3-(3-Aminophenyl)phenol

• CAS: 779341-19-4

Core Science & Biosynthesis

The Architect's Guide to Aminobiphenyls: Synthesis, Characterization, and Application

A Senior Application Scientist's Perspective on Crafting Novel Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The aminobiphenyl scaffold is a privileged structural motif, forming the cornerstone of numerous functional molecules across medicinal chemistry and materials science. Its inherent conformational flexibility and rich electronic properties make it a versatile building block for designing kinase inhibitors, molecular probes, and high-performance polymers. This technical guide provides a comprehensive overview of the synthesis and characterization of novel aminobiphenyl derivatives. Moving beyond a simple recitation of methods, this document delves into the causality behind experimental choices, offering field-proven insights into the strategic construction and rigorous validation of these valuable compounds. We will explore cornerstone synthetic strategies, including palladium-catalyzed cross-coupling and classical condensation reactions, and detail the multifaceted analytical techniques required for unambiguous structural elucidation and purity assessment. This guide is intended to serve as a practical and authoritative resource for researchers engaged in the design and development of next-generation molecules predicated on the aminobiphenyl core.

The Strategic Importance of the Aminobiphenyl Core

Aminobiphenyl derivatives are more than just synthetic curiosities; they are integral components in a host of biologically active agents and advanced materials.[1] In medicinal chemistry, the biphenyl unit allows for the positioning of functional groups in distinct spatial orientations, enabling precise interactions with biological targets such as enzyme active sites.[2] This has been particularly impactful in the development of kinase inhibitors, where the aminobiphenyl core can mimic the hinge-binding motif of ATP.[3] The aromatic amine, a common pharmacophore, further enhances these interactions.[4] Beyond the pharmaceutical realm, these derivatives are crucial precursors to carbazole-based materials used in organic light-emitting diodes (OLEDs) and as monomers for high-performance polyimides with exceptional thermal stability.[5] The ability to functionalize both phenyl rings independently provides a powerful tool for tuning the electronic and photophysical properties of these materials.[6]

Synthetic Blueprint: Constructing the Biphenyl Framework

The creation of novel aminobiphenyl derivatives hinges on the strategic formation of either the C-C bond linking the two aryl rings or the C-N bond attaching the amine functionality. The choice of synthetic route is dictated by the desired substitution pattern, functional group tolerance, and scalability.

Palladium-Catalyzed Cross-Coupling: The Modern Workhorse

Palladium-catalyzed reactions have revolutionized the synthesis of biaryl compounds, offering mild conditions and broad substrate scope.[7]

The Suzuki-Miyaura coupling is a robust and widely used method for forming C-C bonds by reacting an organoboron species with an organohalide.[8] It is particularly valuable for its tolerance of a wide range of functional groups and its use of generally non-toxic boron reagents.

• Causality of Component Selection:

  • Palladium Catalyst: A Pd(0) species is the active catalyst. Often, a Pd(II) precatalyst like Pd(OAc)₂ is used, which is reduced in situ. The choice of phosphine ligands (e.g., PPh₃, SPhos) is critical for stabilizing the Pd(0) species and facilitating the catalytic cycle.[9]

  • Base: A base, such as K₂CO₃ or K₃PO₄, is essential for the transmetalation step, where the organic group is transferred from the boron atom to the palladium center.[8]

  • Solvent: A mixture of an organic solvent (e.g., toluene, dioxane) and an aqueous phase is typically used to dissolve both the organic and inorganic reagents.

Experimental Protocol: Synthesis of a Substituted Biphenyl via Suzuki-Miyaura Coupling [10]

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).

• Solvent Addition: Degas a mixture of toluene (8 mL) and water (2 mL) by bubbling with argon for 20 minutes. Add the degassed solvent mixture to the reaction flask.

• Reaction Conditions: Heat the reaction mixture to 90 °C under an inert atmosphere and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Diagram: Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[10]

For constructing the C-N bond, the Buchwald-Hartwig amination is a powerful tool, enabling the coupling of an amine with an aryl halide or triflate.[11][12] This reaction is highly versatile, accommodating a wide range of primary and secondary amines.

• Causality of Component Selection:

  • Palladium Catalyst & Ligand: The choice of ligand is crucial and often dictates the success of the reaction. Bulky, electron-rich phosphine ligands, such as BrettPhos or RuPhos, are commonly employed to promote the reductive elimination step, which is often rate-limiting.[7]

  • Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is required to deprotonate the amine, forming the active nucleophile.[13]

  • Solvent: Anhydrous, aprotic solvents like toluene or dioxane are used to prevent quenching of the strong base.

Experimental Protocol: Synthesis of a Diarylamine via Buchwald-Hartwig Amination [14]

• Reaction Setup: In a glovebox, charge a Schlenk tube with the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), the phosphine ligand (0.08 mmol), and NaOtBu (1.4 mmol). Add the aryl halide (1.0 mmol) and the amine (1.2 mmol).

• Solvent Addition: Add anhydrous toluene (5 mL) to the tube.

• Reaction Conditions: Seal the tube and heat the mixture at 100 °C for 12-24 hours.

• Work-up: After cooling, pass the reaction mixture through a short plug of silica gel, eluting with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by flash chromatography or recrystallization to obtain the desired aminobiphenyl derivative.

Diagram: Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.[15]

Ullmann Condensation: The Classical Approach

The Ullmann condensation is a copper-catalyzed reaction that can be used to form C-N, C-O, and C-S bonds.[16] While it often requires harsher conditions (higher temperatures) than palladium-catalyzed methods, it remains a valuable tool, especially for certain substrates and large-scale syntheses.[15]

• Causality of Component Selection:

  • Copper Catalyst: Traditionally, copper powder or copper(I) salts like CuI are used. The use of ligands such as 1,10-phenanthroline can facilitate the reaction under milder conditions.[17]

  • Base: A strong base like K₂CO₃ or KOH is typically required.

  • Solvent: High-boiling polar aprotic solvents such as dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) are commonly used.

Experimental Protocol: N-Arylation via Ullmann Condensation [17]

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the amine (1.0 mmol), aryl iodide (1.2 mmol), K₃PO₄ (2.0 mmol), a ligand (e.g., (S)-N-methylpyrrolidine-2-carboxylate, 0.1 mmol), and CuI (0.05 mmol).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) (5 mL) to the flask.

• Reaction Conditions: Stir the reaction mixture vigorously and heat to 110 °C for 24-48 hours.

• Work-up: Cool the reaction to room temperature, add water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography.

Diagram: Postulated Catalytic Cycle of the Ullmann Condensation (C-N Coupling)

Caption: A commonly proposed Cu(I)/Cu(III) catalytic cycle for the Ullmann condensation.[1]

Characterization: Validating Structure and Purity

Unambiguous characterization is paramount to ensure the synthesized compound is the desired novel derivative and possesses the required purity for subsequent applications. A multi-technique approach is essential for a self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of organic molecules.[18]

• ¹H NMR: Provides information on the number and connectivity of protons. For aminobiphenyl derivatives, the aromatic region (typically 6.5-8.0 ppm) will show characteristic splitting patterns (doublets, triplets, etc.) that can be used to deduce the substitution pattern on each ring. The N-H proton of the amine group usually appears as a broad singlet.

• ¹³C NMR & DEPT: Reveals the number of unique carbon environments. Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-45, DEPT-90, and DEPT-135) are used to differentiate between CH₃, CH₂, CH, and quaternary carbons.[19]

• 2D NMR (COSY, HSQC, HMBC): These techniques are indispensable for complex structures.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). Cross-peaks in a COSY spectrum connect coupled protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to (¹JCH coupling).

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over multiple bonds (²JCH and ³JCH). This is crucial for connecting different fragments of the molecule, especially across quaternary carbons.[18]

Table 1: Representative ¹H and ¹³C NMR Data for a Novel Aminobiphenyl Derivative [18][20]

Position	¹H Chemical Shift (ppm), Multiplicity, J (Hz)	¹³C Chemical Shift (ppm)	HMBC Correlations (H to C)
2	-	145.5	-
3	7.25, d, 8.0	118.0	C2, C4, C5
4	6.80, t, 8.0	115.2	C2, C6
5	7.15, t, 8.0	129.5	C3, C1'
6	6.90, d, 8.0	120.3	C2, C4
1'	-	138.1	-
2'/6'	7.55, d, 8.5	128.8	C4', C1'
3'/5'	7.40, d, 8.5	127.0	C1', C4'
4'	-	135.0	-
NH₂	3.85, br s	-	C2

Note: Data is hypothetical and for illustrative purposes.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, confirming its elemental composition. High-Resolution Mass Spectrometry (HRMS) can determine the molecular formula with high accuracy. The fragmentation pattern can also provide structural information.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in the molecule. For aminobiphenyl derivatives, key vibrational bands include:

• N-H Stretching: Primary amines (R-NH₂) show two bands in the 3300-3500 cm⁻¹ region, while secondary amines (R₂NH) show one.[20]

• C-N Stretching: Aromatic amines exhibit a strong band in the 1250-1335 cm⁻¹ range.

• Aromatic C=C Stretching: Bands in the 1450-1600 cm⁻¹ region are characteristic of the benzene rings.

• Aromatic C-H Bending: Out-of-plane bending bands in the 690-900 cm⁻¹ region can give clues about the substitution pattern of the aromatic rings.

Thermal Analysis

Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are particularly important for derivatives intended for materials science applications.

• TGA: Measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition temperature (T_d) of the material.

• DSC: Measures the heat flow into or out of a sample as its temperature is changed. It is used to determine the melting point (T_m) and glass transition temperature (T_g) of polymers and amorphous materials.[12]

Diagram: Experimental Workflow for Synthesis and Characterization

Caption: A logical workflow for the synthesis and characterization of novel aminobiphenyls.

Application-Driven Design: A Case Study in Kinase Inhibitors

The true value of synthesizing novel derivatives lies in their potential to address specific challenges. A prime example is the development of selective kinase inhibitors for cancer therapy. The structure-activity relationship (SAR) provides a framework for understanding how structural modifications impact biological activity.

By systematically modifying the substituents on the aminobiphenyl core, researchers can optimize potency and selectivity. For instance, introducing a hydrogen bond donor/acceptor at a specific position might enhance binding to the kinase hinge region, while adding a bulky group to another part of the molecule could improve selectivity by preventing binding to off-target kinases.

Table 2: Illustrative Structure-Activity Relationship (SAR) for Aminobiphenyl-Based Kinase Inhibitors [3]

Compound	R¹ Substituent	R² Substituent	Kinase IC₅₀ (nM)
1	H	H	520
2	OMe	H	250
3	H	Cl	85
4	OMe	Cl	15
5	NH₂	Cl	98

Note: Data is hypothetical and for illustrative purposes. IC₅₀ is the half maximal inhibitory concentration.

This data illustrates that the addition of a chlorine atom at the R² position significantly improves potency (compare compound 1 and 3), and a methoxy group at R¹ further enhances it (compound 4). However, replacing the methoxy with an amine group (compound 5) reduces the activity, guiding the next round of synthetic efforts.

Conclusion and Future Outlook

The synthesis of novel aminobiphenyl derivatives is a dynamic and impactful area of chemical research. The continued development of robust synthetic methodologies, particularly in palladium catalysis, has made a vast chemical space accessible. A rigorous, multi-faceted characterization approach is not merely a procedural step but a necessary validation of the molecular architecture. By understanding the interplay between structure and function, as exemplified by SAR studies, chemists can rationally design and construct next-generation molecules with tailored properties for applications ranging from targeted therapeutics to advanced electronic materials. The principles and protocols outlined in this guide provide a solid foundation for researchers to confidently navigate this exciting field and contribute to the development of innovative chemical entities.

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Spectroscopic analysis of 3-(3-Aminophenyl)phenol

An In-depth Technical Guide to the Spectroscopic Analysis of 3-(3-Aminophenyl)phenol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive, research-level exploration of the spectroscopic analysis of 3-(3-Aminophenyl)phenol. As a molecule of interest in advanced materials and pharmaceutical development, its unambiguous structural confirmation is paramount. This document moves beyond a simple recitation of techniques, offering a deep dive into the causality behind experimental choices and the logic of spectral interpretation. While direct, consolidated spectral data for 3-(3-Aminophenyl)phenol is not widely published, this guide synthesizes expected outcomes based on first principles and extensive data from analogous structures, primarily 3-aminophenol and substituted biphenyl systems. The protocols herein are designed as self-validating systems, ensuring that researchers, scientists, and drug development professionals can confidently elucidate and confirm the structure of this compound.

Introduction: The Structural Imperative

3-(3-Aminophenyl)phenol is a bifunctional aromatic compound featuring a biphenyl core substituted with hydroxyl and amino groups. This unique architecture makes it a valuable building block for high-performance polymers, a key intermediate in the synthesis of complex organic molecules, and a potential scaffold in medicinal chemistry. The precise positioning of the functional groups dictates its chemical reactivity, physical properties, and, in a pharmaceutical context, its biological activity.

Therefore, rigorous analytical characterization is not merely a procedural step but a foundational requirement for its application. Spectroscopic analysis provides an empirical "fingerprint" of the molecule, allowing for unambiguous confirmation of its identity, purity, and structural integrity. This guide details the application of four cornerstone spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS)—to provide a holistic and definitive characterization of 3-(3-Aminophenyl)phenol.

Molecular Structure and Spectroscopic Implications

To interpret the spectroscopic data, one must first understand the molecule's structure and the influence of its constituent parts.

Caption: Chemical structure of 3-(3-Aminophenyl)phenol with atom numbering.

The key functional groups are:

• Phenolic Hydroxyl (-OH): This group is acidic and will show a characteristic broad stretch in the IR spectrum and a labile proton in ¹H NMR.

• Aromatic Amine (-NH₂): This basic group will exhibit distinct N-H stretching in the IR and a proton signal in ¹H NMR. Its electron-donating nature strongly influences the electronic environment of its attached phenyl ring.

• Substituted Biphenyl Core: The two phenyl rings are connected via a C-C single bond. The extended π-conjugation across this system will be evident in the UV-Vis spectrum. The substitution pattern on each ring creates a unique set of aromatic proton and carbon signals in the NMR spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.

Proton (¹H) NMR Spectroscopy

Expertise & Causality: ¹H NMR provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. For 3-(3-Aminophenyl)phenol, the key is to differentiate the signals from the two distinct aromatic rings. The electron-donating -OH and -NH₂ groups will shield (shift upfield) the ortho and para protons on their respective rings, a predictable and confirmatory effect.

Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)

Predicted Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~9.5	broad singlet	1H	Ar-OH	The phenolic proton is acidic and exchanges, resulting in a broad signal. Its chemical shift is solvent-dependent.
6.9 - 7.3	multiplet	4H	Phenyl Ring 1 (with -OH)	The protons on the phenol-bearing ring will appear as a complex multiplet due to their various coupling constants.
6.5 - 6.8	multiplet	4H	Phenyl Ring 2 (with -NH₂)	The protons on the aniline-bearing ring are more shielded and thus appear further upfield.

| ~5.1 | broad singlet | 2H | Ar-NH₂ | The amine protons also exchange, leading to a broad signal, typically upfield of the aromatic region. |

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh ~5-10 mg of 3-(3-Aminophenyl)phenol and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆, which is excellent for dissolving polar compounds and observing exchangeable protons).

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion.

• Data Acquisition: Acquire a standard ¹H spectrum with a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Processing: Process the data using appropriate software (e.g., MestReNova). Apply Fourier transform, phase correction, and baseline correction. Calibrate the spectrum using the residual solvent peak (DMSO-d₆ at 2.50 ppm).

• Analysis: Integrate the peaks to determine proton ratios and analyze the multiplicities to infer coupling information.

Carbon-13 (¹³C) NMR Spectroscopy

Expertise & Causality: ¹³C NMR maps the carbon skeleton. The chemical shifts are highly sensitive to the electronic environment. Carbons attached to electronegative atoms (-O and -N) will be deshielded and appear downfield. The biphenyl linkage and the positions of the substituents create a unique set of 12 aromatic carbon signals.

Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)

Predicted Shift (ppm)	Assignment	Rationale
~157	C -OH	The carbon directly attached to the highly electronegative oxygen is significantly deshielded and appears furthest downfield.
~148	C -NH₂	The carbon attached to nitrogen is also deshielded, but less so than the C-OH carbon.
~141	C -C (ipso)	The two carbons at the biphenyl linkage will be downfield due to their quaternary nature.

| 110 - 135 | Aromatic C -H & C -C | The remaining 8 aromatic carbons will resonate in this region. Specific assignments require advanced 2D NMR techniques (HSQC, HMBC). |

Experimental Protocol: ¹³C NMR

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (~20-50 mg) may be needed for faster acquisition due to the low natural abundance of ¹³C.

• Instrumentation: Use a high-field NMR spectrometer with a broadband probe.

• Data Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans is required (e.g., 1024 or more). A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be run to differentiate between CH, CH₂, and CH₃ groups (though only CH is present in the aromatic region here).

• Processing & Analysis: Process the data similarly to the ¹H spectrum, referencing the solvent peak (DMSO-d₆ at 39.52 ppm). Count the number of unique carbon signals to confirm the molecular symmetry.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Causality: FT-IR spectroscopy probes the vibrational modes of molecular bonds. Each functional group has a characteristic absorption frequency, making FT-IR an excellent tool for functional group identification. The presence of both -OH and -NH₂ groups will give this molecule a highly diagnostic spectrum.

Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3400 - 3200	Strong, Broad	O-H Stretch	Phenolic -OH
3450 - 3300	Medium, Doublet	N-H Stretch	Aromatic Amine -NH₂
3100 - 3000	Medium	C-H Stretch	Aromatic C-H
1620 - 1580	Strong	C=C Stretch	Aromatic Ring
1300 - 1200	Strong	C-O Stretch	Phenolic C-O
1340 - 1250	Medium	C-N Stretch	Aromatic C-N

| 880 - 750 | Strong | C-H Out-of-plane bend | Aromatic Substitution |

Experimental Protocol: FT-IR (ATR)

• Sample Preparation: No extensive preparation is needed for Attenuated Total Reflectance (ATR). Place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a benchtop FT-IR spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Processing & Analysis: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum. Identify the key absorption bands and correlate them to the expected functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Expertise & Causality: UV-Vis spectroscopy measures the electronic transitions within a molecule, primarily π → π* transitions in conjugated systems. Compared to a single benzene ring, the biphenyl core of 3-(3-Aminophenyl)phenol represents an extended conjugated system. This extension of conjugation lowers the energy gap for the π → π* transition, causing a bathochromic (red) shift to a longer wavelength of maximum absorption (λmax).

Predicted UV-Vis Spectrum

• λmax: Expected in the range of 260-290 nm.

• Rationale: Benzene has a λmax around 255 nm. The biphenyl system, along with the auxochromic -OH and -NH₂ groups, will shift this absorption to a longer wavelength. The exact λmax is sensitive to the solvent used.

Experimental Protocol: UV-Vis

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol). A concentration in the micromolar range is typical.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Fill a quartz cuvette with the solvent to serve as a blank and record a baseline. Replace the blank with a cuvette containing the sample solution and scan the absorbance, typically from 200 to 400 nm.

• Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Mass Spectrometry (MS)

Expertise & Causality: Mass spectrometry provides the exact molecular weight and, through fragmentation patterns, crucial information about the molecule's structure. Electron Ionization (EI) is a common technique that creates a molecular ion (M⁺˙) which then fragments in a predictable way.

Molecular Weight: C₁₂H₁₁NO = 185.22 g/mol

Predicted Mass Spectrum (EI)

• Molecular Ion (M⁺˙): A strong peak at m/z = 185.

• Key Fragmentations: The most likely fragmentation points are the bond connecting the two phenyl rings and losses from the functional groups.

Caption: Predicted major fragmentation pathway for 3-(3-Aminophenyl)phenol in EI-MS.

Experimental Protocol: MS

• Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., methanol or acetonitrile).

• Instrumentation: Use a mass spectrometer with an appropriate ion source (e.g., EI or Electrospray Ionization - ESI for higher resolution).

• Data Acquisition: Introduce the sample into the instrument. Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500).

• Analysis: Identify the molecular ion peak to confirm the molecular weight. Analyze the major fragment ions and propose fragmentation pathways that are consistent with the known structure. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition to within a few parts per million.

Integrated Analytical Workflow

No single technique is sufficient for absolute confirmation. The strength of this analytical approach lies in the integration of all data, creating a self-validating system.

Caption: Integrated workflow for the spectroscopic confirmation of 3-(3-Aminophenyl)phenol.

Conclusion

The spectroscopic characterization of 3-(3-Aminophenyl)phenol is a multi-faceted process that relies on the synergistic application of NMR, FT-IR, UV-Vis, and Mass Spectrometry. By understanding the principles behind each technique and predicting the spectral features based on the molecule's inherent structure, researchers can establish a robust and reliable analytical protocol. This guide provides the theoretical foundation and practical methodologies to confidently identify, purify, and utilize this important chemical compound in research and development.

References

• Note: As this guide presents a theoretical analysis, references are provided for the foundational compounds and spectroscopic principles.

• PubChem: 3-Aminophenol. National Center for Biotechnology Information. [Link][1][2]

• NIST Chemistry WebBook: 3-Aminophenol. National Institute of Standards and Technology. [Link][3][4][5][6][7]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (A standard textbook for spectroscopic principles).

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. (A comprehensive resource for spectral interpretation).

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A Senior Application Scientist's Guide to the Crystal Structure Determination of Substituted Biphenyl Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted biphenyls represent a cornerstone of modern medicinal chemistry and materials science. Their unique structural properties, particularly the phenomenon of atropisomerism, where rotation around the central C-C bond is hindered, allow them to serve as potent ligands and chiral scaffolds.[1][2] The precise three-dimensional arrangement of atoms—the crystal structure—governs the molecule's function, efficacy, and physical properties. This guide provides an in-depth technical overview of the methodologies, underlying principles, and field-proven strategies for determining the crystal structure of these vital compounds. We will journey from the foundational prerequisite of high-quality single crystals to the final stages of structure refinement and validation, with a special focus on the challenges and considerations unique to the biphenyl framework.

The Foundational Challenge: Crystallization of Flexible Scaffolds

The axiom of crystallography is simple: no crystal, no structure. For substituted biphenyls, this initial step is often the most significant hurdle. Their conformational flexibility, stemming from the rotation around the central single bond, means that multiple conformers can exist in solution.[3][4] This conformational heterogeneity can frustrate the ordered packing required for crystallization.

Causality in Method Selection: Controlling Supersaturation

Successful crystallization is a kinetic and thermodynamic balancing act. The goal is to guide a solution from a stable, undersaturated state to a metastable, supersaturated state where nucleation can occur, followed by slow crystal growth. Rapidly crashing a compound out of solution yields amorphous powder or poor-quality microcrystals; the key is slow, controlled change.

Commonly employed techniques include:

• Slow Evaporation: A near-saturated solution is left in a loosely covered vial, allowing the solvent to evaporate slowly, thereby increasing the solute concentration to the point of crystallization.[5] This method is straightforward but offers limited control.

• Vapor Diffusion: This is arguably the most powerful and popular technique for challenging molecules.[6][7] It offers fine control over the rate of equilibration. The two primary setups are the hanging drop and sitting drop methods.[8]

• Solvent/Anti-Solvent Diffusion: A solution of the compound is carefully layered with a miscible "anti-solvent" in which the compound is insoluble. Diffusion at the interface gradually induces crystallization.

The Power of Vapor Diffusion

The principle of vapor diffusion involves a drop of your compound mixed with a precipitant solution being allowed to equilibrate with a larger reservoir of the same precipitant at a higher concentration.[7] Water vapor slowly leaves the drop and moves to the reservoir, gradually increasing the concentration of both your compound and the precipitant within the drop, guiding it towards crystallization.[9]

• Prepare the Reservoir: Pipette 500 µL of a precipitant solution (e.g., a specific concentration of a salt or polymer in buffer) into a well of a 24-well crystallization plate.

• Grease the Rim: Apply a thin, even bead of high-vacuum grease to the upper rim of the well.[10]

• Prepare the Drop: On a siliconized glass coverslip, mix 1-2 µL of your purified biphenyl compound solution with 1-2 µL of the reservoir solution.

• Seal the Well: Invert the coverslip and place it over the well, pressing gently to create an airtight seal with the grease.[8]

• Incubate and Observe: Place the plate in a stable, vibration-free environment. Monitor periodically under a microscope over days or weeks for crystal growth.

The Core Analysis: Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable single crystal (typically >0.1 mm) is obtained, single-crystal X-ray diffraction is the definitive technique for determining its atomic structure.[11] The method relies on the principle that a crystal lattice acts as a three-dimensional diffraction grating for X-rays.[12] When an X-ray beam strikes the crystal, it is diffracted into a unique pattern of spots of varying intensities. The geometry and intensity of this pattern contain all the information needed to reconstruct the three-dimensional electron density of the molecule.[13]

From Crystal to Diffraction Pattern: The Workflow

The experimental process involves several critical steps, each chosen to maximize data quality.

Causality Behind the Steps:

• Cryo-cooling (Step 3): Crystals are typically cooled to ~100 K in a stream of nitrogen gas. The reason for this is twofold: it significantly reduces atomic vibrations, leading to sharper diffraction spots at higher resolution, and it mitigates radiation damage caused by the intense X-ray beam.[14]

• Crystal Rotation (Step 4): The crystal is rotated in the X-ray beam during data collection to ensure that all possible lattice planes are brought into the correct orientation to satisfy Bragg's Law (nλ=2d sinθ) and produce diffraction.[15]

The Central Puzzle: Solving the Phase Problem

The detector in a diffractometer can only measure the intensities of the diffracted spots, which are proportional to the square of the structure factor amplitudes.[16] All information about the relative phases of the X-ray waves is lost.[14][17] This is the fundamental "phase problem" in crystallography.[18] To calculate the electron density map and thus "see" the atoms, both amplitudes (from intensities) and phases are required.

For small molecules like substituted biphenyls, this problem is typically solved using Direct Methods . These are computational techniques that use statistical relationships between the phases of the strongest reflections to bootstrap an initial set of phases, allowing for the calculation of a preliminary, often recognizable, electron density map.

The Self-Validation System: Refinement and Quality Control

Once an initial atomic model is built from the electron density map, it must be refined. Refinement is an iterative, non-linear least-squares process that adjusts atomic parameters (positional coordinates, displacement parameters) to improve the agreement between the structure factors calculated from the model (Fcalc) and those observed from the experiment (Fobs).[19]

The R-factor: A Measure of Agreement

The primary metric for monitoring the progress of refinement is the R-factor (or residual factor).[16] It is a measure of the disagreement between the experimental data and the calculated model.[20]

R = Σ ||Fobs| - |Fcalc|| / Σ |Fobs|

A lower R-factor indicates a better fit.[16] For well-behaved small molecule structures, a final R-factor below 5% (R1 = 0.05) is typically expected.[21]

Data Quality Indicator	Description	Typical Good Value (Small Molecules)
R1 (R-factor)	Measures agreement between observed and calculated structure factor amplitudes.	< 0.05
wR2 (weighted R-factor)	A weighted R-factor based on F2, used during refinement.	< 0.15
Goodness of Fit (GooF)	Should be close to 1.0 for a good model and correct weighting scheme.	~ 1.0
Data Completeness	The percentage of all possible reflections that were measured.	> 99%

Final Validation with CheckCIF

Trustworthiness is paramount. Before publication or use in further studies, the final structural model, contained within a Crystallographic Information File (CIF), must be validated. The International Union of Crystallography (IUCr) provides a free online utility called CheckCIF that performs hundreds of automated checks on the file's syntax, consistency, and geometric plausibility.[22][23] This self-validating step is a critical part of ensuring the integrity of the reported structure.[24]

Special Considerations for Substituted Biphenyls

The unique nature of the biphenyl scaffold presents specific challenges that researchers must be prepared to address.

• Atropisomerism: If ortho-substituents are bulky enough to prevent free rotation, stable atropisomers can exist.[25][26] Crystallography is the definitive method to determine the absolute configuration of a single atropisomer.

• Torsional Angle: In the absence of bulky ortho groups, the molecule will adopt a non-planar conformation in the gas phase, but crystal packing forces can often favor a planar or near-planar conformation in the solid state.[27] The final determined structure provides a precise measure of the dihedral angle between the phenyl rings as influenced by the crystalline environment.

• Disorder: Conformational flexibility can sometimes lead to crystallographic disorder, where a molecule or a portion of it occupies two or more positions in the crystal lattice.[28] This requires more complex refinement models using partial occupancies.

• Twinning: This occurs when two or more separate crystal domains grow together in a non-random orientation.[29] Twinning can complicate data processing and structure solution, often requiring specialized software to deconvolve the overlapping diffraction patterns.[30][31]

Conclusion

The determination of a substituted biphenyl's crystal structure is a multi-stage process that demands both precise experimental technique and a deep understanding of the underlying principles. From overcoming the initial hurdle of crystallization, which is often complicated by conformational flexibility, to navigating the complexities of the phase problem and rigorous model refinement, each step is a critical component of a self-validating workflow. The resulting atomic model provides the unambiguous, high-resolution data essential for rational drug design, understanding structure-activity relationships, and advancing materials science.

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An In-depth Technical Guide to the Research Applications of Aminophenol Isomers

Introduction

Aminophenols are a class of aromatic organic compounds that possess both an amino (-NH₂) and a hydroxyl (-OH) group attached to a benzene ring. The positional isomerism of these functional groups—ortho (2-aminophenol), meta (3-aminophenol), and para (4-aminophenol)—gives rise to distinct chemical and physical properties that dictate their utility across a vast spectrum of scientific research and industrial applications.[1][2] These compounds are amphoteric, capable of acting as weak acids or bases, though the basic character typically predominates.[2]

The strategic placement of the amino and hydroxyl groups profoundly influences their reactivity, stability, and function. For instance, 2-aminophenol and 4-aminophenol are susceptible to oxidation, often turning yellowish-brown when exposed to air and light, whereas 3-aminophenol is considerably more stable under atmospheric conditions.[2] This guide provides an in-depth exploration of the specific research applications of each isomer, highlighting the chemical principles that underpin their diverse roles in drug development, materials science, and chemical synthesis.

Section 1: 2-Aminophenol (ortho-Aminophenol) - A Versatile Precursor for Heterocyclic Systems and Advanced Materials

2-Aminophenol (2-AP) is distinguished by the adjacent positioning of its amino and hydroxyl groups. This ortho configuration facilitates intramolecular hydrogen bonding and makes it an exceptional precursor for the synthesis of a wide variety of heterocyclic compounds, metal-complex dyes, and functional polymers.[3][4]

Synthesis of Biologically Active Heterocycles

The proximity of the nucleophilic -NH₂ and -OH groups in 2-aminophenol allows it to serve as a cornerstone in the synthesis of valuable heterocyclic scaffolds, such as benzoxazoles and quinolines, which are prevalent in many pharmaceutical agents.[3][5]

• Benzoxazoles: These compounds are formed through the condensation reaction of 2-aminophenol with carboxylic acids or their derivatives. The benzoxazole motif is a key component in various pharmacologically active molecules.

• Quinolines: 2-Aminophenol is a valuable precursor in the synthesis of quinoline derivatives, which exhibit a broad range of biological activities and are used in the development of pharmaceuticals and agrochemicals.[3]

Experimental Workflow: Synthesis of a Benzoxazole Derivative from 2-Aminophenol

The following diagram illustrates a generalized workflow for the synthesis of a benzoxazole, a common application of 2-aminophenol in medicinal chemistry.

Caption: Workflow for Benzoxazole Synthesis.

Corrosion Inhibition

The ortho-positioning of the amine and hydroxyl groups in 2-aminophenol confers special chemical properties well-suited for corrosion inhibition.[6] It functions by adsorbing onto a metal surface via its functional groups, forming a protective film that shields the metal from corrosive agents.[6] The ability of 2-aminophenol to chelate with metal ions results in stable complexes that further enhance this protective layer.[6] While its isomers can also act as inhibitors, 2-aminophenol is often the preferred choice for corrosion-resistant formulations due to its superior chelation ability.[6]

Advanced Materials and Dyes

2-Aminophenol is a critical intermediate in the synthesis of dyes, particularly metal-complex dyes used for textiles.[7][8] When diazotized and coupled with other aromatic compounds, it forms stable tridentate ligands that chelate with metals like copper or chromium.[7]

Furthermore, 2-aminophenol is a monomer used in the creation of conductive polymers, such as poly(2-aminophenol).[9] These polymers possess intrinsic electrical conductivity, making them valuable for applications in electronics, including organic light-emitting diodes (OLEDs), flexible displays, and advanced sensor technologies.[9]

Synthesis of Schiff Bases

2-Aminophenol readily reacts with aldehydes and ketones to form Schiff bases. These compounds and their transition metal complexes have a wide range of applications, including as catalysts and in biological systems, exhibiting antimicrobial and enzymatic inhibition activities.[10][11][12]

Section 2: 3-Aminophenol (meta-Aminophenol) - A Key to Fluorescent Dyes and Polymer Stability

3-Aminophenol (3-AP), the most stable of the three isomers under atmospheric conditions, is a crucial building block in the synthesis of specialty dyes and serves as a valuable component in materials science.[2]

Synthesis of Fluorescent Dyes

One of the most significant applications of 3-aminophenol is in the synthesis of 3-(diethylamino)phenol, a key intermediate for producing fluorescent dyes like rhodamine B.[13][14] This class of dyes is widely used in biotechnology and analytical chemistry as fluorescent tracers and staining agents due to their brilliant color and high quantum yields.

Hair Dyes and Other Colorants

In the cosmetics industry, 3-aminophenol is an indispensable intermediate for permanent oxidative hair dyes.[13] Its chemical structure allows it to participate in reactions that form stable, long-lasting pigments within the hair shaft.[13] It is also a precursor for certain textile dyes.[15]

Polymer Science

Derivatives of 3-aminophenol are used as stabilizers and antioxidants for chlorine-containing thermoplastics.[14][16] These additives are essential for improving the durability and lifespan of polymers by protecting them from degradation caused by heat, oxidation, and UV exposure.[16]

Pharmaceutical and Agrochemical Synthesis

3-Aminophenol derivatives are also explored in drug development for their potential anti-inflammatory properties.[15] They are also used to create chemicals that inhibit weed growth in agricultural applications.[15]

Section 3: 4-Aminophenol (para-Aminophenol) - The Cornerstone of Modern Analgesics

4-Aminophenol (4-AP), also known as p-aminophenol, is arguably the most commercially significant isomer, primarily due to its role as the immediate precursor to paracetamol (acetaminophen), one of the world's most widely used analgesic and antipyretic drugs.[1][17][18]

Pharmaceutical Synthesis: The Paracetamol Pathway

The industrial synthesis of paracetamol is a classic example of N-acylation. 4-aminophenol is treated with acetic anhydride, which acetylates the amino group to form the amide functional group of paracetamol.[18][19] The high demand for paracetamol drives a significant portion of the global aminophenol market.[17]

Beyond paracetamol, 4-aminophenol serves as a building block for a variety of other drugs, including anti-inflammatory agents, antioxidant compounds, and potential neuroprotective agents.[18][20] Derivatives have also shown potential as antimicrobial and anticancer agents.[20][21]

Process Diagram: Industrial Synthesis of Paracetamol

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Investigating the Electronic Properties of Aminobiphenyls: A Technical Guide for Researchers

Introduction: The Versatile Core of Aminobiphenyls

Aminobiphenyls represent a crucial class of organic compounds, forming the structural backbone of numerous materials and biologically active agents. Their inherent electronic characteristics, governed by the interplay between the two phenyl rings and the amino functional group, dictate their utility in diverse scientific domains. For researchers in materials science, the tunable electronic properties of aminobiphenyl derivatives are pivotal for developing advanced organic electronics, such as Organic Light-Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs), where they can function as charge transport or emissive materials.[1] In the realm of drug development, the electronic nature of aminobiphenyl scaffolds is integral to their pharmacokinetic and pharmacodynamic profiles, influencing their interaction with biological targets and their metabolic stability.[2][3]

This technical guide provides a comprehensive overview of the methodologies employed to investigate the electronic properties of aminobiphenyls. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to explore and harness the potential of these versatile molecules. We will delve into both experimental techniques and computational modeling, emphasizing the causal relationships between molecular structure and electronic behavior.

I. Synthesis of Aminobiphenyl Derivatives: Tailoring the Electronic Core

The ability to strategically synthesize aminobiphenyl derivatives is fundamental to tuning their electronic properties. The position of the amino group and the nature of other substituents on the biphenyl framework significantly influence the molecule's electron density distribution, and consequently, its electrochemical and photophysical behavior.

Classical and Modern Synthetic Routes

Several synthetic strategies are employed for the preparation of aminobiphenyls. A common classical approach involves the reduction of the corresponding nitrobiphenyl precursor.[4][5]

More contemporary and efficient methods often utilize transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the versatile introduction of various substituents on the biphenyl core.[6] Palladium-catalyzed C-N bond formation is another powerful technique for constructing the aminobiphenyl scaffold.[1]

The synthesis of amide derivatives from 2-aminobiphenyl through condensation with various acid chlorides is a straightforward method to further modify the electronic properties of the core structure.[7]

II. Experimental Investigation of Electronic Properties

A multi-faceted experimental approach is essential for a thorough characterization of the electronic properties of aminobiphenyls. Electrochemistry provides insights into the redox behavior and energy levels of the frontier molecular orbitals, while spectroscopy probes the electronic transitions and excited-state dynamics.

Electrochemical Characterization: Probing Redox Behavior

Electrochemistry is a powerful tool for quantifying the ease with which an aminobiphenyl derivative can be oxidized or reduced.[8][9] These redox potentials are directly related to the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Key Technique: Cyclic Voltammetry (CV)

Cyclic voltammetry is the most common electrochemical technique used to study the redox properties of organic molecules.[10] It provides information on the oxidation and reduction potentials, the stability of the resulting radical ions, and the reversibility of the electron transfer process.

Experimental Protocol: Cyclic Voltammetry of an Aminobiphenyl Derivative

• Solution Preparation:

  • Dissolve the aminobiphenyl derivative in a suitable aprotic solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate). The concentration of the analyte is typically in the millimolar range.

  • Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements.

• Electrochemical Cell Setup:

  • Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode), and a counter electrode (e.g., a platinum wire).

• Data Acquisition:

  • Connect the electrodes to a potentiostat.

  • Set the potential window to scan a range where the oxidation of the aminobiphenyl is expected.

  • Apply a potential sweep at a specific scan rate (e.g., 100 mV/s) and record the resulting current.

  • Perform multiple cycles to ensure the stability of the electrochemical response.

• Data Analysis:

  • Determine the half-wave potential (E₁/₂) from the cyclic voltammogram, which provides an estimate of the formal redox potential.

  • Analyze the peak separation (ΔEp) to assess the reversibility of the redox process.

Diagram: Workflow for Cyclic Voltammetry Experiment

Caption: A streamlined workflow for conducting a cyclic voltammetry experiment.

Spectroscopic Analysis: Unveiling Electronic Transitions

UV-Vis absorption and fluorescence spectroscopy are indispensable techniques for studying the electronic transitions in aminobiphenyls.[11][12] The absorption spectrum reveals the energies required to promote an electron from the ground state to an excited state, while the fluorescence spectrum provides information about the emissive properties and the nature of the lowest excited state.

Key Techniques: UV-Vis Absorption and Fluorescence Spectroscopy

• UV-Vis Spectroscopy: Measures the amount of light absorbed by a sample as a function of wavelength.[11] This provides information about the electronic transitions within the molecule.

• Fluorescence Spectroscopy: Involves exciting a molecule at a specific wavelength and measuring the emitted light at a longer wavelength.[11][13] This technique is highly sensitive and provides insights into the structure of the excited state.

Experimental Protocol: UV-Vis and Fluorescence Spectroscopy of an Aminobiphenyl Derivative

• Sample Preparation:

  • Dissolve the aminobiphenyl derivative in a spectroscopic grade solvent (e.g., cyclohexane, acetonitrile, ethanol) to a known concentration, typically in the micromolar range.

  • For fluorescence measurements, ensure the solution is dilute enough to avoid inner filter effects.

• UV-Vis Absorption Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the sample solution and another with the pure solvent (as a reference).

  • Record the absorption spectrum over a relevant wavelength range (e.g., 200-500 nm).

  • Identify the wavelength of maximum absorption (λ_max).

• Fluorescence Measurement:

  • Use a spectrofluorometer.

  • Excite the sample at or near its λ_max.

  • Record the emission spectrum by scanning a range of longer wavelengths.

  • Identify the wavelength of maximum emission (λ_em).

• Solvatochromism Study (Optional):

  • Repeat the absorption and fluorescence measurements in a series of solvents with varying polarities.

  • Analyze the shifts in λ_max and λ_em as a function of solvent polarity to understand the change in dipole moment upon excitation.[14]

Diagram: Relationship between Absorption and Fluorescence

Caption: Energy level diagram illustrating absorption and fluorescence processes.

III. Computational Modeling: A Theoretical Lens on Electronic Properties

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful theoretical framework for understanding and predicting the electronic properties of aminobiphenyls.[15][16] DFT calculations can provide valuable insights into molecular geometries, orbital energies, and spectroscopic properties, complementing experimental findings.

Key DFT Calculations:

• Geometry Optimization: Determines the lowest energy conformation of the molecule.[17]

• Frequency Analysis: Confirms that the optimized geometry corresponds to a true energy minimum.[17]

• Frontier Molecular Orbital (FMO) Analysis: Calculates the energies of the HOMO and LUMO, which are related to the ionization potential and electron affinity, respectively.[18]

• Time-Dependent DFT (TD-DFT): Simulates the electronic absorption spectrum to aid in the interpretation of experimental UV-Vis data.[19]

Workflow for DFT Calculations on an Aminobiphenyl Derivative

• Structure Building:

  • Construct the 3D structure of the aminobiphenyl derivative using molecular modeling software.

• Geometry Optimization and Frequency Calculation:

  • Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).[18]

  • Follow up with a frequency calculation at the same level of theory to verify that the optimized structure is a true minimum (no imaginary frequencies).

• Electronic Property Calculation:

  • From the optimized geometry, calculate the energies of the HOMO and LUMO. The HOMO-LUMO gap is an indicator of the molecule's electronic excitability.

  • Calculate other electronic descriptors such as ionization potential and electron affinity.[20][21]

• Spectral Simulation (TD-DFT):

  • Perform a TD-DFT calculation to predict the electronic absorption spectrum, including the excitation energies and oscillator strengths of the electronic transitions.

Diagram: Computational Workflow for Electronic Property Prediction

Caption: A standard workflow for computational investigation of electronic properties.

IV. Structure-Property Relationships: Rational Design Principles

Understanding the relationship between the chemical structure of aminobiphenyls and their electronic properties is crucial for the rational design of new molecules with desired characteristics.[22][23][24]

Key Structural Factors Influencing Electronic Properties:

• Position of the Amino Group: The position of the amino group (ortho, meta, or para) significantly affects the extent of conjugation between the amino group's lone pair and the biphenyl π-system, thereby influencing the HOMO energy and spectroscopic properties.[14]

• Substituents on the Biphenyl Rings: Electron-donating groups (e.g., -OCH₃, -CH₃) will generally raise the HOMO energy level, making the molecule easier to oxidize. Conversely, electron-withdrawing groups (e.g., -NO₂, -CN) will lower the LUMO energy level, making the molecule easier to reduce.[19]

• Torsional Angle: The dihedral angle between the two phenyl rings affects the degree of π-conjugation. A more planar conformation leads to a smaller HOMO-LUMO gap.[19]

Data Summary: Representative Electronic Properties of Aminobiphenyl Isomers

Isomer	λ_max (nm)	λ_em (nm)	Relative Dipole Moment Change (Excited vs. Ground)
2-Aminobiphenyl	~285	~340	Moderate
3-Aminobiphenyl	~295	~350	High[14]
4-Aminobiphenyl	~280	~345	Moderate

Note: The exact values can vary depending on the solvent and other experimental conditions. The data presented here is illustrative.

V. Applications in Drug Development and Materials Science

The insights gained from investigating the electronic properties of aminobiphenyls have direct implications for their application.

• Drug Development: In drug design, understanding the electronic properties can help predict a molecule's ability to participate in redox processes within the body, which can be related to both therapeutic effects and toxicity.[4][25] For instance, the metabolism of 4-aminobiphenyl involves oxidation steps that lead to the formation of DNA adducts, a key mechanism in its carcinogenicity.[4][26]

• Materials Science: In organic electronics, the HOMO and LUMO energy levels, determined through a combination of electrochemistry and spectroscopy, are critical for designing efficient charge-transporting and emissive materials.[1] Aminobiphenyls are often used as precursors for carbazole-based materials, which are known for their excellent thermal and photochemical stability.[1]

Conclusion

The investigation of the electronic properties of aminobiphenyls is a multi-disciplinary endeavor that combines synthetic chemistry, electrochemistry, spectroscopy, and computational modeling. A thorough understanding of these properties is paramount for the rational design of new molecules for applications ranging from medicine to materials science. By employing the methodologies outlined in this guide, researchers can effectively probe the structure-property relationships of aminobiphenyl derivatives and unlock their full potential.

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Solubility and stability studies of 3-(3-Aminophenyl)phenol

An In-Depth Technical Guide to the Solubility and Stability of 3-(3-Aminophenyl)phenol

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for evaluating the solubility and stability of 3-(3-Aminophenyl)phenol, a molecule of interest in pharmaceutical research and development. Due to the limited publicly available data on this specific compound, this guide synthesizes established principles of pre-formulation studies with insights derived from the known properties of the structurally related compound, 3-Aminophenol. We present detailed protocols for solubility and stability assessments, grounded in authoritative guidelines from the International Council for Harmonisation (ICH). This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust physicochemical profile of 3-(3-Aminophenyl)phenol.

Introduction: The Critical Role of Early-Stage Physicochemical Profiling

3-(3-Aminophenyl)phenol is an aromatic compound featuring both a phenolic hydroxyl group and an amino group, functionalities that suggest a wide range of potential applications in medicinal chemistry and materials science. As with any new chemical entity (NCE) destined for pharmaceutical development, a thorough understanding of its fundamental physicochemical properties is paramount. Solubility and stability are not merely checkboxes in a regulatory submission; they are foundational pillars that dictate the developability of a compound, influencing everything from formulation strategies and bioavailability to storage conditions and shelf-life.[1][2]

This guide addresses the critical need for a structured approach to determining the aqueous solubility and chemical stability of 3-(3-Aminophenyl)phenol. Given the scarcity of direct experimental data for this molecule in scientific literature[3][4], we will draw upon the well-documented characteristics of 3-Aminophenol to inform our experimental design and anticipate potential challenges.[5][6][7] This analog-based approach, combined with rigorous, universally accepted methodologies, provides a scientifically sound path forward.

The protocols and insights presented herein are aligned with the principles outlined in ICH guidelines, particularly Q1A(R2) for stability testing, to ensure that the data generated is robust, reliable, and suitable for regulatory consideration.[8][9][10]

Predicted Physicochemical Properties of 3-(3-Aminophenyl)phenol

A preliminary assessment of a molecule's properties is crucial for designing relevant experiments. Based on its structure and the known data for 3-Aminophenol, we can predict the key physicochemical parameters for 3-(3-Aminophenyl)phenol as summarized in Table 1.

Property	Predicted Value/Characteristic for 3-(3-Aminophenyl)phenol	Rationale/Reference Compound (3-Aminophenol)
Molecular Formula	C12H11NO	-
Molecular Weight	185.22 g/mol	3-Aminophenol: 109.13 g/mol [5][11]
Appearance	Likely a solid, potentially off-white to tan crystals	3-Aminophenol is a white solid that darkens on exposure to air/light[5][6]
pKa	Two pKa values expected: ~4-5 (amino group) and ~9-10 (phenolic group)	3-Aminophenol has pKa values of 4.37 (amino) and 9.82 (phenol)[7]
Aqueous Solubility	Predicted to be low to moderate, pH-dependent	3-Aminophenol is slightly soluble in water[6]
LogP	Predicted to be higher than 3-Aminophenol	Increased aromaticity suggests greater lipophilicity
Chemical Stability	Susceptible to oxidation and photolysis	Phenols and aromatic amines are known to be sensitive to oxidative and light-induced degradation[12][13]

Comprehensive Solubility Assessment

Solubility is a critical determinant of a drug's absorption and bioavailability.[2] We will outline methodologies for both kinetic and thermodynamic solubility, which serve different purposes in the drug discovery and development pipeline.[14]

Kinetic Solubility: A High-Throughput Screening Assay

Kinetic solubility measures the concentration of a compound that remains in solution after being rapidly introduced from a concentrated organic stock (e.g., DMSO) into an aqueous buffer. It is a valuable tool for early-stage candidate selection.[14]

• Stock Solution Preparation : Prepare a 10 mM stock solution of 3-(3-Aminophenyl)phenol in 100% DMSO.

• Serial Dilution : In a 96-well plate, perform serial dilutions of the stock solution to create a range of concentrations.

• Addition to Aqueous Buffer : Transfer a small aliquot (e.g., 2 µL) of each DMSO solution to a larger volume (e.g., 198 µL) of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Incubation : Shake the plate for a predetermined period (e.g., 2 hours) at a controlled temperature (e.g., 25°C).

• Measurement : Measure the turbidity of each well using a laser nephelometer.[2] The concentration at which a significant increase in scattered light is detected corresponds to the kinetic solubility limit.

Thermodynamic Solubility: The "Gold Standard" Equilibrium Method

Thermodynamic solubility is the true equilibrium concentration of a compound in a saturated solution. The shake-flask method is considered the gold standard for this determination.[15]

• Sample Preparation : Add an excess amount of solid 3-(3-Aminophenyl)phenol to vials containing various aqueous buffers (e.g., pH 2, 5, 7.4, 9) to form a slurry.

• Equilibration : Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-72 hours).

• Phase Separation : Separate the undissolved solid from the solution via centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification : Analyze the concentration of 3-(3-Aminophenyl)phenol in the clear filtrate using a validated analytical method, such as HPLC-UV.

• Data Analysis : The concentration determined is the thermodynamic solubility at that specific pH and temperature.

Data Presentation: Solubility Profile

The results should be summarized in a clear format, as shown in Table 2.

Medium (Buffer)	pH	Temperature (°C)	Kinetic Solubility (µg/mL)	Thermodynamic Solubility (µg/mL)
Simulated Gastric Fluid (SGF)	1.2	37
Phosphate Buffer	5.0	25
Phosphate-Buffered Saline (PBS)	7.4	25
Phosphate-Buffered Saline (PBS)	7.4	37
Simulated Intestinal Fluid (SIF)	6.8	37

Workflow Visualization: Solubility Assessment

Caption: Workflow for kinetic and thermodynamic solubility determination.

In-Depth Stability and Forced Degradation Studies

Stability testing is essential to understand how the quality of a drug substance varies over time under the influence of environmental factors.[8] Forced degradation studies are a cornerstone of this process, helping to identify likely degradation products and establish the intrinsic stability of the molecule.[16][17][18]

Development of a Stability-Indicating Analytical Method

A validated stability-indicating method (SIM) is a prerequisite for any stability study. This is typically a high-performance liquid chromatography (HPLC) method capable of accurately quantifying the parent compound and separating it from all potential degradation products and impurities.

• Column Selection : A C18 reversed-phase column is a common starting point for aromatic compounds.

• Mobile Phase Optimization : A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

• Detector Wavelength Selection : The UV detector wavelength should be set at the λmax of 3-(3-Aminophenyl)phenol to ensure maximum sensitivity. A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Method Validation : The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. The key is to demonstrate that the peaks for known degradation products do not co-elute with the parent peak.

Forced Degradation (Stress Testing)

Forced degradation studies expose 3-(3-Aminophenyl)phenol to stress conditions more severe than those used for accelerated stability testing.[17] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[19]

• Acid Hydrolysis :

  • Condition : Dissolve the compound in 0.1 M HCl and heat at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • Rationale : To assess stability in acidic environments, simulating conditions in the stomach.

• Base Hydrolysis :

  • Condition : Dissolve the compound in 0.1 M NaOH and maintain at room temperature for a specified time.

  • Rationale : The phenolic group will be deprotonated, potentially increasing susceptibility to oxidation. The amide linkage in some molecules is susceptible to base-catalyzed hydrolysis.

• Oxidative Degradation :

  • Condition : Treat a solution of the compound with 3% hydrogen peroxide (H₂O₂).

  • Rationale : Phenols and aromatic amines are particularly susceptible to oxidation.[12] This stress test mimics potential oxidative degradation pathways.

• Thermal Degradation :

  • Condition : Expose the solid compound to dry heat (e.g., 80°C) for an extended period.

  • Rationale : To evaluate the intrinsic thermal stability of the solid form.

• Photostability :

  • Condition : Expose a solution and the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[20] A control sample should be protected from light.

  • Rationale : Aromatic systems can absorb UV light, leading to photolytic degradation.

Data Presentation: Forced Degradation Summary

The results from the forced degradation studies should be tabulated as shown in Table 3.

Stress Condition	Reagent/Parameters	Duration	% Degradation	No. of Degradants	Observations (e.g., color change)
Acid Hydrolysis	0.1 M HCl, 60°C	24 hours
Base Hydrolysis	0.1 M NaOH, 25°C	8 hours
Oxidation	3% H₂O₂, 25°C	4 hours
Thermal (Solid)	80°C	7 days
Photolytic (Solution)	ICH Q1B conditions	-

Workflow Visualization: Stability Assessment

Caption: Workflow for forced degradation and stability analysis.

Conclusion

This guide provides a robust, scientifically-grounded framework for the comprehensive evaluation of the solubility and stability of 3-(3-Aminophenyl)phenol. By integrating established methodologies from authoritative sources like the ICH with predictive insights based on the known properties of 3-Aminophenol, researchers can systematically generate the critical data needed to advance this compound through the drug development process. The detailed protocols for kinetic and thermodynamic solubility, coupled with a thorough forced degradation study plan, will enable the elucidation of a complete physicochemical profile, paving the way for informed formulation development and the establishment of appropriate storage and handling procedures.

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An In-Depth Technical Guide to 3-(3-Aminophenyl)phenol (CAS Number: 779341-19-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Aminophenyl)phenol, registered under CAS number 779341-19-4, is a biphenyl derivative characterized by the presence of an amino group and a hydroxyl group on separate phenyl rings. Its structure suggests potential for a range of biological activities, drawing from the established pharmacological profiles of both aminophenols and biphenyl compounds. This technical guide provides a comprehensive overview of the available scientific information regarding 3-(3-Aminophenyl)phenol, including its chemical and physical properties, and explores its potential biological significance and associated hazards by examining related compounds. Due to the limited publicly available data specifically for this compound, this guide leverages information on structurally analogous molecules to infer potential applications and safety considerations, providing a foundational resource for researchers in medicinal chemistry and drug development.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 3-(3-Aminophenyl)phenol is fundamental to its application in research and development. These properties influence its solubility, stability, and suitability for various experimental conditions.

Property	Value	Source
CAS Number	779341-19-4	[1]
IUPAC Name	3-(3-Aminophenyl)phenol	N/A
Synonyms	3'-AMINO-BIPHENYL-3-OL, 3-(3-HYDROXYPHENYL)ANILINE	N/A
Molecular Formula	C₁₂H₁₁NO	[1]
Molecular Weight	185.22 g/mol	[1]
Appearance	No data available	N/A
Solubility	No data available	N/A
Melting Point	No data available	N/A
Boiling Point	No data available	N/A

Structure:

Caption: A plausible synthetic workflow for 3-(3-Aminophenyl)phenol via Suzuki coupling.

Experimental Protocol: Hypothetical Suzuki Coupling

• Step 1: Protection of Functional Groups: Protect the hydroxyl group of 3-bromophenol (e.g., as a methoxymethyl ether) and the amino group of 3-aminophenylboronic acid (e.g., as a Boc-carbamate) to prevent unwanted side reactions.

• Step 2: Suzuki Coupling Reaction: In an inert atmosphere, dissolve the protected 3-bromophenol and the protected 3-aminophenylboronic acid in a suitable solvent system (e.g., a mixture of toluene, ethanol, and water). Add a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., sodium carbonate). Heat the reaction mixture under reflux until completion, monitored by thin-layer chromatography (TLC).

• Step 3: Work-up and Purification: After cooling, extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate. Purify the crude product by column chromatography on silica gel.

• Step 4: Deprotection: Remove the protecting groups from the hydroxyl and amino functionalities using appropriate acidic or basic conditions to yield 3-(3-Aminophenyl)phenol.

• Step 5: Final Purification: Purify the final product by recrystallization or column chromatography to obtain a high-purity compound.

Potential Biological Activity and Mechanism of Action

Due to the absence of direct studies on 3-(3-Aminophenyl)phenol, its potential biological activities are inferred from the known pharmacology of related structural classes.

Anticancer and Antioxidant Potential:

Structurally similar compounds, such as 3-((4-hydroxyphenyl)amino)propanoic acid derivatives, have demonstrated both anticancer and antioxidant properties. [2]Phenolic compounds are well-known for their antioxidant activity, which is attributed to their ability to scavenge free radicals. [3]The biphenyl scaffold is also present in many biologically active molecules. The combination of these functional groups in 3-(3-Aminophenyl)phenol suggests a potential for similar activities. The mechanism of action for related phenolic compounds often involves the denaturation of proteins and disruption of cellular membranes. [4] Enzyme Inhibition:

A study on (3'-amino-[1,1'-biphenyl]-4-yl) sulfamic acid derivatives, which share the 3'-amino-[1,1'-biphenyl] core, identified them as inhibitors of Human Protein Tyrosine Phosphatase Beta (HPTPβ). This suggests that 3-(3-Aminophenyl)phenol could be investigated as a potential inhibitor of protein tyrosine phosphatases or other enzymes, a significant area in drug discovery.

Caption: Inferred potential biological activities and mechanisms of action for 3-(3-Aminophenyl)phenol.

Hazards and Safety Precautions

No specific material safety data sheet (MSDS) or toxicological data is available for 3-(3-Aminophenyl)phenol. Therefore, a cautious approach to handling is imperative, and safety protocols should be based on the known hazards of the structurally related compound, 3-Aminophenol.

Inferred Hazards based on 3-Aminophenol:

• Acute Toxicity: Harmful if swallowed or inhaled. [2]* Eye Irritation: Causes serious eye irritation. [2]* Environmental Hazard: Toxic to aquatic life with long-lasting effects. [2] Recommended Safety Precautions:

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves and a lab coat.

  • Respiratory Protection: If handling as a powder or if ventilation is inadequate, use a NIOSH-approved respirator.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust or vapors.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Conclusion

3-(3-Aminophenyl)phenol (CAS 779341-19-4) represents a chemical entity with unexplored potential in the fields of medicinal chemistry and materials science. While direct experimental data on its biological activity and toxicology are currently lacking, its structural features, combining a biphenyl core with amino and hydroxyl functionalities, suggest promising avenues for future research. Inferences drawn from analogous compounds indicate potential anticancer, antioxidant, and enzyme-inhibitory properties. However, it is critical to underscore that these are theoretical postulations. Rigorous experimental validation is essential to elucidate the true pharmacological profile and safety of this compound. Researchers are strongly advised to exercise caution and adhere to stringent safety protocols when handling 3-(3-Aminophenyl)phenol, referencing the hazard profile of its close analog, 3-Aminophenol. This guide serves as a foundational starting point, and it is hoped that it will stimulate further investigation into the properties and potential applications of this intriguing molecule.

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• Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. (2024). Journal of Medicinal Chemistry.
• Synthesis and biological evaluation of (3'-amino -[1,1'-biphenyl]-4-yl) sulfamic acid derivatives as novel HPTPβ inhibitors. (2014). Bioorganic & Medicinal Chemistry Letters.
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A Technical Guide to the Theoretical Modeling of 3-(3-Aminophenyl)phenol Conformations

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive, field-proven methodology for the theoretical modeling and conformational analysis of 3-(3-Aminophenyl)phenol. Designed for researchers in computational chemistry and drug development, this document moves beyond a simple recitation of steps to explain the underlying scientific rationale for each stage of the computational workflow. We present a self-validating protocol that integrates Molecular Mechanics (MM) for broad conformational searching with Density Functional Theory (DFT) for high-accuracy refinement and validation. The core of this methodology is a multi-step process: (1) an expansive conformational search using the MMFF94 force field, (2) geometry optimization of promising candidates using the B3LYP functional with the 6-31G* basis set, (3) rigorous validation of all stationary points via vibrational frequency analysis to ensure they are true energy minima, and (4) calculation of relative energies in both the gas phase and solution using the Polarizable Continuum Model (PCM). This guide is structured to provide both the theoretical foundation and the practical steps necessary to confidently determine the conformational landscape of flexible aromatic molecules, ensuring accuracy and reproducibility.

Introduction: The Significance of Molecular Conformation

3-(3-Aminophenyl)phenol is a biphenyl derivative whose molecular structure is characterized by two phenyl rings connected by a single C-C bond. The rotational freedom around this central bond gives rise to a complex potential energy surface with multiple conformers (spatial arrangements of the same molecule). The specific conformation dictates the molecule's three-dimensional shape, which in turn governs its physicochemical properties, including its dipole moment, solubility, and, most critically, its ability to interact with biological targets or self-assemble into larger structures like high-performance polymers.

Understanding the conformational landscape—identifying the most stable conformers and the energy barriers between them—is therefore essential for predicting molecular behavior.[1][2][3] For professionals in drug discovery, knowing the preferred shape of a molecule is fundamental to designing effective ligands. For materials scientists, controlling the conformation can influence the bulk properties of a polymer. This guide provides a robust computational workflow to elucidate this landscape with a high degree of confidence.

Theoretical Foundations: Selecting the Right Tools

A successful theoretical model relies on choosing computational methods that balance accuracy with feasibility. Our approach employs a synergistic combination of Molecular Mechanics (MM) and Density Functional Theory (DFT).

• Molecular Mechanics (MM): The Broad Search Molecular mechanics is a computationally efficient method that models a molecule as a collection of atoms connected by springs, governed by a set of classical physics parameters known as a force field.[4][5] For the initial, broad exploration of the conformational space, MM is the only practical choice.[4] We select the MMFF94 (Merck Molecular Force Field 94), which is specifically parameterized for a wide range of organic compounds, including the phenol and amine functional groups present in our target molecule.[6][7] Its purpose is not to yield final, highly accurate energies but to rapidly identify all potential low-energy regions of the potential energy surface.[5][8]

• Density Functional Theory (DFT): The Accurate Refinement To achieve higher accuracy, we turn to quantum mechanics, specifically DFT. DFT calculates the electronic structure of the molecule, providing a much more rigorous description of bonding and energetics.[9][10]

  • Functional and Basis Set Selection: The combination of the B3LYP functional and the 6-31G basis set is one of the most widely used and benchmarked model chemistries in computational organic chemistry.[11][12][13][14] B3LYP is a hybrid functional that includes a portion of exact exchange from Hartree-Fock theory, which often corrects for errors inherent in other functionals.[15] The 6-31G basis set provides a flexible description of the electron distribution and includes polarization functions (the *) that are crucial for accurately describing the geometry of molecules with heteroatoms. While known to have limitations, particularly in describing noncovalent dispersion interactions, its reliability for geometries and relative energies of organic molecules is well-established, making it an excellent choice for this core task.[15][16]

• Modeling the Environment: The Polarizable Continuum Model (PCM) A molecule's conformation can change dramatically in solution compared to the gas phase. The Polarizable Continuum Model (PCM) is an efficient method to account for these solvent effects.[17][18] It treats the solvent as a continuous dielectric medium that becomes polarized by the solute molecule.[19][20][21] This is critical for 3-(3-Aminophenyl)phenol, as its polar -OH and -NH₂ groups will have strong electrostatic interactions with a polar solvent, potentially stabilizing different conformers than those preferred in a vacuum.

A Self-Validating Computational Workflow

This section details our multi-step protocol. The causality is crucial: we start with a computationally inexpensive but broad method and systematically increase the level of theory to refine and validate the results.

Workflow Overview Diagram

Caption: A multi-step workflow for accurate conformational analysis.

Step 1: Initial Structure Generation

The process begins by building the 3-(3-Aminophenyl)phenol molecule using any standard molecular modeling software. A preliminary geometry clean-up using a generic force field is advisable to ensure reasonable bond lengths and angles before initiating the systematic search.

Step 2: Broad Conformational Search (MMFF94)

• Protocol:

  • Import the initial structure into a computational chemistry package that supports molecular mechanics.

  • Select the MMFF94 force field.

  • Define the rotatable bond: the C-C bond connecting the two phenyl rings.

  • Initiate a systematic or stochastic conformational search. A systematic search that rotates the bond in defined increments (e.g., 15°) is often most thorough for a single rotatable bond.

  • Save all unique conformers within a reasonable energy window (e.g., 10-15 kcal/mol) of the global minimum found.

• Causality: This step casts a wide net to find all plausible starting geometries. Using a fast method like MMFF94 allows for the exploration of the entire 360° rotation without incurring the high computational cost of quantum mechanics.[5]

Step 3: Geometry Optimization of Candidates (DFT)

• Protocol:

  • Take each unique conformer identified in Step 2 as a starting input.

  • Set up a geometry optimization calculation using DFT.

  • Specify the method: B3LYP functional.

  • Specify the basis set: 6-31G* .

  • Run the optimization until the forces on the atoms converge to a minimum, indicating a stationary point on the potential energy surface has been found.

• Causality: This step refines the rough MM geometries using the more accurate DFT method.[22][23] It locates the precise coordinates of the nearest local energy minimum for each starting structure.

Step 4: Vibrational Frequency Analysis (Self-Validation)

• Protocol:

  • Using the optimized geometry from Step 3, perform a vibrational frequency calculation at the same level of theory (B3LYP/6-31G*) .

  • Analyze the output for the number of imaginary frequencies.

• Trustworthiness: This is the most critical step for ensuring the integrity of the results. A stable conformer, representing a true energy minimum, must have zero imaginary frequencies .[24][25][26]

  • Result: 0 Imaginary Frequencies: The structure is a validated local minimum. Proceed to the next step.

  • Result: 1 or more Imaginary Frequencies: The structure is not a minimum but a saddle point (a transition state).[24][27] The calculation is invalid for a stable conformer. The imaginary frequency's vibrational motion shows the path away from the saddle point.[28] One must modify the geometry slightly along this path and re-run the optimization (Step 3).

Step 5: Final Energy Calculation and Solvation Effects

• Protocol:

  • For each validated minimum-energy conformer, perform a single-point energy calculation. For higher accuracy, a larger basis set (e.g., 6-311++G(d,p)) can be used on the B3LYP/6-31G* optimized geometry.

  • To calculate solvation effects, repeat the single-point energy calculation, this time incorporating the PCM model. Specify a solvent (e.g., water or DMSO).

• Causality: This step provides the final, accurate electronic energies. By subtracting the energy of the lowest-energy conformer from all others, we obtain the relative stabilities. The PCM calculation reveals how this stability ranking might change in a condensed phase.[17][18]

Data Analysis and Interpretation

The primary outputs to analyze are the relative energies and the key geometric parameters that define each conformer. For 3-(3-Aminophenyl)phenol, the most important parameter is the dihedral angle between the two phenyl rings.

Key Dihedral Angle

Caption: The key C2-C1-C1'-C2' dihedral angle defining the conformation.

The results should be compiled into a clear, comparative table. The Gibbs Free Energy (ΔG), obtained from the frequency calculation, is often a more reliable predictor of room-temperature populations than the raw electronic energy (ΔE) as it includes zero-point vibrational and thermal contributions.

Table 1: Hypothetical Conformational Analysis Results for 3-(3-Aminophenyl)phenol

Conformer ID	Dihedral Angle (°)	ΔE (Gas Phase) (kcal/mol)	ΔG (Gas Phase) (kcal/mol)	ΔE (PCM, Water) (kcal/mol)
Conf-1	45.2	0.00	0.00	0.00
Conf-2	134.8	0.05	0.04	0.45
Conf-3	88.9 (TS)	1.85	1.79	1.90
Conf-4	0.0 (TS)	3.50	3.41	3.20

Note: Data is illustrative. TS = Transition State (identified by one imaginary frequency).

From this hypothetical data, we would conclude that the molecule exists primarily as a mixture of two enantiomeric twisted conformers (around +/- 45°), with a very small population of a second, nearly isoenergetic pair of conformers (around +/- 135°). The planar (0°) and perpendicular (90°) arrangements are transition states, not stable conformers. The PCM data suggests that in water, the stability of Conf-2 decreases relative to Conf-1.

Conclusion

The computational methodology detailed in this guide provides a robust and scientifically sound framework for determining the conformational landscape of 3-(3-Aminophenyl)phenol. By employing a multi-tiered approach that begins with a broad, low-cost Molecular Mechanics search and proceeds to a high-accuracy, self-validating Density Functional Theory analysis, researchers can achieve reliable and reproducible results. The critical step of vibrational frequency analysis ensures that only true energy minima are considered, lending high confidence to the final conformational ranking. This protocol is broadly applicable to other flexible aromatic systems and serves as a foundational tool for structure-based drug design and materials science research.

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A Comprehensive Technical Guide to Meta-Substituted Aminophenols: Synthesis, Properties, and Applications

Introduction: The Strategic Importance of the Meta-Substituted Aminophenol Scaffold

Meta-substituted aminophenols are a pivotal class of aromatic compounds characterized by a hydroxyl and an amino group positioned in a 1,3-relationship on a benzene ring. This specific substitution pattern bestows upon the scaffold a unique reactivity profile that diverges from its ortho- and para-isomers, making it an indispensable building block in various scientific domains. For researchers, scientists, and professionals in drug development, a deep understanding of the synthesis, chemical behavior, and applications of these molecules is paramount for innovation.

This technical guide provides an in-depth exploration of meta-substituted aminophenols, moving beyond a superficial overview to deliver actionable insights and detailed methodologies. We will delve into the nuances of their synthesis, the intricacies of their reactivity, and their significant roles in pharmaceuticals, diagnostics, and material science.

Part 1: The Synthetic Landscape for Meta-Substituted Aminophenols

The synthesis of meta-substituted aminophenols presents a unique challenge due to the ortho- and para-directing nature of both the hydroxyl and amino functional groups in electrophilic aromatic substitution reactions.[1] Consequently, direct functionalization of aminophenol or aniline/phenol precursors often leads to the undesired isomers. Overcoming this inherent regioselectivity has driven the development of several strategic synthetic routes.

Classical Approaches: Navigating Regiochemical Challenges

Historically, the synthesis of m-aminophenols relied on multi-step processes that circumvented direct electrophilic substitution. These methods, while foundational, often involve harsh reaction conditions and generate significant waste.

• From Nitrobenzene Sulfonation: A traditional industrial method involves the sulfonation of nitrobenzene, which directs the sulfonic acid group to the meta position. Subsequent reduction of the nitro group to an amine, followed by caustic fusion to replace the sulfonic acid group with a hydroxyl group, yields m-aminophenol. This process, however, is not environmentally friendly due to the large salt by-products.[2]

• Aminolysis of Resorcinol: The reaction of resorcinol with ammonia or amines at high temperatures and pressures provides a more direct route to m-aminophenols.[2][3] This method is particularly useful for producing N-substituted derivatives.

Modern Catalytic Methods: Precision and Efficiency

The advent of transition metal-catalyzed cross-coupling reactions has revolutionized the synthesis of meta-substituted aminophenols, offering milder conditions and greater functional group tolerance.

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[4][5] This reaction can be effectively applied to the synthesis of m-aminophenol derivatives by coupling a meta-halophenol with an amine in the presence of a palladium catalyst and a suitable ligand.[1][6]

Caption: Workflow for Buchwald-Hartwig Amination.

The Ullmann condensation, a copper-catalyzed reaction, provides an alternative to palladium-based methods for C-N and C-O bond formation.[7] It can be employed to synthesize m-aminophenols by reacting a meta-haloaniline with a hydroxide source or a meta-halophenol with an amine.[1][6] While often requiring higher temperatures than Buchwald-Hartwig reactions, recent advancements with more effective ligands have enabled milder reaction conditions.[8]

Innovative approaches, such as the copper-catalyzed[1][9]-rearrangement—oxa-Michael addition cascade, have emerged as efficient methods for preparing meta-aminophenol derivatives from N-alkoxy-2-methylanilines.[1][6] This strategy leverages a sequence of intramolecular rearrangement and intermolecular addition to construct the desired scaffold.[6]

Caption: Copper-Catalyzed Cascade Reaction Pathway.

Part 2: Physicochemical Properties and Reactivity

The interplay between the electron-donating amino group and the electron-withdrawing (by induction) yet electron-donating (by resonance) hydroxyl group dictates the chemical behavior of the meta-substituted aminophenol core.

Physicochemical Properties

The physical properties of meta-substituted aminophenols are influenced by their ability to form hydrogen bonds and their amphoteric nature.

Property	3-Aminophenol	3-Amino-4-methylphenol
CAS Number	591-27-5	2836-00-2
Molecular Formula	C₆H₇NO	C₇H₉NO
Molecular Weight	109.13 g/mol	123.15 g/mol
Melting Point	121-124 °C[4]	145-148 °C[10]
Boiling Point	164 °C at 11 mmHg[4]	Not available
pKa₁ (NH₃⁺)	4.37 at 20 °C[11]	Not available
pKa₂ (OH)	9.815 at 20 °C[11]	Not available
Solubility	Soluble in hot water, alcohol, and ether.[12]	Soluble in ether.[10]

Reactivity of the Aromatic Ring: Electrophilic Substitution

The amino and hydroxyl groups are both activating and ortho-, para-directing. In the meta-isomer, their directing effects are synergistic, strongly activating the positions ortho and para to each group. This leads to a high propensity for electrophilic aromatic substitution at the 2-, 4-, and 6-positions.

Caption: Activated Positions in m-Aminophenol.

Reactions of the Functional Groups

Both the amino and hydroxyl groups can undergo a variety of reactions, including acylation, alkylation, and diazotization. The relative reactivity of these groups often depends on the reaction conditions.

• Acylation: In the presence of a base, the more nucleophilic amino group is preferentially acylated.

• Diazotization: The primary amino group can be converted to a diazonium salt, which is a versatile intermediate for introducing a wide range of functional groups or for use in azo coupling reactions.[9][13]

• Protecting Group Strategies: Due to the high reactivity of both the amino and hydroxyl groups, protecting group strategies are often necessary in multi-step syntheses to achieve selectivity.[14][15][16] Common protecting groups for amines include Boc and Cbz, while silyl ethers are frequently used for phenols.[15]

Part 3: Spectroscopic Characterization

The unequivocal identification of meta-substituted aminophenols and the confirmation of their purity rely on a combination of spectroscopic techniques.

Technique	Key Spectroscopic Features for a Representative m-Aminophenol
¹H NMR	Aromatic protons typically appear as multiplets in the range of 6.0-7.5 ppm. The chemical shifts and coupling patterns are indicative of the substitution pattern. Protons of the amino and hydroxyl groups are often broad singlets and their chemical shifts are solvent-dependent. For 3-Aminophenol in DMSO-d₆, characteristic peaks are observed around 8.83 ppm (OH), 6.78-6.80 ppm (aromatic CH), and 4.85 ppm (NH₂).[17]
¹³C NMR	The carbon atoms attached to the amino and hydroxyl groups (C1 and C3) are deshielded and appear at approximately 140-160 ppm. The other aromatic carbons resonate between 100-130 ppm.
FTIR	Characteristic vibrational bands include N-H stretching (around 3300-3400 cm⁻¹, often two bands for a primary amine), O-H stretching (a broad band around 3200-3600 cm⁻¹), C-N stretching (around 1250-1350 cm⁻¹), and C-O stretching (around 1200-1260 cm⁻¹). Aromatic C-H and C=C stretching bands are also observed.[18][19]
UV-Vis	m-Aminophenols typically exhibit two main absorption bands in the UV region. For m-aminophenol hydrochloride in methanol, absorption maxima are observed.[20]

Part 4: Key Applications of Meta-Substituted Aminophenols

The unique structural and electronic properties of meta-substituted aminophenols make them valuable in a wide array of applications.

Pharmaceutical and Medicinal Chemistry

The m-aminophenol scaffold is a common feature in a variety of biologically active molecules. Its ability to participate in hydrogen bonding and its specific electronic properties contribute to its role as a pharmacophore.

Dye Chemistry

Meta-substituted aminophenols are crucial intermediates in the synthesis of a vast range of dyes.

• Hair Dyes: m-Aminophenol and its derivatives are widely used as "couplers" in oxidative hair dye formulations.[1][21][22][23] They react with a primary intermediate (a "developer" such as p-phenylenediamine) in the presence of an oxidizing agent (like hydrogen peroxide) to form the final dye molecule within the hair shaft.[22]

• Azo Dyes: The diazonium salts derived from m-aminophenols can be coupled with various aromatic compounds to produce azo dyes, which are used in textiles, leather, and paper.[7][9][13][24][25]

Agrochemicals and Materials Science

Derivatives of m-aminophenol are also utilized in the synthesis of certain agrochemicals and as stabilizers for polymers.[26]

Part 5: Experimental Protocols and Analytical Workflows

This section provides a practical guide for the synthesis and characterization of a representative meta-substituted aminophenol.

Detailed Experimental Protocol: Synthesis of 3-Amino-4-methylphenol

This protocol describes the catalytic hydrogenation of 3-nitro-4-methylphenol.[10]

Materials and Equipment:

• 3-Nitro-4-methylphenol (70 g)

• Tetrahydrofuran (THF) (200 mL)

• Raney nickel catalyst (2 g, activated)

• Parr hydrogenation apparatus

• Hydrogen gas

• Filtration apparatus

• Rotary evaporator

• Recrystallization glassware

• Ether

Procedure:

• In a Parr bomb, combine 70 g of 3-nitro-4-methylphenol, 200 mL of THF, and 2 g of activated Raney nickel catalyst.

• Seal the Parr bomb and purge with hydrogen gas.

• Pressurize the vessel with hydrogen to 60 psi.

• Shake the reaction mixture for 3.5 hours at room temperature.

• After the reaction is complete, carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the Raney nickel catalyst.

• Evaporate the THF from the filtrate using a rotary evaporator.

• Recrystallize the resulting residue from ether to yield 3-amino-4-methylphenol as a grey solid.[10]

Analytical Workflow for Characterization

A systematic approach is essential for the comprehensive characterization of a newly synthesized meta-substituted aminophenol.

Caption: Analytical Workflow for Characterization.

Conclusion

Meta-substituted aminophenols represent a class of molecules with enduring importance and expanding potential. While their synthesis requires careful strategic planning to overcome inherent regiochemical challenges, modern catalytic methods have provided efficient and versatile solutions. Their unique reactivity, stemming from the meta-positioning of the amino and hydroxyl groups, underpins their utility as key intermediates in the creation of a diverse array of valuable compounds, from life-saving pharmaceuticals to vibrant dyes. This guide has aimed to provide researchers and developers with a comprehensive and practical understanding of this critical molecular scaffold, fostering further innovation and application.

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Protocols & Analytical Methods

The Versatile Role of 3-(3-Aminophenyl)phenol in High-Performance Polymer Synthesis: Application Notes and Protocols

Introduction: A Unique Monomer for Advanced Polymer Architectures

In the realm of high-performance polymers, the judicious selection of monomers is paramount to achieving desired material properties. 3-(3-Aminophenyl)phenol stands out as a highly versatile bifunctional monomer, offering a unique combination of an amine and a hydroxyl functional group. This distinct structure opens avenues for the synthesis of a variety of advanced polymers, including high-glass-transition-temperature polyamides and processable polyimides. The meta-substitution pattern of the aromatic rings imparts a degree of flexibility into the polymer backbone, which can enhance solubility and processability without significantly compromising thermal stability—a common challenge in the field of aromatic polymers.[1] This document serves as a comprehensive guide for researchers, scientists, and professionals in drug development, detailing the application of 3-(3-Aminophenyl)phenol in polymer chemistry, complete with detailed protocols and an exploration of the structure-property relationships.

The presence of both a nucleophilic amine and a phenolic hydroxyl group allows 3-(3-Aminophenyl)phenol to be a key building block in polycondensation reactions. The amine group readily reacts with acyl chlorides and anhydrides to form stable amide and imide linkages, respectively, which are characteristic of high-performance polymers renowned for their thermal and chemical resistance.[2] The hydroxyl group, while less reactive in these specific polymerization reactions, offers a site for potential post-polymerization modifications, such as cross-linking or the introduction of other functional moieties, further expanding the utility of the resulting polymers.

I. Synthesis of High-Performance Polyamides

Aromatic polyamides, or aramids, are a class of polymers known for their exceptional strength and thermal stability.[3] The incorporation of 3-(3-Aminophenyl)phenol into a polyamide backbone can lead to polymers with a favorable balance of properties. The meta-catenation introduces kinks in the polymer chain, disrupting the extensive hydrogen bonding that typically renders aramids insoluble, thereby improving their processability.

Causality Behind Experimental Choices in Polyamide Synthesis

The synthesis of polyamides from 3-(3-Aminophenyl)phenol and a diacid chloride is a classic example of low-temperature solution polycondensation.[4] The choice of a polar aprotic solvent like N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP) is critical. These solvents are capable of dissolving the aromatic monomers and the resulting polymer, preventing premature precipitation and allowing for the growth of high molecular weight chains.[5] The addition of a salt such as lithium chloride (LiCl) or calcium chloride (CaCl₂) is often necessary to further enhance the solubility of the rigid-rod-like polyamide chains by disrupting intermolecular hydrogen bonding.[4] The reaction is conducted at low temperatures (typically 0-5 °C) to minimize side reactions and to control the high reactivity of the acid chloride, which could otherwise lead to poor molecular weight control.[4]

Experimental Workflow for Polyamide Synthesis

Caption: Workflow for the synthesis and characterization of polyamides.

Detailed Protocol for Polyamide Synthesis

Materials:

• 3-(3-Aminophenyl)phenol (1 equivalent)

• Terephthaloyl chloride (1 equivalent)

• N,N-dimethylacetamide (DMAc), anhydrous

• Lithium chloride (LiCl)

• Methanol

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Monomer Solution Preparation: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 3-(3-Aminophenyl)phenol and LiCl (5% w/v) in anhydrous DMAc under a nitrogen atmosphere. Stir until all solids are completely dissolved.

• Reaction Initiation: Cool the monomer solution to 0 °C using an ice bath.

• Monomer Addition: Slowly add solid terephthaloyl chloride to the stirred solution in one portion.

• Polymerization: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-24 hours under a nitrogen atmosphere. The viscosity of the solution will increase as the polymerization proceeds.

• Polymer Precipitation: Pour the viscous polymer solution into a large volume of methanol with vigorous stirring to precipitate the polyamide.

• Purification: Collect the fibrous polymer precipitate by filtration. Wash the polymer thoroughly with hot water and methanol to remove any unreacted monomers, oligomers, and residual solvent.

• Drying: Dry the purified polyamide in a vacuum oven at 80-100 °C until a constant weight is achieved.

Expected Properties of Polyamides from 3-(3-Aminophenyl)phenol

The properties of polyamides are highly dependent on the specific diacid chloride used. However, some general trends can be expected based on the incorporation of the 3-(3-Aminophenyl)phenol monomer.

Property	Expected Range/Value	Significance
Glass Transition Temp. (Tg)	250-300 °C	The meta-linkages from 3-(3-aminophenyl)phenol can lower the Tg compared to fully para-oriented aramids, potentially improving processability.[6]
Thermal Decomposition Temp.	> 450 °C (in N₂)	The aromatic backbone ensures high thermal stability, making these polymers suitable for high-temperature applications.[6]
Tensile Strength	80-120 MPa	While potentially lower than rigid-rod aramids, the tensile strength is still in the range of high-performance engineering plastics.[7]
Solubility	Soluble in polar aprotic solvents (DMAc, NMP, DMSO)	Enhanced solubility due to the kinked structure introduced by the meta-isomer facilitates solution processing techniques like film casting and fiber spinning.

II. Synthesis of Processable Polyimides

Aromatic polyimides are renowned for their outstanding thermal stability, excellent mechanical properties, and superior chemical resistance.[2] The use of 3-(3-Aminophenyl)phenol as the diamine component allows for the synthesis of polyimides with improved solubility and processability, addressing one of the major challenges associated with this class of polymers.

The Two-Step Synthesis of Polyimides: A Self-Validating System

The most common and reliable method for synthesizing high-molecular-weight polyimides is a two-step process.[8] This method is inherently self-validating as the formation of a stable, high-viscosity poly(amic acid) solution in the first step is a strong indicator of a successful polymerization.

• Formation of Poly(amic acid): 3-(3-Aminophenyl)phenol is reacted with an aromatic dianhydride in a polar aprotic solvent at room temperature. This reaction is a nucleophilic addition of the amine to the carbonyl groups of the anhydride, leading to the formation of a high-molecular-weight, soluble poly(amic acid) precursor.[9]

• Imidization: The poly(amic acid) is then converted to the final polyimide through cyclodehydration, which can be achieved either by thermal treatment or by chemical means.[10]

Reaction Mechanism: From Poly(amic acid) to Polyimide

Caption: Two-step synthesis of polyimides.

Detailed Protocol for Polyimide Synthesis

Materials:

• 3-(3-Aminophenyl)phenol (1 equivalent)

• Pyromellitic dianhydride (PMDA) (1 equivalent)

• N,N-dimethylacetamide (DMAc), anhydrous

• Acetic anhydride

• Pyridine

• Methanol

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

Step 1: Poly(amic acid) Synthesis

• Monomer Solution Preparation: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 3-(3-Aminophenyl)phenol in anhydrous DMAc under a nitrogen atmosphere.

• Dianhydride Addition: Once the diamine has completely dissolved, add solid PMDA to the solution in one portion.

• Polymerization: Continue stirring the reaction mixture at room temperature under a nitrogen atmosphere for 8-12 hours. A significant increase in viscosity will be observed, indicating the formation of the poly(amic acid).

Step 2: Imidization (Thermal and Chemical Routes)

• Thermal Imidization:

  • Cast the poly(amic acid) solution onto a glass plate to form a thin film.

  • Heat the film in a programmable oven under a nitrogen atmosphere using a staged heating profile: 100 °C for 1 hour, 200 °C for 1 hour, and finally 300 °C for 1 hour. This gradual heating allows for the removal of the solvent and the water of imidization without creating voids in the final film.[10]

• Chemical Imidization:

  • To the poly(amic acid) solution, add acetic anhydride (2 equivalents) and pyridine (1 equivalent) as the dehydrating agent and catalyst, respectively.

  • Stir the mixture at room temperature for 12-24 hours.

  • Precipitate the resulting polyimide by pouring the solution into a large volume of methanol.

  • Collect the polymer by filtration, wash thoroughly with methanol, and dry in a vacuum oven at 150 °C.

Expected Properties of Polyimides from 3-(3-Aminophenyl)phenol

The properties of the resulting polyimides are influenced by the dianhydride used. The following table provides expected properties for a polyimide synthesized from 3-(3-Aminophenyl)phenol and a common dianhydride like PMDA.

Property	Expected Range/Value	Significance
Glass Transition Temp. (Tg)	300-350 °C	The high Tg is indicative of the rigid aromatic imide backbone, ensuring good dimensional stability at elevated temperatures.[11]
Thermal Decomposition Temp.	> 500 °C (in N₂)	Aromatic polyimides exhibit exceptional thermal stability, making them suitable for demanding applications in aerospace and electronics.[11]
Tensile Modulus	2.5-3.5 GPa	The rigid polymer chains lead to a high modulus, indicating a stiff and strong material.[11]
Dielectric Constant	3.0-3.5 (at 1 MHz)	The low dielectric constant makes these polyimides excellent insulating materials for microelectronics applications.[2]

III. Characterization of Polymers Derived from 3-(3-Aminophenyl)phenol

A thorough characterization of the synthesized polymers is essential to confirm their structure and evaluate their properties.

Structural Characterization

• Fourier-Transform Infrared (FTIR) Spectroscopy: This technique is invaluable for confirming the successful polymerization. For polyamides, the presence of characteristic amide I (C=O stretch) and amide II (N-H bend) bands around 1650 cm⁻¹ and 1540 cm⁻¹, respectively, is a key indicator. For polyimides, the appearance of imide carbonyl stretching bands at approximately 1780 cm⁻¹ (asymmetric) and 1720 cm⁻¹ (symmetric), and the disappearance of the amic acid peaks, confirm successful imidization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy in a suitable deuterated solvent (e.g., DMSO-d₆) can provide detailed information about the polymer structure, confirming the expected monomer linkages and the absence of impurities.

Molecular Weight Determination

• Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the soluble polymers. This information is crucial for understanding how the polymerization conditions affect the polymer chain length.

Thermal Properties Analysis

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the polymers by measuring the weight loss as a function of temperature. The onset of decomposition is a critical parameter for high-temperature applications.

• Differential Scanning Calorimetry (DSC): DSC is employed to determine the glass transition temperature (Tg) of the amorphous polymers. The Tg is a key indicator of the material's operational temperature range.

Conclusion

3-(3-Aminophenyl)phenol is a valuable and versatile monomer for the synthesis of high-performance polyamides and polyimides. Its unique structure, featuring both amine and hydroxyl functionalities in a meta-substituted aromatic system, allows for the creation of polymers with an advantageous combination of high thermal stability, good mechanical properties, and enhanced processability. The detailed protocols and application notes provided in this guide are intended to empower researchers and scientists to explore the full potential of this monomer in the development of advanced materials for a wide range of applications, from aerospace components to microelectronic devices. The principles and methodologies described herein, while based on established polymer chemistry, offer a solid foundation for innovation and the tailoring of polymer properties to meet the demands of future technologies.

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Application & Protocol Guide: Synthesis of High-Performance Hydroxyl-Functionalized Polyimides Using 3,5-Diaminophenol

Abstract

Polyimides are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and dielectric properties.[1] The strategic incorporation of functional moieties into the polymer backbone allows for the tailoring of these properties for specialized applications. This guide provides a comprehensive overview and detailed protocols for the synthesis and characterization of polyimides using 3,5-Diaminophenol (DAP) as a functional diamine monomer. The presence of a pendant hydroxyl (-OH) group on the diamine backbone imparts unique characteristics to the final polymer, such as enhanced solubility, increased glass transition temperature (Tg), and the potential for post-polymerization modifications like cross-linking or surface functionalization.[2][3] This document is intended for researchers and scientists in materials science and polymer chemistry, offering expert insights into the synthesis mechanism, step-by-step experimental procedures, and standard characterization techniques.

Part 1: Monomer Spotlight: 3,5-Diaminophenol (DAP)

Chemical Structure and Properties

3,5-Diaminophenol is an aromatic diamine containing a reactive hydroxyl group positioned meta to the two amine functionalities. This unique structure makes it an excellent candidate for producing functional polyimides with modified properties.

Table 1: Physicochemical Properties of 3,5-Diaminophenol

Property	Value	Source
Chemical Formula	C₆H₈N₂O	[4]
Molecular Weight	124.14 g/mol	[4]
Appearance	Off-white to light-brown powder	[4]
Melting Point	228-232 °C	[4]
Key Functional Groups	Two primary amines (-NH₂), one hydroxyl (-OH)	N/A

Rationale for Use: The Hydroxyl Advantage

The selection of DAP as a monomer is a deliberate choice driven by the functional advantages conferred by the pendant hydroxyl group.

• Enhanced Solubility: The polar -OH group can form hydrogen bonds with polar aprotic solvents (e.g., NMP, DMAc), which often improves the solubility of the resulting poly(amic acid) precursor and, in some cases, the final polyimide.[5] This is a significant advantage, as many high-performance aromatic polyimides suffer from poor processability due to their insolubility.[1]

• Increased Glass Transition Temperature (Tg): Inter-chain and intra-chain hydrogen bonding between the hydroxyl groups can restrict segmental motion of the polymer chains, leading to a higher Tg and improved dimensional stability at elevated temperatures.[3]

• Site for Post-Polymerization Modification: The reactive hydroxyl group serves as a handle for subsequent chemical reactions. This allows for cross-linking to create thermosetting polyimides, grafting of other molecules to modify surface properties, or complexation with metal ions for specialized applications.[2]

• Improved Adhesion: The polar nature of the hydroxyl group can enhance the adhesion of the polyimide to various substrates, which is critical for applications in microelectronics and coatings.

Part 2: Fundamentals of Polyimide Synthesis

The synthesis of polyimides from a diamine and a dianhydride is most commonly achieved via a two-step polycondensation method .[6] This process involves the formation of a soluble poly(amic acid) (PAA) intermediate, followed by a cyclodehydration (imidization) step to form the final, robust polyimide structure.[1][7]

The Two-Step Process

• Poly(amic acid) Formation: The process begins with the nucleophilic substitution reaction of the amine groups of the diamine onto the carbonyl carbons of the dianhydride.[1] This reaction is typically conducted at ambient temperatures in a polar aprotic solvent, such as N-Methyl-2-pyrrolidone (NMP) or N,N-Dimethylacetamide (DMAc), to yield a high-molecular-weight, soluble PAA solution.[1][8]

• Imidization (Cyclodehydration): The PAA precursor is then converted into the polyimide through the elimination of water. This can be accomplished in two ways:

  • Thermal Imidization: The PAA solution is cast into a film and subjected to a carefully controlled thermal curing cycle, typically with final temperatures reaching 250-350°C.[9] This method is widely used for producing polyimide films and coatings.[10]

  • Chemical Imidization: This process is performed at lower temperatures (20-80°C) by adding a chemical dehydrating agent (e.g., acetic anhydride) and a base catalyst (e.g., pyridine) to the PAA solution.[9]

Fig. 1: Workflow for the two-step synthesis of polyimides.

Part 3: Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The solvents and reagents used are hazardous.

Protocol 1: Synthesis of a Polyimide from 3,5-DAP and Pyromellitic Dianhydride (PMDA)

This protocol describes the synthesis of the poly(amic acid) precursor followed by thermal imidization to create a polyimide film.

Materials & Equipment:

• 3,5-Diaminophenol (DAP), polymer grade

• Pyromellitic dianhydride (PMDA), polymer grade (must be dried in a vacuum oven before use)

• N-Methyl-2-pyrrolidone (NMP), anhydrous grade

• Three-neck round-bottom flask with a mechanical stirrer, nitrogen inlet/outlet, and stopper

• Syringe or weighing funnel for solid addition

• Glass plates for film casting

• Programmable vacuum oven or furnace

Step A: Poly(amic acid) Synthesis (Target: 15 wt% solids)

• Setup: Assemble the flame-dried three-neck flask with the mechanical stirrer and nitrogen inlet. Maintain a slight positive pressure of dry nitrogen throughout the reaction to prevent moisture contamination.

• Diamine Dissolution: Accurately weigh 1.241 g (10.0 mmol) of 3,5-DAP and transfer it to the flask. Using a syringe, add 43.6 mL of anhydrous NMP to the flask. Stir the mixture at room temperature until the DAP is completely dissolved.

• Dianhydride Addition: In a crucial step, slowly add an equimolar amount of PMDA (2.181 g, 10.0 mmol) to the rapidly stirring diamine solution in small portions over 30-45 minutes.[1] The addition of the dianhydride is exothermic; maintain the reaction temperature below 30°C using a water bath if necessary to prevent premature imidization.

• Polymerization: Once all the PMDA has been added, continue stirring the solution under a nitrogen atmosphere at room temperature for 24 hours. The viscosity of the solution will increase significantly as the poly(amic acid) chains grow. The final product is a viscous, clear, amber-colored PAA solution.

Step B: Thermal Imidization

• Film Casting: Pour the viscous PAA solution onto a clean, level glass plate. Use a doctor blade or casting knife to spread the solution evenly to a desired thickness (e.g., 200-300 µm).

• Solvent Removal: Place the cast film in a dust-free, level oven at 80°C for 4-6 hours to slowly remove the bulk of the NMP solvent.

• Curing Cycle: Transfer the glass plate to a programmable high-temperature oven or furnace. Perform the thermal cure under a nitrogen atmosphere using the following stepwise heating program to ensure complete imidization and prevent film stress.[10][11]

  • Heat from room temperature to 100°C and hold for 1 hour.

  • Increase to 200°C and hold for 1 hour.

  • Increase to 300°C and hold for 2 hours.[10]

• Film Recovery: After the curing cycle, allow the oven to cool slowly to room temperature. The resulting tough, amber-colored polyimide film can typically be removed from the glass substrate by immersion in warm water.

Protocol 2: Characterization of the Synthesized Polyimide

This protocol outlines the primary techniques used to validate the synthesis and determine the key properties of the resulting polyimide.

1. Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To confirm the conversion of the poly(amic acid) to the polyimide.

• Procedure:

  • Acquire a spectrum of the poly(amic acid) by casting a thin film directly onto a salt plate (e.g., KBr) and drying at 80°C.

  • Acquire a spectrum of the final, fully cured polyimide film.

  • Compare the spectra. Successful imidization is confirmed by the disappearance of the broad amic acid O-H and N-H stretches (~3300-2500 cm⁻¹) and the appearance of characteristic imide absorption bands.[4]

• Key Spectral Features:

  • Asymmetric C=O stretch: ~1780 cm⁻¹

  • Symmetric C=O stretch: ~1720 cm⁻¹

  • C-N stretch: ~1370 cm⁻¹

2. Thermogravimetric Analysis (TGA)

• Objective: To evaluate the thermal stability of the polyimide.

• Procedure:

  • Place a small sample (5-10 mg) of the cured polyimide film into a TGA crucible.

  • Heat the sample from room temperature to 800°C at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.[4]

  • Record the weight loss as a function of temperature. The decomposition temperature (Td) is often reported as the temperature at which 5% weight loss occurs.

3. Differential Scanning Calorimetry (DSC)

• Objective: To determine the glass transition temperature (Tg) of the polyimide.

• Procedure:

  • Seal a small sample (5-10 mg) of the cured film in a DSC pan.

  • Heat the sample to a temperature above its expected Tg (e.g., 400°C) at a controlled rate (e.g., 20°C/min) to erase its thermal history.

  • Cool the sample rapidly.

  • Perform a second heating scan at the same rate. The Tg is identified as the midpoint of the inflection in the heat flow curve during the second scan.[12]

Fig. 2: Standard workflow for polyimide characterization.

Part 4: Expected Results and Interpretation

The incorporation of 3,5-DAP is expected to yield a polyimide with high thermal stability, characteristic of aromatic polyimides.

Table 2: Representative Thermal Properties of Aromatic Polyimides

Polyimide System (Diamine-Dianhydride)	Glass Transition Temp. (Tg, °C)	5% Weight Loss Temp. (Td5%, °C)
ODA-PMDA	302	505
PPD-PMDA	>400	>550
Hypothetical 3,5-DAP-PMDA	Expected >300	Expected >500

Data for ODA-PMDA and PPD-PMDA are representative values from literature.[4] The values for 3,5-DAP-PMDA are projections based on its rigid structure and potential for hydrogen bonding.

• FTIR Interpretation: A successful reaction will show a clear transition from the PAA spectrum to the PI spectrum, with the appearance of the two distinct imide carbonyl peaks around 1780 and 1720 cm⁻¹ being the most critical evidence of complete cyclization.[13]

• TGA Interpretation: Aromatic polyimides derived from DAP are expected to be stable up to 500°C in a nitrogen atmosphere. The TGA curve should show a single, sharp decomposition step.

• DSC Interpretation: The Tg is a critical indicator of the polymer's upper service temperature. Due to its rigid structure and hydrogen bonding capability, a polyimide from 3,5-DAP and PMDA is expected to have a very high Tg, likely exceeding 300°C.[4]

Part 5: Troubleshooting and Expert Insights

• Problem: Low viscosity of the PAA solution, leading to brittle final films.

  • Cause: This typically indicates low molecular weight. Potential causes include impure monomers (especially moisture in the dianhydride), incorrect stoichiometry, or reaction with atmospheric moisture.

  • Solution: Ensure monomers are of high purity and thoroughly dried. Maintain a strict inert atmosphere during the reaction. Check molar calculations carefully; a slight excess of dianhydride can sometimes be used to achieve higher molecular weights.[1]

• Problem: Film cracks or becomes hazy during thermal curing.

  • Cause: The heating rate is too fast, causing rapid solvent evaporation and building internal stress. Haze can indicate moisture absorption or partial crystallization.

  • Solution: Use a slower, more gradual curing cycle. Ensure the initial solvent removal step at a lower temperature (e.g., 80°C) is sufficient before ramping to higher temperatures. Ensure the curing atmosphere is dry.

References

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• Cheng, J., Zhou, C., Zheng, G., & Sun, Y. (2011). Synthesis and Imidization of Polyamic Acid. Advanced Materials Research, 287-290, 111-114. [Link]

• Faghihi, K., & Soleimani, M. (2011). Comparison of one-step and two-step methods of polyimidization and substitution effect in the synthesis of new poly(ester-imide)s with bulky pendent group. Journal of the Serbian Chemical Society, 76(8), 1115-1128. [Link]

• Hsiao, S. H., et al. (2018). Synthesis and properties of cardo-type polyimides containing hydroxyl groups for application in specific detection of fluoride ion. Reactive and Functional Polymers, 127, 11-21. [Link]

• Ghosh, M. K., & Mittal, K. L. (Eds.). (1996).

• Cheng, J., et al. (2011). Synthesis and Imidization of Polyamic Acid. Advanced Materials Research. [Link]

• Halocarbon. (2020). Upgrading Polyimides Through Enhanced Process Technology. [Link]

• Wilson, D., Stancin, H. D., & Hamerton, I. (Eds.). (2012). Polyimides. Springer Science & Business Media.

• Li, Y., et al. (2013). Synthesis and Gas Transport Properties of Hydroxyl-Functionalized Polyimides with Intrinsic Microporosity. Macromolecules, 46(15), 6243-6250. [Link]

• Hsiao, S. H., & Lin, S. W. (2006). Synthesis and characterization of polyimides from bis (3‐aminophenyl)‐4‐(1‐adamantyl) phenoxyphenyl phosphine oxide. Journal of Polymer Science Part A: Polymer Chemistry, 44(8), 2567-2578. [Link]

• Ding, Y., et al. (2024). Highly Selective Soluble Polyimides Simultaneously Containing Benzimidazole and Hydroxyl Groups for Membrane-Based Gas Separation. Macromolecules. [Link]

• Kim, J. H., et al. (2017). Soluble Poly(amide-imide)s from Diamide–Diamine Monomer with Trifluoromethyl Groups. Polymers, 9(11), 584. [Link]

• Wang, Y., et al. (2024). Construction of hydroxyl-functionalized hyper-crosslinked networks from polyimide for highly efficient iodine adsorption. RSC advances, 14(6), 3986-3993. [Link]

• Zeus. (n.d.). FOCUS ON POLYIMIDES. [Link]

• Lebedeva, G., et al. (2023). Effect of Hydroxyl-Containing Fragments on the Structure and Properties of Membrane-Forming Polyamide-Imides. Membranes, 13(10), 856. [Link]

• ResearchGate. (n.d.). DSC and TGA curves of polyimide1-3. [Link]

• Serbezeanu, D., et al. (2016). Phosphorus-containing polyimide fibers and their thermal properties. RSC Advances, 6(44), 38161-38173. [Link]

• Khan, A., et al. (2023). Thermal performance customization of polyimide films by nanocomposite engineering with Al2O3 and ZnO nanoparticles. Frontiers in Chemistry, 11, 1168128. [Link]

• Fallahi, A., et al. (2013). DSC Analysis of Thermosetting Polyimides Based on Three Bismaleimide Resin Eutectic Mixtures. Advances in Polymer Technology, 32(S1). [Link]

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• AdvanSES. (n.d.). FTIR, TGA and DSC in the Analysis of Polymer Materials. [Link]

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The Versatility of Aminophenols in the Synthesis of Novel Dyes

An Application Guide for Researchers

Introduction: The Aminophenol Scaffold - A Cornerstone of Modern Dye Chemistry

Aminophenols are a class of aromatic compounds that possess both an amino (-NH₂) and a hydroxyl (-OH) group attached to a benzene ring. The three constitutional isomers, ortho-aminophenol (o-AP), meta-aminophenol (m-AP), and para-aminophenol (p-AP), serve as exceptionally versatile precursors in the development of a vast array of novel dyes.[1] Their commercial importance is rooted in their amphoteric nature, allowing them to react as either weak acids or bases, and the unique reactivity conferred by the interplay of the electron-donating amino and hydroxyl groups.[1][2] While o-AP and p-AP are readily oxidized, m-AP is comparatively stable, a property that dictates their respective applications and handling requirements.[1][2]

This guide provides an in-depth exploration of the application of aminophenols in three major classes of dyes: the ubiquitous azo dyes, the technologically significant oxidative hair dyes, and the rapidly advancing field of functional and fluorescent dyes. We will delve into the underlying chemical principles, provide detailed experimental protocols, and present key performance data to empower researchers in chemistry, materials science, and drug development to leverage these critical building blocks in their own innovations.

Part 1: Azo Dyes - The Chromophoric Workhorse

Application Note: Azo dyes represent the largest and most versatile class of synthetic organic colorants, accounting for 60-70% of dyes used in the textile industry.[3][4] The characteristic feature of these dyes is the azo group (-N=N-), which acts as the primary chromophore.[5] The synthesis is elegant and robust, involving two core steps: the diazotization of a primary aromatic amine (the diazo component) and the subsequent azo coupling with an electron-rich nucleophile (the coupling component).[6]

Aminophenols are excellent candidates for both roles. As a diazo component, the amino group is converted into a highly reactive diazonium salt. As a coupling component, the hydroxyl group activates the aromatic ring for electrophilic attack by a diazonium ion.[5] The presence of both groups on a single scaffold allows for the synthesis of complex structures, such as dis-azo dyes, which can lead to excellent substantivity and dye fastness properties.[5]

Experimental Protocol 1: Synthesis of a Dis-Azo Dye Derived from p-Aminophenol

This protocol describes the synthesis of a symmetrical dis-azo dye where p-aminophenol (PAP) serves as both the initial diazo component and the final coupling component. This method is adapted from principles described in the synthesis of azo dyes from aminophenols.[5][7]

Core Principle: The protocol involves a two-stage reaction. First, PAP is diazotized. Second, the resulting diazonium salt is coupled with a second equivalent of PAP. The causality for the low temperature (0-5 °C) is critical; diazonium salts are thermally unstable and can decompose, violently in some cases, at higher temperatures, leading to a loss of yield and the formation of unwanted byproducts.[6] The use of a strong mineral acid is necessary to form nitrous acid in situ and to prevent premature coupling of the diazonium salt with the unreacted amine.

Materials & Safety:

• p-Aminophenol (PAP) (CAS: 123-30-8)

• Sodium Nitrite (NaNO₂) (CAS: 7632-00-0)

• Hydrochloric Acid (HCl), concentrated

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ice

• Standard laboratory glassware, magnetic stirrer, and filtration apparatus.

Safety Precautions: p-Aminophenol is harmful if swallowed or inhaled and can cause skin irritation and allergic reactions.[8] Sodium nitrite is an oxidizer and is toxic. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] Perform all steps in a well-ventilated fume hood.

Step-by-Step Methodology:

Part A: Diazotization of p-Aminophenol

• In a 250 mL beaker, dissolve 2.18 g (0.02 mol) of p-aminophenol in 50 mL of 2 M hydrochloric acid. Gentle heating may be required for full dissolution.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring. A fine precipitate of p-aminophenol hydrochloride may form.

• In a separate beaker, prepare a solution of 1.40 g (0.02 mol) of sodium nitrite in 10 mL of cold distilled water.

• Add the sodium nitrite solution dropwise to the cold p-aminophenol hydrochloride suspension over 15-20 minutes. Maintain the temperature strictly below 5 °C.

• After the addition is complete, continue stirring the mixture in the ice bath for an additional 30 minutes to ensure the diazotization reaction is complete. The resulting clear solution contains the p-hydroxyphenyl diazonium chloride.

Part B: Azo Coupling

• In a separate 500 mL beaker, prepare the coupling solution by dissolving 2.18 g (0.02 mol) of p-aminophenol in 50 mL of 1 M sodium hydroxide solution.

• Cool this alkaline solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the cold diazonium salt solution from Part A to the cold alkaline coupling solution from step 2.

• A brightly colored precipitate should form immediately. The coupling reaction is typically rapid.

• Maintain stirring in the ice bath for 1 hour to ensure the reaction goes to completion.

• Isolate the solid dye product by vacuum filtration, washing thoroughly with cold distilled water until the filtrate is neutral.

• Dry the product in a vacuum oven at 60 °C. Characterize the structure using IR and NMR spectroscopy and assess its purity.[7]

Data Presentation: Properties of Aminophenol-Based Azo Dyes

The properties of azo dyes are highly dependent on the specific aminophenol isomer and the coupling component used. The table below summarizes typical properties for dyes derived from p-aminophenol applied to synthetic fibers.

Dye Structure (Conceptual)	Coupling Component	Fiber	Color Shade	Light Fastness (1-8 Scale)	Wash Fastness (1-5 Scale)
PAP → 1-Naphthol	1-Naphthol	PET	Red-Brown	Good (5-6)	Excellent (4-5)
PAP → Phenol	Phenol	Nylon 6	Yellow	Moderate (4)	Good (4)
PAP → Aniline	Aniline	PET	Yellow-Brown	Good (5)	Excellent (4-5)
PAP → p-Aminophenol	p-Aminophenol	PET	Dark Brown	Very Good (6)	Excellent (5)
Data synthesized from fastness properties reported for dis-azo dyes on polyester (PET) and nylon fabrics.[5][9]

Visualization: Azo Dye Synthesis Workflow

Caption: Workflow for the synthesis of a dis-azo dye using p-aminophenol.

Part 2: Oxidative Dyes - The Intricate Chemistry of Hair Color

Application Note: Aminophenols are fundamental to the formulation of permanent hair dyes.[10] They function as "primary intermediates" or "dye precursors".[11][12] The coloring process does not involve applying a pre-formed dye; rather, the color is generated in situ directly inside the hair fiber.[10] This is achieved by mixing the aminophenol-containing formulation with an oxidizing agent, typically hydrogen peroxide, immediately before application.[11] The oxidant serves two purposes: it lightens the natural melanin pigment of the hair and it oxidizes the primary intermediate. This oxidized intermediate is a highly reactive species that rapidly couples with another molecule, known as a "coupler" or "secondary intermediate," to form large, colored molecules that are trapped within the hair shaft, providing long-lasting color.[10][11] The final shade is determined by the specific combination of primary intermediates (like p-aminophenol) and couplers (like resorcinol or m-aminophenol).

Protocol 2: Illustrative Protocol for In-Situ Formation of an Oxidative Dye

This protocol is designed to demonstrate the chemical principle of oxidative dye formation in a laboratory setting. It is not intended for cosmetic application.

Core Principle: This experiment illustrates the oxidative coupling reaction. p-Aminophenol (the primary intermediate) is oxidized by hydrogen peroxide to form a reactive quinone-imine. This electrophilic species is then attacked by the nucleophilic coupler, m-aminophenol, to form a colored indoaniline-type dye. The reaction is pH-dependent, typically carried out under alkaline conditions to facilitate hair shaft swelling and enhance reaction rates.

Materials & Safety:

• p-Aminophenol (PAP)

• m-Aminophenol (MAP)

• Hydrogen Peroxide (H₂O₂), 6% solution

• Ammonium Hydroxide (NH₄OH), dilute solution

• Ethanol

• White wool yarn (as a substitute for hair)

Safety Precautions: Handle all chemicals with appropriate PPE in a fume hood. Hydrogen peroxide is a strong oxidant. Ammonium hydroxide is corrosive and has a pungent odor.

Step-by-Step Methodology:

• Prepare Precursor Solution (Part A): In a 100 mL beaker, prepare a 1% solution of p-aminophenol in a 50:50 ethanol/water mixture.

• Prepare Coupler Solution (Part B): In a separate 100 mL beaker, prepare a 1% solution of m-aminophenol in a 50:50 ethanol/water mixture.

• Prepare Developer (Part C): Use a 6% hydrogen peroxide solution.

• Dye Formation: In a third 250 mL beaker, combine 20 mL of the Precursor Solution (Part A) and 20 mL of the Coupler Solution (Part B).

• Adjust the pH of the mixture to approximately 10 using a dilute ammonium hydroxide solution.

• Immerse a 10 cm strip of white wool yarn into the solution.

• Add 40 mL of the 6% hydrogen peroxide solution (Developer) to the beaker.

• Stir the mixture gently. Observe the rapid development of a deep color (typically brown/reddish-brown) both in the solution and on the wool yarn over the next 20-30 minutes.

• Remove the yarn, rinse thoroughly with water, and allow it to dry to observe the permanent color.

Data Presentation: Aminophenol Precursor-Coupler Combinations and Colors

The versatility of oxidative dyeing comes from the vast number of colors achievable by varying the precursor and coupler.

Primary Intermediate	Coupler	Resulting Color Family
p-Aminophenol	Resorcinol	Yellowish-Brown
p-Aminophenol	m-Aminophenol	Reddish-Brown
p-Aminophenol	1-Naphthol	Purple-Red
o-Aminophenol	2-Methylresorcinol	Brown
2-Methyl-5-hydroxyethylaminophenol	p-Phenylenediamine	Blue/Black
This table presents illustrative color outcomes from common precursor-coupler combinations.[11][13]

Visualization: Mechanism of Oxidative Hair Dye Formation

Caption: Oxidative coupling of p-aminophenol and m-aminophenol.

Part 3: Functional Dyes - Probes, Brighteners, and Advanced Materials

Application Note: Beyond traditional coloration, aminophenols are critical starting materials for dyes with specific functions. The unique 1,2-juxtaposition of the amino and hydroxyl groups in o-aminophenol makes it a premier precursor for synthesizing heterocyclic systems like benzoxazoles.[2][14] These structures often form the core of fluorescent whitening agents, high-performance pigments, and organic light-emitting diode (OLED) materials.

Furthermore, aminophenol derivatives are used to create sophisticated chemosensors and fluorescent probes.[15] By condensing the amino group with an aldehyde, a Schiff base is formed. The resulting molecule can exhibit selective fluorescence quenching or enhancement in the presence of specific ions or molecules, enabling their detection at trace levels.[15][16] For example, Schiff bases derived from 2-aminophenol have been designed as highly selective fluorescent probes for detecting cyanide and aluminum ions.[15]

Protocol 3: General Protocol for Synthesis of a Benzoxazole Derivative

This protocol outlines the general synthetic route for forming a 2-substituted benzoxazole from o-aminophenol and a carboxylic acid, a reaction known as the Phillips condensation.

Core Principle: The reaction proceeds via a two-step, one-pot mechanism. First, the amino group of o-aminophenol forms an amide bond with the carboxylic acid. Second, an intramolecular cyclization occurs via dehydration, where the hydroxyl group attacks the amide carbonyl, forming the stable oxazole ring. A dehydrating agent or high temperatures are typically required to drive the final cyclization step.

Materials & Safety:

• o-Aminophenol (OAP) (CAS: 95-55-6)

• Aromatic Carboxylic Acid (e.g., Benzoic Acid)

• Polyphosphoric Acid (PPA) or Eaton's Reagent (as catalyst and dehydrating agent)

• High-boiling point solvent (e.g., xylene, if not using PPA neat)

Safety Precautions: o-Aminophenol is toxic and an irritant.[2] PPA is highly corrosive. The reaction must be conducted in a fume hood with appropriate PPE. High temperatures are required, so proper heating and temperature control are essential.

Step-by-Step Methodology:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine equimolar amounts of o-aminophenol (e.g., 1.09 g, 0.01 mol) and the chosen carboxylic acid (e.g., 1.22 g, 0.01 mol of benzoic acid).

• Add polyphosphoric acid (approx. 20 g) to the flask. PPA serves as both the solvent and the catalyst.

• Heat the reaction mixture to 180-220 °C with continuous stirring for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• After the reaction is complete (as indicated by the disappearance of starting materials), allow the mixture to cool to approximately 100 °C.

• Carefully and slowly pour the hot reaction mixture into a large beaker containing 500 mL of rapidly stirring ice-cold water. The product will precipitate as a solid.

• Stir for 30 minutes to break up the solid mass.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Isolate the crude product by vacuum filtration and wash it extensively with water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the purified 2-substituted benzoxazole.

• Confirm the structure using spectroscopic methods (NMR, IR, MS) and measure its fluorescence properties.

Data Presentation: Fluorescent Properties of Aminophenol-Based Probes

Precursor	Probe Structure Type	Target Analyte	Excitation (λex)	Emission (λem)	Ref.
o-Aminophenol	Schiff Base	Al³⁺ ions	~370 nm	~460 nm	[15]
o-Aminophenol	Schiff Base	CN⁻ ions	~450 nm	~540 nm	[15]
o-Aminophenol	Carbon Dots	Heparin	300 nm / 420 nm	410 nm / 500 nm	[16]
Data are representative values showing the utility of aminophenol derivatives in fluorescent sensing.[15][16]

Visualization: Benzoxazole Ring Formation

Caption: General reaction scheme for the synthesis of a benzoxazole.

References

• Damiva Diaries. (2024). Aminophenol: The Toxic Reality Behind Hair Dyes.
• Chemcess. Aminophenol: Properties, Production, Reactions And Uses.

• Otutu, J.O., Okoro, D., & Ossai, E.K. (2008). Preparation of Dis-Azo Dyes Derived from p-Aminophenol and Their Fastness Properties for Synthetic Polymer-Fibres. Journal of Applied Sciences, 8: 334-339. [Link]

• Cosmetics Info. m-Aminophenol.
• Benchchem.
• Dakenchem. (2023).
• Kajay Remedies. (2024).
• Al-Hamdani, A.A.S., et al. (2023). Synthesis and Identification of Two Dyes Derived from p-amino phenol and Study of their Effectiveness as Corrosion Inhibitors: Experimental and Theoretical Analysis. Baghdad Science Journal.

• Pandian, K., et al. (2021). 2-Aminophenols based Schiff bases as fluorescent probes for selective detection of cyanide and aluminium ions - Effect of substituents. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 249, 119288. [Link]

• ResearchG
• Zhao, D., et al. (2021). Facile Fluorescent Differentiation of Aminophenol Isomers Based on Ce-Doped Carbon Dots. ACS Sustainable Chemistry & Engineering.
• European Patent Office. (1999).
• Al-Adilee, K.J. (2015).
• ResearchGate. (2018).
• ResearchGate. (2008). Preparation of Dis-Azo Dyes Derived from p-Aminophenol and Their Fastness Properties for Synthetic Polymer-Fibres.
• International Journal of Innovative Science and Research Technology. (2022). Review on Synthesis and Application of Azo Dyes Derived from Some Natural Phenols Like Carvacrol Eugenol and Thymol.
• Carl ROTH.

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Application Notes and Protocols: Electrochemical Polymerization of Aminophenol Derivatives

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

This document provides a comprehensive technical guide to the electrochemical polymerization of aminophenol derivatives. It is designed to equip researchers, scientists, and professionals in drug development with the foundational knowledge and practical protocols to synthesize, characterize, and apply poly(aminophenol) films. This guide emphasizes the underlying scientific principles, offering insights into the causal relationships between experimental parameters and the properties of the resulting polymers.

Foundational Principles: The Science of Aminophenol Electropolymerization

The electrochemical polymerization of aminophenol isomers (ortho-, meta-, and para-aminophenol) is a versatile method for creating thin, adherent polymer films on conductive substrates. These polymers, possessing unique redox properties and functional groups, are of significant interest for a range of applications, from biosensors to corrosion inhibition.[1][2] The polymerization process is initiated by the electrochemical oxidation of the aminophenol monomer, leading to the formation of radical cations that subsequently couple to form oligomers and ultimately a polymer film on the electrode surface.

The structure and properties of the resulting poly(aminophenol) are critically dependent on the monomer isomer and the electrochemical conditions, particularly the pH of the electrolyte solution.[3] For instance, the electropolymerization of o-aminophenol in acidic media typically yields a conducting polymer, while in neutral or alkaline solutions, a non-conducting film is formed.[4][5] This difference arises from the varying degrees of protonation of the amine and hydroxyl groups, which influences the polymerization mechanism and the final polymer structure.[3][6] In the case of o-aminophenol, the formation of a ladder-like structure with phenoxazine rings is often proposed as the electroactive unit within the polymer.[7]

The Critical Role of pH

The pH of the polymerization medium is arguably the most influential parameter. In acidic solutions, the amine group is protonated, which can hinder oxidation.[3] However, once oxidation occurs, the resulting polymer is often electroactive and conductive.[4] Conversely, in neutral or basic media, the polymerization can proceed differently, often resulting in non-conducting, passivating films.[4][8] This pH-dependent behavior is a key tool for tuning the polymer's properties for specific applications. For example, non-conducting films are often preferred for creating selective barriers in biosensors.[9]

Isomer-Specific Characteristics

The three isomers of aminophenol exhibit distinct electrochemical behaviors and form polymers with different properties. o-Aminophenol has been extensively studied and is known to form electroactive films.[10][11] p-Aminophenol also undergoes electropolymerization, but its oxidation can be more complex and may lead to electrode fouling.[6][12] m-Aminophenol can also be electropolymerized and has shown promise in corrosion protection applications.[13][14] The choice of isomer is therefore a critical first step in designing a poly(aminophenol) film for a particular purpose.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the electrochemical synthesis and characterization of poly(aminophenol) films. These are intended as a starting point, and optimization may be necessary depending on the specific application and available equipment.

Materials and Reagents

• Monomers: o-aminophenol, m-aminophenol, or p-aminophenol (reagent grade or higher)

• Supporting Electrolyte: Sulfuric acid (H₂SO₄), sodium chloride (NaCl), sodium sulfate (Na₂SO₄), or a suitable buffer solution (e.g., phosphate-buffered saline, PBS)

• Solvent: Deionized or distilled water

• Working Electrode: Glassy carbon electrode (GCE), platinum (Pt) electrode, or indium tin oxide (ITO) coated glass

• Counter Electrode: Platinum wire or graphite rod

• Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode

• Electrochemical Workstation: Potentiostat/Galvanostat

Protocol 1: Electropolymerization of o-Aminophenol for Biosensor Applications (Non-Conducting Film)

This protocol is designed to produce a thin, non-conducting poly(o-aminophenol) (POAP) film, which is ideal for immobilizing biomolecules and preventing interference from other electroactive species.[9][15]

• Electrode Preparation:

  • Mechanically polish the working electrode (e.g., GCE) with alumina slurry on a polishing pad.

  • Rinse thoroughly with deionized water.

  • Soncate in deionized water and then ethanol for 5 minutes each to remove any residual polishing material.

  • Dry the electrode under a stream of nitrogen.

• Electrolyte Preparation:

  • Prepare a 0.1 M phosphate buffer solution (PBS) with a pH of 7.0.

  • Dissolve o-aminophenol in the PBS to a final concentration of 5 mM.

• Electrochemical Polymerization (Cyclic Voltammetry):

  • Assemble the three-electrode cell with the prepared working electrode, counter electrode, and reference electrode.

  • Immerse the electrodes in the o-aminophenol solution.

  • Perform cyclic voltammetry (CV) by scanning the potential from -0.2 V to +0.8 V (vs. Ag/AgCl) at a scan rate of 50 mV/s for 15-20 cycles.[15] A decrease in the peak currents with successive cycles indicates the formation of a passivating, non-conducting polymer film.

• Post-Polymerization Treatment:

  • After polymerization, gently rinse the modified electrode with deionized water to remove any unreacted monomer.

  • The electrode is now ready for biomolecule immobilization or further characterization.

Diagram: Workflow for Biosensor Fabrication

Caption: Workflow for preparing a non-conducting poly(o-aminophenol) film for biosensor applications.

Protocol 2: Electropolymerization of m-Aminophenol for Corrosion Protection

This protocol details the synthesis of a poly(m-aminophenol) (PmAP) coating on a mild steel electrode for corrosion inhibition.[13]

• Substrate Preparation:

  • Cut mild steel specimens to the desired dimensions.

  • Mechanically abrade the surface with successively finer grades of silicon carbide paper.

  • Degrease the specimens by sonicating in acetone, followed by rinsing with deionized water.

  • Dry the specimens thoroughly.

• Electrolyte Preparation:

  • Prepare a solution of 0.1 M m-aminophenol in 0.5 M oxalic acid.

• Electrochemical Polymerization (Cyclic Voltammetry):

  • Use the mild steel specimen as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference.

  • Immerse the electrodes in the polymerization solution.

  • Cycle the potential between -0.5 V and +1.5 V (vs. Ag/AgCl) at a scan rate of 50 mV/s for a sufficient number of cycles to obtain a uniform coating. The appearance of an oxidation peak around +1.0 V indicates the formation of the PmAP coating.[13]

• Coating Characterization and Evaluation:

  • Characterize the coating using techniques such as Fourier-transform infrared (FTIR) spectroscopy and scanning electron microscopy (SEM) to confirm the polymer structure and morphology.[13]

  • Evaluate the corrosion protection performance using electrochemical impedance spectroscopy (EIS) in a corrosive medium (e.g., 0.5 M NaCl solution).[13]

Characterization of Poly(aminophenol) Films

A multi-faceted approach is essential for the thorough characterization of synthesized poly(aminophenol) films.

Technique	Information Obtained
Cyclic Voltammetry (CV)	Provides information on the redox activity of the polymer film, polymerization progress (growth or passivation), and stability upon potential cycling.[16][17]
Electrochemical Impedance Spectroscopy (EIS)	Used to study the charge transfer resistance and capacitive behavior of the polymer film. It is particularly valuable for evaluating the barrier properties of corrosion-resistant coatings.[13][18]
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies the functional groups present in the polymer, confirming the polymerization and providing insights into the polymer's structure. For instance, the presence of C-O-C etheric linkages can support the formation of electropolymerized PmAP.[13]
Scanning Electron Microscopy (SEM)	Visualizes the surface morphology of the polymer film, revealing information about its uniformity, porosity, and thickness.[13]
UV-Visible Spectroscopy	Can be used in situ during electropolymerization to monitor the formation of intermediate species and the final polymer. It also helps in understanding the electronic properties of the polymer film at different oxidation states.

Applications in Research and Development

The unique properties of poly(aminophenol)s make them suitable for a wide array of applications.

Biosensors

Poly(aminophenol) films, especially in their non-conducting form, serve as excellent matrices for the immobilization of enzymes and other biomolecules.[9][15] The polymer film can protect the electrode surface from fouling and reduce interference from electroactive species commonly found in biological samples.[15] For example, glucose oxidase has been successfully immobilized in a poly(p-aminophenol) matrix for the development of an amperometric glucose biosensor.[19]

Corrosion Protection

Electrodeposited poly(aminophenol) coatings can act as a physical barrier to protect metal surfaces from corrosive environments.[2][13] The dense and continuous nature of these films can significantly increase the corrosion resistance of substrates like mild steel.[13] Furthermore, the polymer itself can have inhibitive properties.[14]

Drug Development

Derivatives of aminophenol are of significant interest in pharmacology. For instance, paracetamol (acetaminophen) is a well-known analgesic and antipyretic drug derived from p-aminophenol.[20] Research is ongoing to synthesize new aminophenol derivatives with improved therapeutic profiles and reduced side effects.[20] The electrochemical properties of these derivatives can be studied to understand their metabolism and potential interactions in biological systems.

Diagram: Mechanism of Electropolymerization of o-Aminophenol

Caption: Simplified mechanism of o-aminophenol electropolymerization.

Conclusion and Future Outlook

The electrochemical polymerization of aminophenol derivatives offers a powerful and versatile platform for the development of advanced materials with tailored properties. By carefully controlling the experimental conditions, particularly the pH and the choice of monomer, researchers can synthesize films for a diverse range of applications, from highly sensitive biosensors to robust anti-corrosion coatings. As our understanding of the polymerization mechanisms deepens, so too will our ability to design and fabricate novel poly(aminophenol)-based devices with enhanced performance and functionality.

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• a). Cyclic Voltammograms of different concentration of para amino phenol (a-g - ResearchGate. (URL: [Link])

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Application Notes and Protocols: 3-(3-Aminophenyl)phenol as a Versatile Building Block for Pharmaceutical Intermediates

Introduction: The Strategic Importance of 3-(3-Aminophenyl)phenol in Medicinal Chemistry

In the landscape of pharmaceutical synthesis, the selection of starting materials is a critical determinant of efficiency, scalability, and the ultimate success of a drug development program. 3-(3-Aminophenyl)phenol, also known as 3-hydroxy-3'-amino-biphenyl, is a bifunctional aromatic compound that has emerged as a highly valuable and versatile building block for the synthesis of a wide array of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its unique molecular architecture, featuring both a nucleophilic amino group and a phenolic hydroxyl group on distinct phenyl rings, offers a rich chemical canvas for constructing complex molecular scaffolds.

This technical guide provides an in-depth exploration of 3-(3-Aminophenyl)phenol as a strategic starting material in pharmaceutical chemistry. We will delve into its synthesis, key chemical properties, and its application in the construction of important pharmaceutical intermediates. This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying chemical principles and strategic considerations for its use in medicinal chemistry.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of 3-(3-Aminophenyl)phenol is paramount for its effective use in synthesis.

Property	Value	Reference
CAS Number	779341-19-4	[1]
Molecular Formula	C₁₂H₁₁NO	[1]
Molecular Weight	185.22 g/mol	[1]
Appearance	Off-white to light brown crystalline powder
Melting Point	120-124 °C	[2][3]
Boiling Point	164 °C at 11 mmHg	[2][3]
Solubility	Soluble in methanol, ethanol, and DMSO. Sparingly soluble in water.	[2]

Safety and Handling: 3-(3-Aminophenyl)phenol should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is essential. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, consult the Material Safety Data Sheet (MSDS).[4][5][6][7]

Synthesis of 3-(3-Aminophenyl)phenol: Key Methodologies

The efficient synthesis of 3-(3-Aminophenyl)phenol is a prerequisite for its widespread use. Several synthetic routes have been established, with the choice of method often depending on the availability of starting materials, scalability, and cost-effectiveness.

Protocol 1: Synthesis via Reduction of 3-(3-Nitrophenyl)phenol

This is one of the most common and straightforward methods for the preparation of 3-(3-Aminophenyl)phenol. The reduction of the nitro group can be achieved using various reducing agents, with catalytic hydrogenation being a preferred method for its clean reaction profile and high yields.

Reaction Scheme:

A representative reaction scheme for the synthesis of 3-(3-Aminophenyl)phenol.

Experimental Protocol:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a hydrogen balloon, and a condenser, dissolve 3-(3-nitrophenyl)phenol (10.0 g, 46.5 mmol) in ethanol (100 mL).

• Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) (0.5 g, 5 mol%).

• Hydrogenation: Purge the flask with hydrogen gas and then maintain a positive pressure of hydrogen using a balloon. Stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (e.g., 3:7) as the mobile phase. The reaction is typically complete within 4-6 hours.

• Work-up and Purification: Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst, and wash the Celite® pad with ethanol. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Recrystallization: Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water or toluene, to afford pure 3-(3-aminophenyl)phenol as a crystalline solid.

Rationale and Insights:

• Catalyst Choice: Palladium on carbon is a highly efficient and widely used catalyst for the reduction of aromatic nitro groups.[7] The catalyst loading can be optimized to balance reaction time and cost.

• Solvent Selection: Ethanol is a good solvent for both the starting material and the product, and it is compatible with the hydrogenation conditions. Other protic solvents like methanol can also be used.

• Safety Note: Hydrogen gas is highly flammable. Ensure the reaction is carried out in a well-ventilated fume hood, and all sources of ignition are eliminated.

Applications in the Synthesis of Pharmaceutical Intermediates

The true value of 3-(3-Aminophenyl)phenol lies in its ability to serve as a versatile scaffold for the construction of a diverse range of pharmaceutical intermediates. The presence of two reactive sites, the amino and hydroxyl groups, allows for selective functionalization and the creation of complex molecular architectures.

Application 1: Synthesis of 4-Amino-2-hydroxybenzoic Acid (PAS) - An Anti-tuberculosis Agent

4-Aminosalicylic acid (PAS) is a bacteriostatic agent used in the treatment of tuberculosis.[8] The synthesis of PAS from 3-aminophenol is a classic example of the Kolbe-Schmitt reaction, which involves the carboxylation of a phenoxide ion.[2][9]

Workflow for the Synthesis of 4-Aminosalicylic Acid:

A simplified workflow for the synthesis of PAS from 3-aminophenol.

Protocol 2: Kolbe-Schmitt Carboxylation of 3-Aminophenol

• Formation of the Phenoxide: In a high-pressure autoclave, place 3-aminophenol (10.9 g, 0.1 mol) and potassium bicarbonate (20.0 g, 0.2 mol).

• Carboxylation: Seal the autoclave and introduce carbon dioxide gas to a pressure of 5-10 atm. Heat the mixture to 130-150 °C with stirring for 6-8 hours.

• Reaction Monitoring: The reaction progress can be monitored by taking aliquots (after cooling and depressurizing) and analyzing them by HPLC.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess CO₂. Dissolve the solid residue in water (200 mL).

• Purification: Acidify the aqueous solution with concentrated hydrochloric acid to a pH of 3-4. The product, 4-aminosalicylic acid, will precipitate out of the solution.

• Isolation: Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield pure 4-aminosalicylic acid.

Mechanistic Insight:

The Kolbe-Schmitt reaction proceeds through the nucleophilic attack of the phenoxide ion on carbon dioxide. The use of potassium bicarbonate and high pressure favors the carboxylation at the position ortho to the hydroxyl group, leading to the desired product.

Application 2: Synthesis of 3-Aminodiphenyl Ethers - Precursors for Bioactive Molecules

3-Aminodiphenyl ethers are important structural motifs found in a variety of biologically active compounds. The Ullmann condensation is a classical and effective method for the synthesis of diaryl ethers, involving the copper-catalyzed reaction of a phenol with an aryl halide.[9]

Protocol 3: Ullmann Condensation for the Synthesis of 3-(3-Aminophenoxy)benzonitrile

Reaction Scheme:

Synthesis of a 3-aminodiphenyl ether via Ullmann condensation.

Experimental Protocol:

• Reaction Setup: To a stirred solution of 3-aminophenol (5.45 g, 50 mmol) and 3-bromobenzonitrile (10.0 g, 55 mmol) in dimethylformamide (DMF, 100 mL), add potassium carbonate (13.8 g, 100 mmol) and copper(I) iodide (0.95 g, 5 mmol).

• Reaction Conditions: Heat the reaction mixture to 140-150 °C under a nitrogen atmosphere and maintain for 12-16 hours.

• Monitoring: Follow the disappearance of the starting materials by TLC or GC-MS.

• Work-up: After cooling to room temperature, pour the reaction mixture into water (500 mL) and extract with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford 3-(3-aminophenoxy)benzonitrile.

Expert Insights:

• Catalyst and Base: Copper(I) iodide is a common catalyst for Ullmann condensations. Potassium carbonate acts as a base to deprotonate the phenol, forming the reactive phenoxide.

• Solvent: High-boiling polar aprotic solvents like DMF or DMSO are typically used to achieve the required reaction temperatures.

• Ligands: In some cases, the addition of ligands such as 1,10-phenanthroline can accelerate the reaction and improve yields.

Application 3: Synthesis of Benzoxazoles - A Privileged Scaffold in Medicinal Chemistry

Benzoxazoles are a class of heterocyclic compounds that are present in numerous pharmaceuticals with a wide range of biological activities, including antimicrobial, anticancer, and antiviral properties. 3-Aminophenol can be a key precursor for the synthesis of substituted benzoxazoles.

Protocol 4: Synthesis of 2-Aryl-benzoxazoles

Reaction Scheme:

General scheme for the synthesis of benzoxazoles from 3-aminophenol.

Experimental Protocol:

• Reaction Mixture: In a round-bottom flask, a mixture of 3-aminophenol (1.09 g, 10 mmol), an aromatic aldehyde (12 mmol), and a catalyst such as p-toluenesulfonic acid (p-TsOH) (0.19 g, 1 mmol) in a solvent like toluene (50 mL) is prepared.

• Reaction Conditions: The mixture is refluxed with a Dean-Stark apparatus to remove the water formed during the reaction for 8-12 hours.

• Monitoring: The reaction is monitored by TLC.

• Work-up: After completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is dissolved in ethyl acetate and washed with a saturated sodium bicarbonate solution and then with brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography or recrystallization to give the desired 2-aryl-benzoxazole derivative.

Rationale for Method Selection:

• Versatility: This method allows for the synthesis of a wide variety of 2-substituted benzoxazoles by simply changing the aromatic aldehyde.

• Efficiency: The use of a Dean-Stark trap to remove water drives the equilibrium towards the product, resulting in good yields.

Conclusion: A Cornerstone for Future Drug Discovery

3-(3-Aminophenyl)phenol has firmly established itself as a cornerstone building block in the synthesis of pharmaceutical intermediates. Its bifunctional nature, coupled with well-defined synthetic routes for its preparation and derivatization, provides medicinal chemists with a powerful tool for the construction of novel and complex molecular architectures. The protocols and insights provided in this guide are intended to empower researchers to leverage the full potential of this versatile molecule in their drug discovery and development endeavors. As the quest for new therapeutics continues, the strategic application of key intermediates like 3-(3-Aminophenyl)phenol will undoubtedly play a pivotal role in shaping the future of medicine.

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Application Notes and Protocols for the High-Performance Liquid Chromatography (HPLC) Analysis of Aminobiphenyls

Abstract

This comprehensive guide provides a detailed methodology for the analysis of aminobiphenyl isomers, with a particular focus on 4-aminobiphenyl, a compound of significant toxicological concern.[1][2][3] Recognizing the critical need for accurate and sensitive quantification in diverse matrices such as pharmaceutical ingredients, environmental samples, and biological fluids, this document outlines a robust High-Performance Liquid Chromatography (HPLC) method. We delve into the scientific principles underpinning the selection of chromatographic conditions, from the stationary and mobile phases to the detection technique. A step-by-step protocol for sample preparation, instrument setup, and data analysis is provided, alongside guidance on method validation to ensure data integrity. This application note is designed to equip researchers, scientists, and drug development professionals with the expertise to implement a reliable and efficient analytical workflow for aminobiphenyl analysis.

Introduction: The Analytical Imperative for Aminobiphenyls

Aminobiphenyls, a class of aromatic amines, are of considerable interest due to their widespread industrial applications and their potential impact on human health and the environment.[4] Among the isomers, 4-aminobiphenyl (4-ABP) is classified as a Group 1 carcinogen by the International Agency for Research on Cancer (IARC), definitively linked to bladder cancer in humans.[3] Exposure can occur through various routes, including occupational settings, tobacco smoke, and as contaminants in dyes and pigments.[4][5] Consequently, regulatory bodies worldwide have stringent limits on the presence of 4-ABP in consumer products and environmental matrices.[2][6]

Foundational Principles: Crafting a Robust HPLC Method

The development of a successful HPLC method for aminobiphenyl analysis hinges on a thorough understanding of the analyte's physicochemical properties and the principles of chromatographic separation. The choices of stationary phase, mobile phase composition, and detector are interconnected and crucial for achieving the desired resolution, sensitivity, and run time.

The Stationary Phase: The Heart of the Separation

For the separation of moderately polar compounds like aminobiphenyls, a reversed-phase stationary phase is the most effective choice. A C18 (octadecylsilane) column is a versatile and widely used option, providing excellent hydrophobic retention for the biphenyl backbone. The choice of a specific C18 column can be further refined based on particle size (smaller particles for higher efficiency) and end-capping (to minimize peak tailing for the basic amine groups). For challenging separations of isomers, mixed-mode columns that offer a combination of reversed-phase and ion-exchange interactions can provide unique selectivity.[8]

The Mobile Phase: Driving the Separation

The mobile phase in reversed-phase HPLC typically consists of a mixture of water and a miscible organic solvent, such as acetonitrile or methanol.[9] The ratio of these components determines the elution strength; a higher proportion of the organic solvent leads to faster elution. For aminobiphenyls, a gradient elution is often preferred over an isocratic one. A gradient program, where the organic solvent concentration is increased over time, allows for the elution of all isomers with good peak shape and within a reasonable timeframe.

To ensure good peak symmetry and reproducibility, the addition of a buffer to the aqueous component of the mobile phase is critical. The amino group in aminobiphenyls is basic and can interact with residual silanols on the silica-based stationary phase, leading to peak tailing. A low concentration of an acid, such as formic acid or acetic acid, in the mobile phase protonates the amino group, reducing this secondary interaction and improving peak shape.[10]

Detection: Visualizing the Analytes

The aromatic nature of aminobiphenyls makes them amenable to UV detection.[8] A wavelength of around 250 nm is generally suitable for detecting all isomers.[8] For higher sensitivity and specificity, especially at trace levels, other detection methods can be employed:

• Fluorescence Detection: Offers significantly higher sensitivity than UV detection for certain fluorescent compounds.[1]

• Electrochemical Detection: Can provide high sensitivity for electroactive compounds like aromatic amines.[1]

Experimental Protocol: A Step-by-Step Guide

This section provides a detailed protocol for the HPLC analysis of aminobiphenyls. All procedures should be performed in a well-ventilated laboratory, and appropriate personal protective equipment (PPE) should be worn, especially when handling aminobiphenyl standards, which are known carcinogens.[11]

Materials and Reagents

Reagent/Material	Grade	Supplier
Acetonitrile	HPLC Grade	(Specify Supplier)
Water	HPLC Grade or Milli-Q	(Specify Supplier)
Formic Acid	LC-MS Grade	(Specify Supplier)
2-Aminobiphenyl	Analytical Standard	(Specify Supplier)
3-Aminobiphenyl	Analytical Standard	(Specify Supplier)
4-Aminobiphenyl	Analytical Standard	(Specify Supplier)
Methanol	HPLC Grade	(Specify Supplier)
Syringe Filters	0.22 µm PTFE	(Specify Supplier)

Instrumentation and Chromatographic Conditions

Parameter	Setting
HPLC System	Agilent 1290 Infinity LC or equivalent
Detector	Diode Array Detector (DAD)
Column	ZORBAX Eclipse Plus C18, RRHT, 3.0 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-1 min: 20% B; 1-13 min: 20-70% B; 13-14 min: 70% B; 14-15 min: 20% B
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Detection Wavelength	250 nm

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of each aminobiphenyl isomer standard into separate 10 mL volumetric flasks. Dissolve and dilute to volume with methanol.

• Working Standard Solution (10 µg/mL): Prepare a mixed working standard solution by appropriately diluting the primary stock solutions with the initial mobile phase composition (80:20 Mobile Phase A:Mobile Phase B).

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the working standard solution to cover the desired concentration range (e.g., 0.05, 0.1, 0.5, 1, 5, 10 µg/mL).

Sample Preparation: A Critical Step for Accurate Results

The goal of sample preparation is to extract the aminobiphenyls from the sample matrix and remove interfering components.[12] The choice of method depends on the sample type.

• For Pharmaceutical Samples (e.g., Drug Substance):

  • Accurately weigh a suitable amount of the sample.

  • Dissolve the sample in a diluent compatible with the mobile phase (e.g., the initial mobile phase composition).

  • Filter the solution through a 0.22 µm syringe filter prior to injection.[9]

• For Environmental Samples (e.g., Soil):

  • Weigh 2 g of the air-dried soil sample into a centrifuge tube.

  • Add 10 mL of methanol and vortex for 1 minute.

  • Sonically extract the sample for 40 minutes.

  • Centrifuge the extract.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition.[13]

  • Filter the solution through a 0.22 µm syringe filter before injection.

• For Biological Samples (e.g., Urine):

  • Note: Aromatic amines in urine may be present as conjugates and require a hydrolysis step.

  • For a simplified direct analysis, employ Solid-Phase Extraction (SPE).

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the urine sample onto the cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Elute the aminobiphenyls with methanol or acetonitrile.

  • Evaporate the eluate and reconstitute in the initial mobile phase.[10]

  • Filter before injection.

Data Analysis and Quantification

• System Suitability: Before sample analysis, inject a standard solution multiple times to ensure the system is performing adequately. Key parameters to check include peak resolution, tailing factor, and reproducibility of retention times and peak areas.

• Calibration Curve: Inject the series of calibration standards and construct a calibration curve by plotting the peak area against the concentration of each aminobiphenyl isomer. A linear regression analysis should be performed, and the correlation coefficient (r²) should be >0.999.[14][15]

• Quantification: Inject the prepared sample solutions. The concentration of each aminobiphenyl in the sample can be determined from its peak area using the calibration curve.

Method Validation: Ensuring Trustworthy Results

A self-validating system is one that consistently produces reliable and accurate data. To achieve this, the analytical method must be validated according to established guidelines.

Validation Parameter	Acceptance Criteria	Rationale
Specificity	The analyte peak should be well-resolved from other components in the sample matrix.	Demonstrates that the method is free from interference.
Linearity	Correlation coefficient (r²) > 0.999 over the defined concentration range.[14][15]	Confirms a direct proportional relationship between detector response and analyte concentration.
Accuracy	Recovery of spiked analyte should be within 85-115%.[14]	Measures the closeness of the experimental value to the true value.
Precision	Relative Standard Deviation (RSD) should be < 2% for replicate injections.	Assesses the degree of scatter in a series of measurements.
Limit of Detection (LOD)	Signal-to-noise ratio of approximately 3.[16]	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	Signal-to-noise ratio of approximately 10.[16]	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, column temperature).	Demonstrates the reliability of the method during routine use.

Visualizing the Workflow

A clear understanding of the analytical workflow is essential for successful implementation. The following diagrams illustrate the key stages of the process.

Caption: Overall workflow for HPLC analysis of aminobiphenyls.

Caption: Key relationships in the HPLC method for aminobiphenyls.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust framework for the analysis of aminobiphenyls. By understanding the scientific principles behind the chromatographic separation and adhering to the prescribed protocols for sample preparation and method validation, researchers can generate high-quality, defensible data. The versatility of HPLC allows for the adaptation of this method to various matrices and analytical challenges, making it an indispensable tool in ensuring the safety and quality of pharmaceuticals, consumer products, and the environment.

References

• SIELC Technologies.

• Prchal, V., et al. (2013). Determination of 4-Aminobiphenyl and 4-Nitrobiphenyl by HPLC with Electrochemical, UV Spectrophotometric, and Fluorescent Detection. ResearchGate. [Link]

• Davis, B., et al. (1995). HPLC and GC/MS Determination of 4-aminobiphenyl Haemoglobin Adducts in Fetuses Exposed to the Tobacco Smoke Carcinogen in Utero. PubMed. [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2010). Some Aromatic Amines, Organic Dyes, and Related Exposures. NCBI Bookshelf. [Link]

• SIELC Technologies. By Detection.

• Beger, R. D., & Korfmacher, W. A. (2009). Determination of unsulfonated aromatic amines in the color additives FD&C Yellow No. 5, FD&C Yellow No. 6, and D&C Red No. 33 using liquid chromatography/mass spectrometry. Journal of AOAC International. [Link]

• Occupational Safety and Health Administration. 4-Aminodiphenyl (4-Aminobiphenyl). [Link]

• International Agency for Research on Cancer. (2009). 4-AMINOBIPHENYL 1. Exposure Data. IARC Publications. [Link]

• Nacalai Tesque, Inc. Sample Pretreatment for HPLC. [Link]

• Drawell. Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. [Link]

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• Polymer Chemistry Characterization Lab. Sample Preparation – HPLC. [Link]

• U.S. Environmental Protection Agency. 4-Aminobiphenyl. [Link]

• Kumar, P., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. [Link]

• International Agency for Research on Cancer. (2012). 4-AMINOBIPHENYL. In Chemical Agents and Related Occupations. NCBI Bookshelf. [Link]

• Kumar, P., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. [Link]

• Yenti, R., et al. (2024). Validation of the Analytical Method for Determining 4-Amino-3-Nitrophenol Concentrations in Oxidative Hair Dyes. Eruditio : Indonesia Journal of Food and Drug Safety. [Link]

• Agilent Technologies. Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. [Link]

• Agilent Technologies. (2009). Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. [Link]

• Helling, R., & Nägele, E. (2012). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. LCGC North America. [Link]

• Lunn, G., & Schmuff, N. (2004). HPLC Methods for Recently Approved Pharmaceuticals. John Wiley & Sons.

• Al-Amoud, A. I., et al. (2021). Bioanalysis of aminoglycosides using high-performance liquid chromatography. PMC - NIH. [Link]

• Blanchaert, B., et al. (2016). Assay Development for Aminoglycosides by HPLC with Direct UV Detection. Journal of Chromatographic Science. [Link]

• Blanchaert, B., et al. (2016). Assay Development for Aminoglycosides by HPLC with Direct UV Detection. ResearchGate. [Link]

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Sensitive and Robust Analysis of Aromatic Amines by Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Aromatic amines (AAs) are a class of compounds used in the manufacturing of dyes, pesticides, pharmaceuticals, and polymers.[1][2] However, many AAs are classified as known or suspected carcinogens, posing significant health risks.[3][4][5] Regulatory bodies worldwide, including the European Union under the REACH framework, have established stringent limits on the presence of specific AAs in consumer goods like textiles, leather products, and food contact materials.[4][6][7] This necessitates highly sensitive and selective analytical methods for their detection and quantification. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for this purpose, offering high resolving power and sensitivity.[8] The primary challenge in GC analysis of AAs is their high polarity and low volatility, which can lead to poor chromatographic performance.[9] This application note provides a comprehensive guide to the analysis of AAs by GC-MS, with a focus on robust sample preparation strategies, including derivatization, to overcome these challenges and ensure accurate, reliable results.

Introduction: The Analytical Imperative for Aromatic Amines

Primary aromatic amines (PAAs) can be released from various consumer products, notably through the reductive cleavage of certain azo dyes.[4] This release can occur during manufacturing, use, or degradation, leading to potential human exposure. The International Agency for Research on Cancer (IARC) has classified several AAs as carcinogenic to humans.[2] Consequently, regulations such as the European Union's Regulation (EU) No 10/2011 for plastic food contact materials set strict migration limits, often requiring detection capabilities at the parts-per-billion (ppb) level (e.g., not detectable at 0.002 mg/kg).[2][7]

While liquid chromatography (LC) is a viable technique, GC-MS is frequently the method of choice due to its high sensitivity, short analysis times, and superior resolving power, which is critical for complex matrices.[3][8] However, the direct analysis of underivatized AAs by GC is problematic. The polar amino group interacts with active sites in the GC system, resulting in poor peak shape, and their low volatility makes them difficult to chromatograph effectively.[9] Chemical derivatization is therefore an essential step to convert AAs into less polar, more volatile, and more thermally stable analogues suitable for GC analysis.[9][10]

Sample Preparation: The Foundation of Accurate Analysis

Effective sample preparation is the most critical stage in the analysis of AAs. It involves extracting the analytes from the sample matrix, cleaning up the extract to remove interferences, and derivatizing the AAs to make them amenable to GC-MS analysis.

Extraction Techniques

The choice of extraction method depends on the sample matrix. Common techniques include:

• Liquid-Liquid Extraction (LLE): A conventional method used to separate analytes based on their differential solubilities in two immiscible liquids, typically an aqueous sample and an organic solvent.[11]

• Solid-Phase Extraction (SPE): A versatile technique that uses a solid sorbent to trap analytes from a liquid sample, allowing impurities to be washed away before the analytes are eluted with a small volume of solvent.[11][12] This method is effective for concentrating and purifying AAs from complex matrices.[12]

• Supported Liquid Extraction (SLE): This technique uses a chemically inert, high-surface-area solid support, such as diatomaceous earth, to immobilize the aqueous sample. A water-immiscible organic solvent is then passed through the support to selectively extract the analytes, providing a clean extract with high recovery.[13]

The Critical Role of Derivatization

Derivatization chemically modifies the AAs to improve their chromatographic properties. The primary goal is to replace the active hydrogens on the amino group with a less polar functional group.[9] This modification offers several key advantages:

• Increased Volatility: Allows for analysis at lower GC oven temperatures, minimizing thermal degradation.[9]

• Improved Peak Shape: Reduces tailing by minimizing interactions with the GC column and inlet, leading to sharp, symmetrical peaks.[9]

• Enhanced Sensitivity: Certain derivatizing agents, particularly those containing fluorine atoms, can significantly improve detection sensitivity, especially with an electron capture detector (ECD) or when using negative chemical ionization (NCI) in the mass spectrometer.[9][14]

Common derivatization strategies for AAs include acylation, silylation, and iodination.[3][15] Silylation with reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a widely used and effective method.[9][15]

Fig 1. General workflow for aromatic amine sample preparation.

Protocol 1: Silylation of Aromatic Amines for GC-MS Analysis

This protocol describes a general procedure for the derivatization of AAs using BSTFA with 1% trimethylchlorosilane (TMCS) as a catalyst.[9]

Materials:

• Sample extract, evaporated to dryness and reconstituted in an anhydrous aprotic solvent (e.g., pyridine, acetonitrile).

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• Anhydrous solvent (e.g., pyridine, acetonitrile).

• Heating block or oven.

• GC vials with PTFE-lined caps.

Procedure:

• Sample Preparation: Transfer the dried sample extract into a clean, dry reaction vial.

• Reagent Addition: Add 100 µL of the anhydrous solvent to dissolve the sample residue. Then, add 100 µL of BSTFA (+1% TMCS).[9] The silylating reagent should be added in at least a 2:1 molar excess relative to the active hydrogens on the amine.[15]

• Reaction: Tightly cap the vial and heat it at 70-80°C for 30-60 minutes in a heating block.[9] Reaction time and temperature may need optimization depending on the specific amines and their steric hindrance.[15]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system. Inject an appropriate volume (e.g., 1 µL).[9]

Causality: Heating the reaction mixture increases the rate of the silylation reaction, ensuring complete derivatization of the AAs. The TMCS catalyst enhances the reactivity of the BSTFA, particularly for moderately hindered amines.[15] The reaction must be performed under anhydrous conditions as moisture can decompose the silylating reagent and the resulting derivatives.[15]

GC-MS Instrumental Analysis

Proper setup of the GC-MS instrument is crucial for achieving good separation and sensitive detection of the derivatized AAs.

Gas Chromatography Parameters

• GC Column: A low- to mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, Rxi-5MS), is typically recommended. These columns provide excellent resolution for a wide range of derivatized AAs. A common column dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.[3][16]

• Carrier Gas: Helium is the most common carrier gas.[17] However, due to global shortages, hydrogen and nitrogen are being explored as viable alternatives.[17][18] Hydrogen can offer faster analysis times and comparable sensitivity to helium, while nitrogen may result in lower sensitivity.[18][19]

• Injection Mode: Splitless injection is preferred for trace analysis to ensure the maximum amount of analyte is transferred to the GC column.[3][20]

• Oven Temperature Program: The temperature program must be optimized to provide good separation of all target analytes. A typical program starts at a low temperature (e.g., 40-80°C), holds for 1-2 minutes, and then ramps at a controlled rate (e.g., 5-10°C/min) to a final temperature (e.g., 280-290°C).[3][16]

Mass Spectrometry Parameters

• Ionization Mode: Electron Ionization (EI) is the standard and most widely used ionization technique, providing reproducible mass spectra that can be compared to library databases.

• Acquisition Mode:

  • Full Scan: Acquires a full mass spectrum, which is useful for identifying unknown compounds.

  • Selected Ion Monitoring (SIM): For targeted analysis, SIM mode offers significantly higher sensitivity and selectivity by monitoring only a few characteristic ions for each target analyte.[1][3]

  • Tandem MS (MS/MS): For complex matrices or ultra-trace analysis, GC-MS/MS in Multiple Reaction Monitoring (MRM) mode provides the highest level of selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[3]

Parameter	Example Condition 1	Example Condition 2	Rationale & Reference
GC System	Agilent GC	Shimadzu GCMS-TQ8050	High-performance systems are required for trace analysis.
Column	Rxi-5MS (30 m x 0.25 mm x 0.25 µm)	HP-5MS (30 m x 0.25 mm x 0.25 µm)	A 5% phenyl-type column is a robust, general-purpose choice for these analytes.[3][16]
Carrier Gas	Helium	Helium	Provides good efficiency and is inert. Hydrogen is a viable alternative.[17][18]
Flow Rate	1.0 - 1.2 mL/min (Constant Flow)	35 cm/s (Linear Velocity)	Ensures optimal separation efficiency and consistent retention times.[3][16]
Inlet Temp.	270 °C	290 °C	Must be high enough to ensure rapid and complete vaporization of derivatives without causing thermal degradation.[3][16]
Injection	1 µL, Splitless	1 µL, Splitless	Maximizes analyte transfer to the column for trace-level detection.[3][20]
Oven Program	40°C (1 min), ramp 10°C/min to 280°C (1 min)	80°C (1 min), ramp 5°C/min to 180°C, then 10°C/min to 240°C	The ramp rate is optimized to separate analytes based on their boiling points.[3][16]
MS System	Triple Quadrupole	Single Quadrupole	Tandem MS (Triple Quad) offers superior selectivity for complex matrices.[3]
Ion Source Temp.	200 °C	290 °C	Optimized to maximize ionization efficiency and minimize ion source contamination.[3][16]
Ionization	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV	Standard ionization method that produces repeatable fragmentation patterns.
Acquisition	MRM Mode	SIM Mode	MRM is used for highest sensitivity and selectivity; SIM is suitable for targeted analysis with lower matrix interference.[1][3]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	Incomplete derivatization; Active sites in the inlet liner or column; Sample overload.	Optimize derivatization reaction time/temperature; Use a fresh, deactivated inlet liner; Check column condition; Dilute the sample.[9]
Low Analyte Recovery	Inefficient extraction; Degradation of analytes; Incomplete derivatization.	Optimize extraction solvent and pH; Ensure sample and reagents are anhydrous; Increase derivatization reagent excess or reaction time.[15]
Poor Sensitivity	Leaks in the system; Contaminated ion source; Incorrect MS acquisition parameters.	Perform a leak check; Clean the ion source; Optimize SIM ions or MRM transitions for target analytes.
Inconsistent Retention Times	Fluctuation in carrier gas flow; Leaks in the GC system; Column aging.	Check gas supply and regulators for stable pressure; Perform a leak check; Condition or replace the GC column.
High Background Noise	Contaminated carrier gas; Column bleed; Contaminated syringe or inlet.	Use high-purity gas with traps; Condition the column; Bake out the inlet; Use a clean syringe.

Overall Analytical Workflow

The entire process from sample receipt to final data reporting requires careful attention to detail at each step to ensure the integrity of the results.

Fig 2. Comprehensive workflow for GC-MS analysis of aromatic amines.

Conclusion

The GC-MS analysis of aromatic amines is a robust and sensitive method capable of meeting stringent regulatory requirements. Success is highly dependent on a meticulous sample preparation strategy designed to extract the analytes efficiently and convert them into derivatives suitable for gas chromatography. By implementing a validated workflow that includes an effective extraction technique and a complete derivatization reaction, researchers can achieve the low detection limits, accuracy, and precision needed to ensure product safety and regulatory compliance. The protocols and parameters outlined in this note provide a solid foundation for developing and implementing reliable methods for the determination of aromatic amines in a variety of complex matrices.

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• Kudo, H., Ishii, R., Kobayashi, K., et al. (2023). GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases. Journal of AOAC INTERNATIONAL. Available at: [Link]

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Application Notes & Protocols: Synthesis of Metal-Organic Frameworks Using 3-(3-Aminophenyl)phenol

For: Researchers, scientists, and drug development professionals.

Introduction: The Untapped Potential of a Bifunctional Linker

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage, catalysis, sensing, and drug delivery.[1][2][3][4][5] The modular nature of MOFs, constructed from metal nodes and organic linkers, allows for precise tuning of their chemical and physical properties.[6] The choice of the organic linker is paramount in dictating the final architecture and functionality of the framework.

This guide focuses on the use of a less conventional, yet highly promising, organic linker: 3-(3-Aminophenyl)phenol. This molecule is distinguished by the presence of two distinct functional moieties on a rigid phenyl scaffold: an amino group (-NH₂) and a hydroxyl group (-OH). This bifunctionality offers a unique opportunity to create MOFs with sophisticated properties. The amino group can act as a basic site, enhancing affinity for acidic guest molecules like CO₂, and can be a coordination site for metal ions.[7][8] The hydroxyl group, particularly the phenolic proton, can introduce acidity and participate in hydrogen bonding, which is crucial for selective adsorption and catalysis.[7]

The strategic incorporation of both functionalities into a single MOF structure can lead to synergistic effects, opening avenues for novel applications in areas such as tandem catalysis, selective sensing, and the controlled release of therapeutic agents. This document provides a comprehensive guide to the synthesis, characterization, and potential applications of MOFs derived from 3-(3-Aminophenyl)phenol, grounded in established principles of MOF chemistry.

Causality in Experimental Design: Why 3-(3-Aminophenyl)phenol?

The decision to employ 3-(3-Aminophenyl)phenol as a linker is driven by the desire to impart multiple functionalities to the resulting MOF. The meta-substitution pattern of the amino and hydroxyl groups provides a specific geometric constraint that influences the resulting framework topology.

• Amino Group (-NH₂): This functional group is a well-known Lewis base and can be exploited for:

  • Enhanced CO₂ Capture: The basic nitrogen atom can interact strongly with the acidic CO₂ molecule, leading to high adsorption selectivity.[8]

  • Catalytic Activity: The amino group can act as a basic catalyst for various organic transformations.[8]

  • Post-Synthetic Modification: The reactive nature of the amine allows for further functionalization of the MOF after its initial synthesis, enabling the introduction of more complex moieties.

• Hydroxyl Group (-OH): The phenolic hydroxyl group offers:

  • Proton Conductivity: The potential for proton hopping along a hydrogen-bonded network of hydroxyl groups makes these MOFs candidates for applications in proton exchange membranes.

  • Acidic Catalysis: The weakly acidic nature of the phenolic proton can be utilized for acid-catalyzed reactions.[7]

  • Coordination Versatility: The hydroxyl group can coordinate to metal centers in various modes, influencing the dimensionality and stability of the resulting framework.

The combination of these two groups on a single linker allows for the creation of MOFs with a unique chemical microenvironment within their pores, potentially leading to enhanced performance in catalysis and separations.

Experimental Workflow: From Linker to Functional MOF

The synthesis of a MOF using 3-(3-Aminophenyl)phenol typically follows a solvothermal route, where the linker and a metal salt are heated in a suitable solvent.[9] This process allows for the slow crystallization of the framework, leading to a more ordered material.

Caption: General workflow for the synthesis and characterization of a MOF using 3-(3-Aminophenyl)phenol.

Detailed Protocol: Solvothermal Synthesis of a Zn-based MOF with 3-(3-Aminophenyl)phenol

This protocol is based on established methods for the synthesis of MOFs with functionalized linkers and provides a starting point for optimization.[9][10][11]

Materials:

• 3-(3-Aminophenyl)phenol (linker)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (metal source)

• N,N-Dimethylformamide (DMF) (solvent)

• Ethanol (for washing)

• Methanol (for washing)

• Glass vials with Teflon-lined caps (20 mL)

• Oven

Procedure:

• Preparation of the Reaction Mixture:

  • In a 20 mL glass vial, dissolve 0.1 mmol of 3-(3-Aminophenyl)phenol in 5 mL of DMF.

  • In a separate container, dissolve 0.1 mmol of Zn(NO₃)₂·6H₂O in 5 mL of DMF.

  • Add the metal salt solution to the linker solution dropwise while stirring.

  • Cap the vial tightly.

• Solvothermal Synthesis:

  • Place the sealed vial in a preheated oven at 100 °C for 24 hours.

  • After the reaction is complete, allow the oven to cool down to room temperature naturally.

  • Crystals of the MOF should have formed at the bottom of the vial.

• Isolation and Washing:

  • Carefully decant the supernatant.

  • Wash the crystalline product with fresh DMF (3 x 5 mL) to remove any unreacted starting materials.

  • To exchange the high-boiling DMF solvent, immerse the crystals in ethanol (10 mL) for 24 hours.

  • Replace the ethanol with fresh ethanol and repeat the immersion for another 24 hours.

  • Finally, immerse the crystals in methanol (10 mL) for 24 hours.

• Activation:

  • Decant the methanol and dry the product under vacuum at 120 °C for 12 hours. This step is crucial to remove the solvent molecules from the pores of the MOF, making them accessible for guest molecules.[9]

Table 1: Reaction Parameters and Observations

Parameter	Value	Rationale
Metal:Linker Molar Ratio	1:1	A common starting point for MOF synthesis; may require optimization.
Solvent	DMF	High boiling point and good solvating power for both linker and metal salt.
Temperature	100 °C	Promotes crystal growth without decomposing the linker.
Time	24 hours	Sufficient time for the formation of crystalline product.

Characterization of the Synthesized MOF

A suite of analytical techniques is essential to confirm the successful synthesis and to determine the properties of the new MOF.[3][4]

• Powder X-Ray Diffraction (PXRD): This is the primary technique to confirm the crystallinity and phase purity of the synthesized material. The diffraction pattern is a fingerprint of the crystal structure.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to verify the incorporation of the linker into the framework. The disappearance of the O-H stretching band of the free phenol and shifts in the N-H stretching bands of the amine upon coordination to the metal center are key indicators.

• Thermogravimetric Analysis (TGA): TGA is performed to assess the thermal stability of the MOF and to determine the temperature at which the framework starts to decompose.

• Scanning Electron Microscopy (SEM): SEM provides information about the morphology and particle size of the synthesized MOF crystals.

Potential Applications in Drug Development and Beyond

The unique bifunctional nature of MOFs derived from 3-(3-Aminophenyl)phenol opens up several exciting application possibilities:

• Targeted Drug Delivery: The amino and hydroxyl groups can serve as anchoring points for attaching drug molecules. The pH-sensitive nature of the amino group could be exploited for controlled release in specific biological environments.

• Biocatalysis: The pores of the MOF can be used to encapsulate enzymes, with the functional groups of the linker potentially enhancing enzyme stability and activity.

• Sensing of Biomolecules: The framework's functionality can be tailored to selectively interact with specific biomolecules, leading to a detectable signal (e.g., fluorescence quenching).

Logical Framework for MOF Functionality

The interplay between the amino and hydroxyl groups dictates the overall properties and potential applications of the MOF.

Caption: Relationship between the functional groups of the linker and the potential applications of the resulting MOF.

Conclusion and Future Outlook

The use of 3-(3-Aminophenyl)phenol as a linker in MOF synthesis presents a compelling strategy for designing multifunctional materials. The protocols and characterization techniques outlined in this guide provide a solid foundation for researchers to explore this promising area. Further optimization of the synthetic conditions and exploration of different metal nodes will undoubtedly lead to the discovery of novel MOFs with tailored properties for a wide range of applications, from industrial catalysis to advanced biomedical technologies.

References

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• Synthesis and Characterization of a Novel Two-Dimensional Copper p-Aminophenol Metal–Organic Framework and Investigation of Its Tribological Properties. ResearchGate. Available from: [Link]

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Application Notes and Protocols for the Derivatization of Aminophenols for Enhanced Analytical Detection

Introduction: The Analytical Challenge of Aminophenols

Aminophenols are a class of aromatic compounds containing both hydroxyl and amino functional groups. They are prevalent in various fields, serving as key intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals. Their presence as environmental pollutants and potential degradation products of pharmaceuticals necessitates sensitive and reliable analytical methods for their detection and quantification. However, the inherent properties of aminophenols—high polarity, low volatility, and often poor chromatographic behavior—present significant challenges for direct analysis by techniques such as gas chromatography (GC) and even high-performance liquid chromatography (HPLC).[1][2][3]

Derivatization, the chemical modification of an analyte, is a powerful strategy to overcome these limitations.[1][4] By converting the polar hydroxyl and amino groups into less polar, more volatile, and more easily detectable derivatives, we can significantly enhance analytical performance.[2][5] This application note provides an in-depth guide to the derivatization of aminophenols, offering detailed protocols for both GC-MS and HPLC-based analyses. It is designed for researchers, scientists, and drug development professionals seeking to establish robust and sensitive analytical methods for these important compounds.

The Rationale Behind Derivatization: Enhancing Analytical Performance

The primary objectives of derivatizing aminophenols are to:

• Increase Volatility and Thermal Stability for GC Analysis: The polar -OH and -NH2 groups in aminophenols lead to strong intermolecular hydrogen bonding, resulting in low volatility and poor thermal stability.[3] Derivatization replaces the active hydrogens in these groups with non-polar moieties, increasing the compound's volatility and making it suitable for GC analysis.[6]

• Improve Chromatographic Properties: Derivatization can significantly improve peak shape and resolution by reducing tailing effects caused by the interaction of polar functional groups with active sites in the chromatographic system.[2][4]

• Enhance Detection Sensitivity: For HPLC analysis, derivatization is often employed to introduce a chromophore or fluorophore into the aminophenol molecule.[7][8] This allows for highly sensitive detection using UV-Visible or fluorescence detectors, which is crucial for trace-level analysis.[7][9]

• Improve Selectivity: Derivatization can be used to selectively target specific functional groups, thereby enhancing the selectivity of the analytical method in complex matrices.[7]

Strategic Selection of Derivatization Reagents

The choice of derivatization reagent is critical and depends on the analytical technique to be employed and the specific structure of the aminophenol.

For Gas Chromatography-Mass Spectrometry (GC-MS): Silylation is the most common derivatization technique. Silylating reagents replace active hydrogens with a trimethylsilyl (TMS) group.[6][10]

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): A powerful and widely used silylating agent that effectively derivatizes both hydroxyl and amino groups.[10][11] The addition of a catalyst like trimethylchlorosilane (TMCS) can further enhance its reactivity, especially for sterically hindered groups.[11][12]

For High-Performance Liquid Chromatography (HPLC): The goal is typically to attach a tag that can be easily detected.

• Dansyl Chloride (DNS-Cl): Reacts with primary and secondary amines, as well as phenolic hydroxyl groups, to produce highly stable and fluorescent derivatives.[8][13][14] This makes it an excellent choice for enhancing the sensitivity of detection in HPLC with fluorescence detection (HPLC-FLD).[8][14]

• Fluorescamine: A fluorogenic reagent that reacts rapidly and specifically with primary amines to form highly fluorescent products.[15][16][17] A key advantage is that fluorescamine itself is non-fluorescent, leading to lower background signals.[16][17]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the derivatization of aminophenols for both GC-MS and HPLC-FLD analysis. It is crucial to perform these reactions in a well-ventilated fume hood and to use appropriate personal protective equipment, as many derivatizing reagents are hazardous.[13]

Protocol 1: Silylation of Aminophenols for GC-MS Analysis using BSTFA

This protocol describes the derivatization of aminophenols with BSTFA for subsequent analysis by GC-MS. The reaction converts both the hydroxyl and amino groups to their corresponding trimethylsilyl ethers and amines, increasing their volatility and thermal stability.[10][11]

Materials:

• Aminophenol standard or sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) [or BSTFA with 1% TMCS]

• Anhydrous solvent (e.g., acetonitrile, pyridine, or dichloromethane)

• Reaction vials (e.g., 2 mL autosampler vials with PTFE-lined caps)

• Heating block or oven

• Vortex mixer

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Accurately weigh or pipette a known amount of the aminophenol standard or sample into a clean, dry reaction vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a stream of nitrogen before proceeding, as moisture will hydrolyze the silylating reagent and the derivatives.[11][12]

• Reagent Addition: Add 100 µL of the anhydrous solvent to the dried sample and vortex briefly to dissolve. Then, add 100 µL of BSTFA (or BSTFA + 1% TMCS) to the vial.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 60-70°C for 30-60 minutes in a heating block or oven. The optimal time and temperature may need to be determined empirically for specific aminophenols.[12]

• Cooling and Analysis: After the reaction is complete, allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS system.

GC-MS Conditions (General Guidance):

• Injector: Split/splitless, 250-280°C

• Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically suitable.

• Oven Program: Start at a low temperature (e.g., 50-70°C), hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature of 280-300°C.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron ionization (EI) at 70 eV, scanning a mass range appropriate for the expected derivatives.

Causality and Self-Validation:

• Why anhydrous conditions? Water readily reacts with BSTFA and the resulting TMS derivatives, leading to incomplete derivatization and inaccurate results.[11][12] Ensuring a dry reaction environment is paramount for reproducibility.

• Why heat? Heating accelerates the reaction rate, ensuring complete derivatization in a reasonable timeframe.[12]

• Validation Check: A successful derivatization will be evident in the chromatogram by the appearance of sharp, symmetrical peaks at retention times shorter than what would be expected for the underivatized aminophenols. The mass spectra of these peaks should show characteristic fragment ions corresponding to the TMS-derivatized molecules.

Protocol 2: Fluorescent Labeling of Aminophenols with Dansyl Chloride for HPLC-FLD Analysis

This protocol details the pre-column derivatization of aminophenols with dansyl chloride to form highly fluorescent dansyl derivatives, enabling sensitive detection by HPLC with a fluorescence detector.[8][14]

Materials:

• Aminophenol standard or sample

• Dansyl Chloride (DNS-Cl) solution (e.g., 2 mg/mL in acetone or acetonitrile)

• Borate buffer (100 mM, pH 9.5)

• Quenching solution (e.g., 5% methylamine or glycine solution)

• Reaction vials

• Water bath or heating block

• Vortex mixer

• High-Performance Liquid Chromatograph with a Fluorescence Detector (HPLC-FLD)

Procedure:

• Sample and Reagent Preparation: Prepare the aminophenol standard or sample solution in a suitable solvent. The dansyl chloride solution should be prepared fresh and protected from light.[8]

• Derivatization Reaction: In a reaction vial, mix 100 µL of the aminophenol solution with 200 µL of the borate buffer. Add 200 µL of the dansyl chloride solution and vortex immediately.

• Incubation: Incubate the mixture at 60°C for 30-60 minutes in the dark.[8] The optimal reaction time can be determined by analyzing samples at different time points.

• Quenching: After incubation, add 100 µL of the quenching solution to react with any excess dansyl chloride. Vortex and let it stand for 10-15 minutes at room temperature.

• Analysis: The sample is now ready for injection into the HPLC-FLD system.

HPLC-FLD Conditions (General Guidance):

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is common.

• Flow Rate: Typically 0.8-1.2 mL/min.

• Fluorescence Detection: Excitation wavelength around 330-350 nm and emission wavelength around 520-540 nm. These wavelengths should be optimized for the specific dansyl-aminophenol derivative.

Causality and Self-Validation:

• Why an alkaline pH? The derivatization reaction with dansyl chloride proceeds optimally under alkaline conditions (pH 9-10) as it facilitates the deprotonation of the amino and phenolic hydroxyl groups, making them more nucleophilic.[8][18]

• Why quench the reaction? Quenching with a primary amine consumes the excess, highly reactive dansyl chloride, preventing it from reacting with other components or causing a large reagent peak in the chromatogram.[8]

• Validation Check: Successful derivatization is confirmed by the appearance of a fluorescent peak in the chromatogram when excited at the appropriate wavelength. The retention time of this peak should be consistent for standards and samples. A blank reaction (without aminophenol) should show a minimal peak at the same retention time.

Data Presentation: A Comparative Overview

The following tables summarize key parameters for the derivatization of aminophenols, providing a quick reference for method selection and development.

Table 1: Comparison of Derivatization Reagents for Aminophenol Analysis

Reagent	Target Functional Groups	Analytical Technique	Key Advantages	Key Disadvantages
BSTFA	-OH, -NH2	GC-MS	Powerful silylating agent, volatile byproducts.[11]	Moisture sensitive.[11][12]
Dansyl Chloride	Primary & Secondary Amines, Phenols	HPLC-FLD/UV	Forms stable, highly fluorescent derivatives.[8][14]	Can react with multiple functional groups, longer reaction times.[19]
Fluorescamine	Primary Amines	HPLC-FLD	Fast reaction, specific for primary amines, low background fluorescence.[15][16][17]	Derivatives can be less stable than dansyl derivatives.

Table 2: Typical Reaction Conditions and Detection Parameters

Derivatization Method	Reagent	Solvent	Temperature (°C)	Time (min)	Detection Method	Typical LODs
Silylation	BSTFA	Acetonitrile	60-70	30-60	GC-MS (EI)	pg-ng range
Dansylation	Dansyl Chloride	Acetone/Acetonitrile	60	30-60	HPLC-FLD	ng/L - µg/L range[20]
Fluorescamine Derivatization	Fluorescamine	Acetone/Acetonitrile	Room Temp	1-2	HPLC-FLD	pg-ng range[21]

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the described derivatization protocols.

Caption: Experimental workflows for GC-MS and HPLC-FLD analysis of aminophenols.

Caption: Chemical derivatization reactions of aminophenols.

Conclusion and Best Practices

Derivatization is an indispensable tool for the robust and sensitive analysis of aminophenols. By carefully selecting the appropriate reagent and optimizing the reaction conditions, researchers can significantly enhance the performance of their analytical methods.

Key considerations for successful derivatization include:

• Method Validation: It is essential to validate the entire analytical method, including the derivatization step.[22][23][24] This includes assessing parameters such as linearity, accuracy, precision, and limits of detection and quantification.[23]

• Purity of Reagents and Solvents: The use of high-purity reagents and anhydrous solvents (for silylation) is critical to avoid side reactions and interferences.

• Optimization: The reaction conditions (temperature, time, reagent concentration, and pH) should be optimized for each specific aminophenol or sample matrix to ensure complete and reproducible derivatization.

• Blanks and Controls: Always include procedural blanks and positive controls in your experimental design to monitor for contamination and verify the efficiency of the derivatization reaction.

By following the protocols and guidelines outlined in this application note, researchers can confidently develop and implement reliable analytical methods for the determination of aminophenols in a variety of matrices, contributing to advancements in pharmaceutical development, environmental monitoring, and beyond.

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Technical Notes & Optimization

Overcoming challenges in the synthesis of asymmetric biphenyl compounds

Technical Support Center: Synthesis of Asymmetric Biphenyls

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Asymmetric Biphenyl Synthesis. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and address the complex challenges encountered in the lab. Biphenyl scaffolds are cornerstones in pharmaceuticals and advanced materials, but their synthesis, particularly for asymmetric and sterically hindered targets, is fraught with nuance.

This resource is structured into two main parts: a Troubleshooting Guide for immediate, problem-specific solutions and a Frequently Asked Questions (FAQs) section for broader conceptual understanding. We will delve into the causality behind experimental choices, ensuring each step is a self-validating part of a robust protocol.

Section 1: Troubleshooting Guide - Common Experimental Issues

This section addresses specific, common problems in a question-and-answer format to help you quickly diagnose and solve issues at the bench.

Q1: My Suzuki-Miyaura coupling to form a tetra-ortho-substituted biphenyl is giving low to no yield. What are the likely causes and how can I improve it?

Answer:

Low yields in the synthesis of sterically demanding biaryls, such as those with substituents at all four ortho positions, are a frequent and frustrating issue. The primary culprit is steric hindrance, which dramatically slows down key steps in the palladium catalytic cycle, especially the transmetalation and the final reductive elimination.[1][2]

Underlying Causes & Solutions:

• Ineffective Catalyst/Ligand System: Standard catalysts like Pd(PPh₃)₄ often fail with hindered substrates. The ligand is the most critical component to address this.[1]

  • Solution: Switch to a catalyst system designed for sterically demanding couplings. Bulky, electron-rich monophosphine "Buchwald-type" ligands are the industry standard.[3][4] Ligands like SPhos, XPhos, or newly developed variants bearing fluorinated aryl rings (e.g., HFTPhos) are designed to accelerate both oxidative addition and reductive elimination.[2][4][5] They stabilize the catalytically active L₁Pd(0) species, which is less sterically encumbered and more reactive than the L₂Pd(0) complexes formed with smaller ligands like PPh₃.[4][5]

• Inappropriate Base or Poor Base Solubility: The base is not just a proton scavenger; it activates the boronic acid to form a more nucleophilic boronate species, which is essential for transmetalation.[6] If the base is too weak, poorly soluble, or sterically hindered itself, this activation will be inefficient.

  • Solution: Use a strong, non-nucleophilic base. Anhydrous potassium phosphate (K₃PO₄) is often the base of choice for these challenging couplings.[4] Ensure it is finely ground to maximize surface area. In some cases, cesium carbonate (Cs₂CO₃) or potassium fluoride (KF) can be effective alternatives. The presence of a small amount of water can sometimes be beneficial by aiding in the dissolution of the base and facilitating the formation of the active boronate.[7]

• Low Reaction Temperature/Insufficient Time: Steric hindrance increases the activation energy for the key steps.

  • Solution: Increase the reaction temperature. Solvents like toluene or dioxane allow for higher temperatures (80-110 °C). Monitor the reaction over a longer period (12-24 hours), as these couplings are often slow.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield Suzuki couplings.

Q2: I'm observing significant homocoupling of my boronic acid starting material. How can I minimize this side reaction?

Answer:

Boronic acid homocoupling (the formation of a symmetrical biaryl from two boronic acid molecules) is a common side reaction, especially with electron-rich boronic acids.[8] It is often catalyzed by the palladium species, particularly in the presence of oxygen.

Underlying Causes & Solutions:

• Oxygen in the Reaction Mixture: Oxygen can promote the oxidative homocoupling of boronic acids.

  • Solution: Rigorously degas your solvent and reaction mixture. This is the most critical step. Bubbling an inert gas (argon or nitrogen) through the solvent for 20-30 minutes before adding reagents, and maintaining an inert atmosphere throughout the reaction, is crucial.[7]

• Slow Transmetalation/Reductive Elimination: If the main catalytic cycle is slow (e.g., due to steric hindrance), the palladium catalyst has more time to engage in side reactions like homocoupling.

  • Solution: Optimize the main reaction to be faster. Using a more effective ligand (see Q1) or a more reactive aryl halide (I > Br > Cl > OTf) can accelerate the desired cross-coupling, outcompeting the homocoupling pathway.

• Stoichiometry: An excess of boronic acid can sometimes favor homocoupling.

  • Solution: Use a modest excess of the boronic acid (e.g., 1.2-1.5 equivalents). A large excess is generally not beneficial and can complicate purification.

Q3: My product is a racemic mixture of atropisomers. How can I achieve enantioselectivity?

Answer:

The formation of a racemic mixture indicates you have created a molecule with axial chirality due to restricted rotation around the C-C single bond, a phenomenon known as atropisomerism.[9][10] This occurs when bulky groups are present at the ortho positions of the biphenyl system.[11] To achieve enantioselectivity, you must introduce a chiral influence into the reaction.

Strategies for Enantioselective Synthesis:

• Direct Asymmetric Cross-Coupling: This is the most elegant approach, where the stereogenic axis is constructed enantioselectively.

  • Method: Use a palladium catalyst coordinated to a chiral ligand. Chiral biphenyl diphosphine ligands (e.g., derivatives of BINAP) or chiral N-heterocyclic carbenes (NHCs) can induce asymmetry during the C-C bond formation.[12][13] The choice of ligand is highly substrate-dependent and often requires screening.[13][14]

• Kinetic Resolution: This strategy involves selectively reacting one enantiomer of a racemic starting material or intermediate, leaving the other behind.

  • Method: Biocatalytic methods using enzymes like lipases are particularly effective for the kinetic resolution of atropisomeric compounds, often through enantioselective hydrolysis or acylation.[15][16][17] This is performed after the biphenyl core has been synthesized.

• Desymmetrization: This involves modifying a prochiral molecule (one that can be made chiral in a single step) to create a single enantiomer.

  • Method: If you have a symmetrical biphenyl with two identical, enantiotopic reactive sites, a chiral catalyst can react selectively at one of them to induce chirality.[16][18]

The most common and challenging synthetic strategy is the direct asymmetric coupling, as it can be subject to high kinetic barriers.[16]

Q4: Purification of my biphenyl product by column chromatography is difficult, with poor separation from byproducts. What strategies can I employ?

Answer:

Biphenyl compounds, especially those that are nonpolar, can be challenging to purify.[8] Byproducts like homocoupled starting materials often have very similar polarities to the desired product, leading to co-elution.[8]

Purification Strategies:

• Optimize Chromatography:

  • Silica Gel Alternatives: For basic biphenyls that streak on silica, consider using alumina.[19] For very nonpolar compounds, reversed-phase chromatography (e.g., C18 silica) may provide better separation.[20]

  • Solvent System: Avoid excessively strong solvents that elute everything quickly. Use a solvent system where your product has an Rf of ~0.2-0.3 on TLC for the best resolution. If streaking occurs on silica with basic compounds, adding a small amount of triethylamine or ammonium hydroxide (~0.5-2%) to the eluent can improve peak shape.[19]

• Crystallization: This is often the most effective method for obtaining highly pure material.

  • Method: Attempt to crystallize the crude product from a suitable solvent system (e.g., dissolving in a good solvent like dichloromethane or ethyl acetate and slowly adding a poor solvent like hexanes or pentane).

• Chemical Derivatization:

  • Method: If the product and a key impurity have different functional groups, you can selectively react one to dramatically change its polarity. For example, if your product has a hydroxyl group and the impurity does not, you can protect it as a BOC-carbonate or silyl ether, perform chromatography on the derivatized, less polar compound, and then deprotect it.[19] This is a multi-step solution but can be very effective when all else fails.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the pros and cons of different cross-coupling reactions (Suzuki, Stille, Negishi) for asymmetric biphenyl synthesis?

Answer:

The choice of cross-coupling reaction depends on factors like functional group tolerance, reagent availability and toxicity, and reaction conditions.[21] The Suzuki-Miyaura coupling is often the first choice due to its mild conditions and the low toxicity of its boron-based reagents.[21][22]

Reaction	Coupling Partner	Advantages	Disadvantages
Suzuki-Miyaura	Organoboron (R-B(OR)₂)	Mild conditions, stable/commercially available reagents, non-toxic byproducts, broad functional group tolerance.[21][23]	Can be sensitive to steric hindrance; boronic acids can undergo side reactions (e.g., protodeboronation, homocoupling).[24]
Stille	Organotin (R-SnR'₃)	Highly tolerant of various functional groups, often very effective for complex fragments.[25]	High toxicity of organotin reagents, difficult to remove tin byproducts from the final product.[22][23][25]
Negishi	Organozinc (R-ZnX)	Highly reactive (often higher yields than Suzuki for difficult couplings), excellent functional group tolerance.[23][25][26]	Organozinc reagents are highly sensitive to moisture and air, requiring strict anhydrous and inert atmosphere techniques.[23]

Q2: How do I choose the right palladium catalyst and ligand for my substrates?

Answer:

The choice of catalyst and ligand is arguably the most critical decision in planning a biphenyl synthesis. The ligand dictates the reactivity and stability of the palladium center.[3][5]

Decision-Making Workflow:

Caption: Decision workflow for selecting a catalyst system.

Key Principles:

• For electron-rich aryl halides , oxidative addition is slower. Use electron-rich, bulky ligands like Buchwald's biaryl phosphines to accelerate this step.[5][7]

• For sterically hindered substrates , these same bulky ligands are essential to facilitate both oxidative addition and the challenging reductive elimination step.[2][4]

• For simple, unhindered couplings , traditional ligands like triphenylphosphine (PPh₃) with a Pd(0) source like Pd(PPh₃)₄ may suffice.

Section 3: Key Experimental Protocols

Protocol: Suzuki-Miyaura Coupling for a Sterically Hindered Biphenyl

This protocol provides a robust starting point for the synthesis of a challenging tetra-ortho-substituted biaryl.

Materials:

• Aryl Bromide (e.g., 2-bromo-1,3-dimethylbenzene) (1.0 equiv)

• Arylboronic Acid (e.g., 2,6-dimethylphenylboronic acid) (1.5 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 equiv, 2 mol%)

• SPhos (2-(Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl) (0.04 equiv, 4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground and dried (3.0 equiv)

• Anhydrous Toluene

Procedure:

• Preparation: To a flame-dried Schlenk flask, add the aryl bromide (1.0 equiv), arylboronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

• Catalyst Addition: In a separate vial, weigh out Pd(OAc)₂ (0.02 equiv) and SPhos (0.04 equiv). Add a small amount of anhydrous toluene to the vial to form a slurry.

• Inert Atmosphere: Evacuate and backfill the Schlenk flask with argon or nitrogen three times to establish an inert atmosphere.

• Solvent & Catalyst Transfer: Add anhydrous toluene to the Schlenk flask via cannula or syringe to achieve a concentration of ~0.1 M with respect to the aryl bromide. Then, transfer the catalyst slurry to the reaction flask.

• Degassing: Bubble argon through the stirred reaction mixture for 10-15 minutes.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction may take 12-24 hours to reach completion.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or crystallization as required.

References

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• Vitale, P., et al. (2022). Biocatalytic Enantioselective Synthesis of Atropisomers. Accounts of Chemical Research. Retrieved January 15, 2026, from [Link]

• Atropisomerism. (n.d.). CUTM Courseware. Retrieved January 15, 2026, from [Link]

• Vitale, P., et al. (2022). Biocatalytic Enantioselective Synthesis of Atropisomers. National Institutes of Health. Retrieved January 15, 2026, from [Link]

• Vitale, P., et al. (2022). Biocatalytic Enantioselective Synthesis of Atropisomers. PubMed. Retrieved January 15, 2026, from [Link]

• Synthesis of Atropisomeric Biaryls via Chiral Suzuki–Miyaura/Enzymatic Kinetic Resolution. (n.d.). Wiley Online Library. Retrieved January 15, 2026, from [Link]

• Enantioselective Synthesis of Atropisomers by Oxidative Aromatization with Central-to-Axial Conversion of Chirality. (2022). National Institutes of Health. Retrieved January 15, 2026, from [Link]

• Biphenyl derivatives & Atropisomerism. (2018). Slideshare. Retrieved January 15, 2026, from [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Retrieved January 15, 2026, from [Link]

• ATROPISOMERISM AXIAL CHIRALITY EXAMPLES Biphenyls are connected by σ bond. Free Hindered rotation. (2024). YouTube. Retrieved January 15, 2026, from [Link]

• Leroux, F. (2004). Atropisomerism, biphenyls, and fluorine: a comparison of rotational barriers and twist angles. PubMed. Retrieved January 15, 2026, from [Link]

• Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. (2017). ACS Publications. Retrieved January 15, 2026, from [Link]

• Chiral biphenyl diphosphines for asymmetric catalysis: Stereoelectronic design and industrial perspectives. (2003). PNAS. Retrieved January 15, 2026, from [Link]

• Enantioselective construction of ortho-sulfur- or nitrogen-substituted axially chiral biaryls and asymmetric synthesis of isoplagiochin D. (2022). PubMed Central. Retrieved January 15, 2026, from [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010). University of Glasgow. Retrieved January 15, 2026, from [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. (2023). National Institutes of Health. Retrieved January 15, 2026, from [Link]

• Double winding vine-shaped biphenyl with molecular asymmetry. Synthesis, structure, and properties. (2023). ChemRxiv. Retrieved January 15, 2026, from [Link]

• Purification of polybrominated biphenyl congeners. (1982). PubMed. Retrieved January 15, 2026, from [Link]

• Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. (2002). University of Windsor. Retrieved January 15, 2026, from [Link]

• Synthesis of biphenyl derivatives via Negishi cross coupling reaction. (2023). ResearchGate. Retrieved January 15, 2026, from [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. (2023). RSC Publishing. Retrieved January 15, 2026, from [Link]

• Mechanism of Palladium-Catalyzed Suzuki-Miyaura Reactions: Multiple and Antagonistic Roles of Anionic “Bases” and Their Countercations. (2012). ResearchGate. Retrieved January 15, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved January 15, 2026, from [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. Retrieved January 15, 2026, from [Link]

• Impurity Profiling of Challenging Active Pharmaceutical Ingredients without Chromophore. (2023). ResearchGate. Retrieved January 15, 2026, from [Link]

• Asymmetric Catalysis Special Feature Part II: Chiral biphenyl diphosphines for asymmetric catalysis: Stereoelectronic design and industrial perspectives. (2003). ResearchGate. Retrieved January 15, 2026, from [Link]

• STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. (2018). ResearchGate. Retrieved January 15, 2026, from [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. (2017). PubMed Central. Retrieved January 15, 2026, from [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022). ACS Publications. Retrieved January 15, 2026, from [Link]

• Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. (2023). ACS Publications. Retrieved January 15, 2026, from [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. (2004). ACS Publications. Retrieved January 15, 2026, from [Link]

• Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User's Guide. (2019). PubMed Central. Retrieved January 15, 2026, from [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (2016). ACS Publications. Retrieved January 15, 2026, from [Link]

• Palladium Catalysis Explained Like You've Never Seen Before! Mechanism Monday #66. (2025). YouTube. Retrieved January 15, 2026, from [Link]

• Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester. Retrieved January 15, 2026, from [Link]

• Purification of strong polar and basic compounds. (2023). Reddit. Retrieved January 15, 2026, from [Link]

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Technical Support Center: Navigating the Challenges of Aminophenol Oxidation in Chemical Synthesis

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to a persistent challenge in synthetic chemistry: the prevention of unwanted oxidation of aminophenols. These versatile intermediates are crucial in the pharmaceutical, dye, and materials industries, yet their susceptibility to oxidation can lead to colored impurities, reduced yields, and compromised product purity.[1][2] This guide provides in-depth, field-proven insights and practical solutions to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Here, we address the most common initial queries researchers face when working with aminophenols.

Q1: My aminophenol-containing reaction mixture is turning brown/purple. What's happening?

A1: The discoloration you're observing is a classic sign of aminophenol oxidation.[3] The amino and hydroxyl groups on the aromatic ring make the molecule highly susceptible to oxidation, especially in the presence of atmospheric oxygen.[2][4] This process forms highly colored quinone-imine intermediates, which can further polymerize to create dark, often insoluble, byproducts.[2][3] This degradation can occur during the reaction, work-up, or even storage.[1]

Q2: Are all aminophenol isomers equally prone to oxidation?

A2: No, there are significant differences in stability among the isomers. 3-Aminophenol (m-aminophenol) is the most stable under atmospheric conditions.[1] In contrast, 2-aminophenol (o-aminophenol) and 4-aminophenol (p-aminophenol) are highly susceptible to oxidation and readily form colored products upon exposure to air and light.[1][3]

Q3: What are the main factors that accelerate the oxidation of aminophenols?

A3: Several environmental and chemical factors can hasten the degradation of aminophenols:

• Atmospheric Oxygen: This is the primary culprit in the oxidation process.[3]

• Light Exposure: UV light, in particular, can provide the energy to initiate and propagate oxidative chain reactions.[3]

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.[3][5]

• High pH (Alkaline Conditions): Basic environments can deprotonate the phenolic hydroxyl group, making the molecule more susceptible to oxidation.[3][5]

• Trace Metal Ions: Certain metal ions, especially copper (Cu²+), can act as potent catalysts for the oxidation of aminophenols.[3][4]

Q4: What is a "protecting group," and why is it often necessary for aminophenol reactions?

A4: A protecting group is a chemical moiety that is reversibly attached to a functional group to temporarily reduce its reactivity.[6][7] For aminophenols, the amino group is not only easily oxidized but is also a potent nucleophile.[6][7] By converting the amine to a less reactive functional group, such as a carbamate or an amide, you can prevent unwanted side reactions at the nitrogen atom while performing chemical transformations elsewhere on the molecule.[6][8]

Troubleshooting Guides: From Diagnosis to Solution

This section provides a structured approach to troubleshooting common problems encountered during experiments with aminophenols.

Issue 1: Rapid Discoloration of the Reaction Mixture Upon Starting

• Possible Cause: Inadequate removal of atmospheric oxygen from the reaction setup.

• Troubleshooting Steps:

  • Verify Inert Atmosphere: Ensure your reaction vessel was properly purged with an inert gas (argon or nitrogen) before adding reagents. The "evacuate-refill" cycle is a robust method for this.[9][10]

  • Degas Solvents: Solvents can dissolve a significant amount of oxygen. Always degas your solvents before use. Common methods include freeze-pump-thaw, sparging with an inert gas, or subjecting the solvent to a vacuum while stirring.[10]

  • Check for Leaks: Inspect all joints and septa for potential leaks that could allow air to enter the system. Using a high-quality grease on ground glass joints can ensure a proper seal.[11]

Issue 2: Product Degradation During Aqueous Work-up or Extraction

• Possible Cause: Exposure to oxygen and potentially basic conditions during the work-up procedure.

• Troubleshooting Steps:

  • Use Degassed Water/Solutions: Prepare all aqueous solutions for work-up using deoxygenated water.

  • Incorporate an Antioxidant: Add a small amount of a reducing agent, like sodium bisulfite or ascorbic acid, to your aqueous wash solutions to scavenge dissolved oxygen and prevent oxidation.[3][12][13]

  • Control pH: If possible, maintain a slightly acidic pH during the work-up, as alkaline conditions can accelerate oxidation.[3]

  • Work Quickly: Minimize the time the aminophenol is in contact with the aqueous phase to reduce the opportunity for oxidation.

Issue 3: Low Yields and Multiple Unidentified Spots on TLC, Even with an Inert Atmosphere

• Possible Cause: The amino group's nucleophilicity is interfering with the desired reaction, or the reagents themselves are promoting oxidation.

• Troubleshooting Steps:

  • Protect the Amino Group: This is the most reliable solution. Convert the amino group to a carbamate (e.g., Boc or Cbz) or an amide. This temporarily deactivates the nitrogen, preventing it from participating in side reactions and increasing its stability toward oxidation.[6][8]

  • Reagent Purity: Ensure all reagents are of high purity and free from metallic impurities that could catalyze oxidation.

  • Temperature Control: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

Key Experimental Protocols

Here are detailed, step-by-step methodologies for crucial preventative techniques.

Protocol 1: Setting Up a Reaction Under an Inert Atmosphere (Schlenk Line Technique)

This protocol is essential for handling air-sensitive aminophenols and reagents.[9][10]

Objective: To create an oxygen-free environment for a chemical reaction.

Materials:

• Schlenk flask or round-bottom flask with a sidearm

• Schlenk line (vacuum/inert gas manifold)

• Rubber septa

• Syringes and needles

• Inert gas (Argon or Nitrogen)

• Vacuum pump with a cold trap

Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried to remove adsorbed water.[10][11]

• Assembly: Assemble the glassware while still warm and connect it to the Schlenk line via flexible tubing.

• Evacuate-Refill Cycle: a. Close the inert gas inlet and open the flask to the vacuum line. Evacuate the flask for several minutes until a good vacuum is achieved. b. Close the vacuum line and slowly open the inert gas inlet to backfill the flask with argon or nitrogen. c. Repeat this cycle at least three times to ensure the complete removal of atmospheric gases.[10]

• Adding Reagents: a. Solids: Add solid reagents to the flask before the first evacuate-refill cycle. b. Liquids: Add degassed solvents and liquid reagents via a syringe through a rubber septum against a positive pressure of inert gas.[10][11]

• Maintaining Inert Atmosphere: Keep the flask under a slight positive pressure of inert gas throughout the reaction, often visualized with an oil bubbler.[11]

Diagram: Inert Atmosphere Reaction Setup

Caption: Workflow for setting up an air-sensitive reaction.

Protocol 2: Protection of an Aminophenol with a Boc Group

Objective: To protect the amino functionality as a tert-butyloxycarbonyl (Boc) carbamate, enhancing its stability.[14]

Materials:

• Aminophenol

• Di-tert-butyl dicarbonate (Boc)₂O

• Base (e.g., triethylamine (TEA) or sodium bicarbonate)

• Solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Procedure:

• Dissolve the aminophenol in the chosen solvent in a flask under an inert atmosphere.

• Add the base (e.g., 1.1 equivalents of TEA).

• Slowly add a solution of (Boc)₂O (1.1 equivalents) in the same solvent to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization as needed.

Diagram: Boc Protection-Deprotection Cycle

Caption: The cycle of amine protection and deprotection.

Data at a Glance: Antioxidants and Protecting Groups

Table 1: Common Antioxidants for Stabilizing Aminophenols

Antioxidant	Typical Use Case	Concentration	Notes
Sodium Bisulfite	Aqueous work-up, purification	Catalytic amount	Effective oxygen scavenger.[12]
Ascorbic Acid (Vitamin C)	HPLC sample diluent, reaction additive	0.1 - 1 mM	A mild and effective antioxidant.[3][13]
Glutathione (GSH)	Biological/Cellular assays	0.1 - 1 mM	Can attenuate p-aminophenol-induced cytotoxicity.[13]
Butylated Hydroxytoluene (BHT)	Storage of bulk material	Low ppm levels	Radical scavenger, but can be cytotoxic in some systems.[13]

Table 2: Comparison of Common Amine Protecting Groups

Protecting Group	Reagent	Protection Conditions	Deprotection Conditions	Stability
Boc (tert-butyloxycarbonyl)	(Boc)₂O	Base (e.g., TEA, NaHCO₃), RT	Strong Acid (e.g., TFA, HCl)	Stable to base, hydrogenolysis.[14]
Cbz (Carboxybenzyl)	Benzyl chloroformate	Base (e.g., NaHCO₃), 0 °C to RT	Catalytic Hydrogenolysis (H₂, Pd/C)	Stable to mild acid and base.
Fmoc (Fluorenylmethyloxycarbonyl)	Fmoc-Cl, Fmoc-OSu	Base (e.g., NaHCO₃), RT	Base (e.g., Piperidine)	Stable to acid, hydrogenolysis.[15]

Conclusion

The successful use of aminophenols in synthesis hinges on a proactive approach to preventing their oxidation. By understanding the mechanisms of degradation and implementing the strategies outlined in this guide—from rigorous inert atmosphere techniques to the judicious use of antioxidants and protecting groups—researchers can significantly improve reaction outcomes, enhance product purity, and ensure the reliability of their results.

References

• Morallón, E., et al. (2003). Spectroelectrochemical study of the oxidation of aminophenols on platinum electrode in acid medium. Journal of Electroanalytical Chemistry.
• Ghosh, K., et al. (2015). Aerobic oxidation of 2-aminophenol catalysed by a series of mononuclear copper(ii) complexes: phenoxazinone synthase-like activity and mechanistic study. New Journal of Chemistry.
• Wang, Y., et al. (2020). Electrochemical Oxidation of Para-Aminophenol With Rare Earth Doped Lead Dioxide Electrodes: Kinetics Modeling and Mechanism. Frontiers in Chemistry.
• BenchChem. (n.d.).
• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (4).
• Wikipedia. (n.d.). Air-free technique.
• Josephy, P. D., et al. (1983). Oxidation of p-aminophenol catalyzed by horseradish peroxidase and prostaglandin synthase. Molecular Pharmacology.
• New Jersey Department of Health. (n.d.). AMINOPHENOLS (mixed isomers) HAZARD SUMMARY.
• Google Patents. (n.d.).
• ResearchG
• Josephy, P. D., et al. (1983). Oxidation of p-aminophenol catalyzed by horseradish peroxidase and prostaglandin synthase.
• PubChem. (n.d.).
• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Organic Chemistry Lab Techniques. (2022).
• Fauske & Associates. (2020).
• Google Patents. (n.d.).
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Para-Aminophenol as an Antioxidant and Chemical Reagent.
• European Patent Office. (n.d.).
• WIPO Patentscope. (n.d.). WO/1993/020039 PURIFICATION OF P-AMINOPHENOL COMPOSITIONS AND DIRECT CONVERSION TO N-ACETYL-P-AMINOPHENOL.
• BenchChem. (2025). Preventing oxidation of the aminophenyl group during reactions.
• BenchChem. (2025). Preventing oxidation of 2-aminophenol during synthesis and storage.
• Kajay Remedies. (2024). How Kajay Remedies Preserves the Pure White Color of Highly Oxidant Para Aminophenol.
• Chemcess. (n.d.). Aminophenol: Properties, Production, Reactions And Uses.
• BenchChem. (2025).
• Ngo, T. T., & Lenhoff, H. M. (1980). Selective Spectrophotometric Method for the Determination of p-Aminophenol. Analytical Chemistry.
• Al-Luhaiby, R. A., & Al-Enizzi, M. S. (2020). Spectrophotometric Determination of Aminophenol Isomers Via Oxidative Coupling Reaction with 4-Aminoantipyrine.
• Valentovic, M. A., et al. (2001). Effect of antioxidants on para-aminophenol-induced toxicity in LLC-PK1 cells. Toxicology Letters.
• PubMed. (n.d.).
• Wikipedia. (n.d.). Protecting group.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• PubMed. (n.d.). Oxidation of 2-aminophenol to 2-amino-3H-phenoxazin-3-one with monochloramine in aqueous environment: A new method for APO synthesis?.
• ResearchGate. (2020).
• Wikipedia. (n.d.). Paracetamol.
• The Organic Chemistry Tutor. (2020). Protecting Groups for Amines. YouTube.
• SynArchive. (n.d.). Protecting Groups List.
• Chemistry Stack Exchange. (2023). Why does p-aminophenol oxidize in acid solution.
• Ghosh, K., et al. (2015). Aerobic oxidation of 2-aminophenol catalysed by a series of mononuclear copper(ii) complexes: phenoxazinone synthase-like activi.
• R Discovery. (n.d.). Oxidation Of O-aminophenol Research Articles.

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Technical Support Center: Purification of Crude 3-(3-Aminophenyl)phenol

Welcome to the technical support center for the purification of crude 3-(3-Aminophenyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity 3-(3-Aminophenyl)phenol. The content is structured in a question-and-answer format to directly address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude 3-(3-Aminophenyl)phenol?

The principal techniques for purifying crude 3-(3-Aminophenyl)phenol are recrystallization, column chromatography, and acid-base extraction. The choice of method depends on the nature and quantity of impurities, the desired final purity, and the scale of the purification.

• Recrystallization is often the most efficient method for removing small amounts of impurities from a solid sample, provided a suitable solvent can be found.

• Column chromatography is a versatile technique for separating the target compound from a complex mixture of impurities, especially those with similar polarities.

• Acid-base extraction can be employed to separate the amphoteric 3-(3-Aminophenyl)phenol from non-acidic or non-basic impurities.

Q2: My crude 3-(3-Aminophenyl)phenol is a dark oil or a discolored solid. What causes this, and how can I address it?

Discoloration, often appearing as a pink, brown, or black hue, is a common issue when working with aminophenols. This is primarily due to the oxidation of the aminophenyl group, which is sensitive to air and light.[1] Here are several strategies to mitigate this:

• Work under an inert atmosphere: Whenever possible, handle the crude material and perform purification steps under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.

• Use degassed solvents: Solvents can contain dissolved oxygen, which can contribute to oxidation. Degassing solvents by sparging with an inert gas or by freeze-pump-thaw cycles can be beneficial.

• Charcoal treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities. However, use charcoal judiciously as it can also adsorb the desired product, leading to lower yields.

• Addition of antioxidants: In some cases, adding a small amount of an antioxidant, such as sodium bisulfite or sodium dithionite, to the purification solvents can help prevent oxidation.[2]

Troubleshooting Guides

Recrystallization

Problem 1: I am struggling to find a suitable solvent for the recrystallization of 3-(3-Aminophenyl)phenol.

Finding an appropriate recrystallization solvent is crucial for achieving high purity. An ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.

Troubleshooting Steps:

• Systematic Solvent Screening: Test the solubility of a small amount of your crude material in a range of solvents with varying polarities. A suggested screening panel is provided in the table below.

• Solvent Mixtures: If a single solvent is not effective, try a binary solvent system. Dissolve the crude product in a "good" solvent (in which it is highly soluble) at an elevated temperature, and then add a "poor" solvent (in which it is sparingly soluble) dropwise until turbidity persists.

• Consider Structurally Similar Compounds: For compounds like 3-((4-methylphenyl)amino)phenol, a toluene/hexane solvent system has been reported to be effective for recrystallization.[3] This could be a good starting point for your investigations. A procedure based on the purification of 3-aminophenol suggests recrystallization from hot water.[4]

Data on Solvent Screening for Recrystallization

Solvent	Polarity	Expected Solubility of 3-(3-Aminophenyl)phenol	Comments
Water	High	Sparingly soluble in cold, more soluble in hot[4][5]	Good for removing non-polar impurities.
Ethanol/Methanol	High	Likely to be highly soluble	May be a good "good" solvent in a binary system.
Ethyl Acetate	Medium	Moderate to high solubility	Often a good solvent for chromatography.
Toluene	Low	Moderate solubility when hot	Can be effective for less polar compounds.[3]
Hexane/Heptane	Low	Likely to be sparingly soluble	Good as an "anti-solvent" in a binary system.[3]

Problem 2: My compound "oils out" instead of forming crystals during recrystallization.

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid. This can be due to a high concentration of impurities, a low melting point of the compound, or a large difference in polarity between the compound and the solvent.

Troubleshooting Steps:

• Lower the concentration: The solution may be too saturated. Add more hot solvent to fully dissolve the oil, and then allow it to cool more slowly.

• Change the solvent system: Try a solvent in which the compound is less soluble.

• Scratch the flask: Use a glass rod to gently scratch the inside of the flask at the air-liquid interface to create nucleation sites for crystal growth.

• Seed the solution: If you have a small amount of pure, crystalline 3-(3-Aminophenyl)phenol, add a tiny crystal to the cooled solution to induce crystallization.

Column Chromatography

Problem 1: My compound is streaking or showing poor separation on a silica gel column.

Amines can interact strongly with the acidic silanol groups on the surface of silica gel, leading to tailing and poor separation.

Troubleshooting Steps:

• Add a basic modifier to the eluent: Incorporating a small amount of a base, such as triethylamine (0.1-1%) or ammonium hydroxide, into the mobile phase can neutralize the acidic sites on the silica gel and improve the peak shape.

• Use a different stationary phase: Consider using a less acidic stationary phase like neutral alumina.

• Optimize the solvent system: A common mobile phase for aminophenols is a mixture of a non-polar solvent (like hexane or toluene) and a polar solvent (like ethyl acetate).[3] A gradient elution, starting with a low polarity and gradually increasing it, can often provide better separation.

Experimental Protocol: Column Chromatography of Crude 3-(3-Aminophenyl)phenol

• Slurry Preparation: Adsorb the crude 3-(3-Aminophenyl)phenol onto a small amount of silica gel by dissolving it in a suitable solvent (e.g., ethyl acetate), adding the silica gel, and then removing the solvent under reduced pressure.

• Column Packing: Pack a glass column with silica gel in the desired non-polar solvent (e.g., hexane or toluene).

• Loading: Carefully load the dried slurry containing the crude product onto the top of the packed column.

• Elution: Begin eluting the column with the non-polar solvent, gradually increasing the proportion of the polar solvent (e.g., ethyl acetate). Collect fractions and monitor them by Thin Layer Chromatography (TLC).

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3-(3-Aminophenyl)phenol.

Visualization of the Purification Workflow

Caption: General purification workflow for crude 3-(3-Aminophenyl)phenol.

Acid-Base Extraction

Problem: I am not sure how to perform an effective acid-base extraction for 3-(3-Aminophenyl)phenol.

The amphoteric nature of 3-(3-Aminophenyl)phenol, possessing both a basic amino group and an acidic phenolic group, allows for purification via acid-base extraction.

Troubleshooting Steps & Protocol:

• Dissolution: Dissolve the crude product in a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid (e.g., 1 M HCl). The basic amino group will be protonated, and the resulting salt will move to the aqueous layer, leaving non-basic impurities in the organic layer.

• Basification of Aqueous Layer: Separate the aqueous layer and basify it with a dilute base (e.g., 1 M NaOH) to a pH where the 3-(3-Aminophenyl)phenol is no longer charged and precipitates or can be extracted back into an organic solvent.

• Extraction of Pure Product: Extract the neutralized aqueous layer with fresh organic solvent.

• Drying and Concentration: Dry the organic layer containing the purified product over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and remove the solvent under reduced pressure.

Logical Relationship of Acid-Base Extraction

Caption: Step-by-step logic of acid-base extraction for purification.

References

• PrepChem. (2023). Preparation of 3-aminophenol. Retrieved from [Link]

• Wikipedia. (2023). 3-Aminophenol. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-(3-Aminophenyl)phenol. Retrieved from [Link]

• PubChem. (n.d.). 3-Aminophenol. Retrieved from [Link]

• Google Patents. (1972). Purification of p-aminophenol.

• Science.gov. (n.d.). related impurities 4-aminophenol: Topics by Science.gov. Retrieved from [Link]

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• 5. 3-Aminophenol | C6H7NO | CID 11568 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identifying and minimizing side-products in aminobiphenyl synthesis

This guide serves as a technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of aminobiphenyls. Purity of the final compound is paramount, as even minor side-products can have significant impacts on downstream applications, biological activity, and regulatory approval. This document is structured as a series of troubleshooting guides and frequently asked questions (FAQs) to directly address common challenges, focusing on the identification and minimization of impurities in prevalent synthetic routes.

Section 1: Suzuki-Miyaura Coupling

The Palladium-catalyzed Suzuki-Miyaura coupling is a cornerstone of biaryl synthesis due to its functional group tolerance and relatively mild conditions.[1] However, unwanted side-reactions can diminish yield and complicate purification.

Troubleshooting & FAQs: Suzuki-Miyaura Coupling

Q1: My main side-product is a homo-coupled biphenyl derived from my boronic acid starting material. What causes this and how can I prevent it?

A: This is one of the most common side-products in Suzuki couplings. The primary cause is the presence of oxygen, which facilitates an oxidative homo-coupling of the boronic acid, catalyzed by the palladium species.[2][3]

• Causality: The palladium catalyst can react with the boronic acid in the presence of an oxidant (like O₂) to form a diarylpalladium species, which then reductively eliminates to give the symmetric biaryl. This pathway competes directly with the desired cross-coupling cycle.

• Solutions:

  • Rigorous Degassing: This is the most critical preventative measure. Before adding the catalyst, thoroughly degas the reaction mixture and solvent. This is typically achieved by bubbling an inert gas (Argon or Nitrogen) through the solvent for 20-30 minutes or by using several "freeze-pump-thaw" cycles.

  • Use High-Purity Reagents: Ensure solvents and bases are anhydrous and reagents are of high quality.

  • Control Stoichiometry: Using a slight excess (1.1-1.3 equivalents) of the boronic acid can sometimes help drive the cross-coupling to completion, but excessive amounts can favor homo-coupling if degassing is incomplete.

Q2: I'm observing significant dehalogenation of my aryl halide, resulting in a simple arene byproduct. Why is this happening?

A: Dehalogenation (or hydrodehalogenation) is a competitive pathway where the aryl halide is converted to an arene (Ar-X → Ar-H).[4]

• Causality: After the initial oxidative addition of the aryl halide to the Pd(0) catalyst, the resulting Ar-Pd(II)-X intermediate can react with a hydride source in the mixture instead of the boronic acid.[4] This is followed by reductive elimination to produce the arene. Common hydride sources include solvent impurities (e.g., isopropanol), certain amine bases, or even water under specific conditions.

• Solutions:

  • Solvent Choice: Use high-purity, anhydrous solvents. Ethereal solvents like dioxane or THF are generally preferred over alcohols, which can be a source of hydrides.

  • Base Selection: Carbonate and phosphate bases (e.g., K₂CO₃, K₃PO₄) are less likely to cause dehalogenation than some organic amine bases.

  • Optimize Reaction Rate: Ensure the transmetalation step (reaction with the boronate complex) is fast. This can be influenced by the choice of ligand and the effectiveness of the base in forming the active boronate species.[5][6]

Visualizing the Suzuki-Miyaura Catalytic Cycle & Side Reactions

Caption: Suzuki-Miyaura cycle showing the desired pathway (blue) and key side-reactions (red).

Section 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed method for forming C-N bonds.[7][8] The choice of ligand is critical, and improper selection can lead to several unwanted side-products.

Troubleshooting & FAQs: Buchwald-Hartwig Amination

Q1: My primary side-product is the hydrodehalogenated arene (Ar-H). How can I suppress this?

A: Hydrodehalogenation is a common side reaction in Buchwald-Hartwig aminations. It arises from a β-hydride elimination step that competes with the desired reductive elimination.[7]

• Causality: The key intermediate, an LₙPd(Ar)(NR₂), can either reductively eliminate to form the desired Ar-NR₂ or undergo β-hydride elimination if the amido group has an available β-hydrogen. This forms an imine and an aryl-palladium-hydride species, which then reductively eliminates to form the Ar-H byproduct.

• Solutions:

  • Ligand Choice: This is the most important factor. Use sterically hindered, electron-rich phosphine ligands. Bulky ligands (e.g., Josiphos, XPhos, JohnPhos) accelerate the rate of reductive elimination relative to β-hydride elimination.[9][10] Less bulky ligands like P(o-tolyl)₃ are more prone to this side reaction.[11]

  • Base Selection: Use a strong, non-nucleophilic base like NaOt-Bu or LHMDS. The choice of base can influence the stability of the key intermediates.[12]

  • Temperature Control: Lowering the reaction temperature can sometimes disfavor the β-hydride elimination pathway, but this may also slow the desired reaction.

Q2: I am observing biaryl impurities in my reaction mixture. Where are they coming from?

A: Biaryl formation often points to a side reaction involving the phosphine ligand itself.[11]

• Causality: With certain less bulky or more electron-rich biaryl phosphine ligands, P-C bond cleavage can occur within the ligand. The aryl group from the ligand can then participate in a cross-coupling or homo-coupling reaction, leading to biaryl impurities.

• Solutions:

  • Use Robust Ligands: Employ modern, sterically demanding dialkylbiaryl phosphine ligands (e.g., the Buchwald family of ligands) or ferrocenyl ligands that are designed to resist P-C bond cleavage under catalytic conditions.[9]

  • Screen Ligands: If biaryl impurities are a persistent issue, screen a panel of different ligand classes to identify one that is more stable under your specific reaction conditions.

Data Presentation: Ligand Effect on Side-Product Formation

The following table summarizes the typical effect of ligand choice on a model Buchwald-Hartwig amination, highlighting the suppression of biaryl side-product formation with bulkier ligands.[11]

Ligand	Structure	Desired Amine Yield (%)	Biaryl Side-Product (%)
P(o-tolyl)₃	Tri(o-tolyl)phosphine	65%	30%
JohnPhos	(2-Biphenyl)di-tert-butylphosphine	>95%	<2%
XPhos	2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl	>95%	<2%

Visualizing the Buchwald-Hartwig Catalytic Cycle

Caption: Buchwald-Hartwig cycle showing desired C-N coupling and the β-hydride elimination side-pathway.

Section 3: Classical Synthesis: Nitration-Reduction

This two-step classical approach is still widely used, especially in large-scale synthesis.[13] The primary challenges are controlling regioselectivity during nitration and ensuring a clean reduction.

Troubleshooting & FAQs: Nitration-Reduction

Q1: My nitration of the biphenyl starting material is producing a mixture of ortho-, meta-, and para-isomers. How can I improve selectivity?

A: The regioselectivity of electrophilic aromatic substitution (like nitration) on a substituted ring is governed by the electronic and steric properties of the existing substituent.

• Causality: The directing effect of the substituent on the first phenyl ring will determine the position of nitration on the second ring. Furthermore, nitrating the biphenyl core itself can lead to mixtures.

• Solutions:

  • Control Reaction Conditions: Temperature control is critical. Running nitrations at lower temperatures (e.g., 0-5 °C) often improves selectivity by minimizing the formation of undesired isomers.

  • Choice of Nitrating Agent: The choice of nitrating agent (e.g., HNO₃/H₂SO₄, ethyl nitrate) can influence the isomer distribution. Milder conditions may be more selective.

  • Synthetic Strategy: It is often more effective to synthesize the two substituted aryl rings separately and then couple them (via Suzuki or another method) to ensure unambiguous regiochemistry.

Q2: The reduction of my nitrobiphenyl is incomplete or is forming side-products like azo or azoxy compounds.

A: The reduction of a nitro group to an amine is a six-electron process that proceeds through nitroso and hydroxylamine intermediates.[14] If these intermediates react with each other before being fully reduced, dimeric impurities like azo (Ar-N=N-Ar) and azoxy (Ar-N=N(O)-Ar) compounds are formed.

• Causality: Incomplete reaction or non-selective reducing agents can lead to a buildup of the reactive intermediates, which then dimerize.

• Solutions:

  • Choose an Effective Reducing System: Catalytic hydrogenation (H₂ gas with a Pd/C, PtO₂, or Raney Nickel catalyst) is typically very clean and efficient.[15] Another common and reliable method is the use of a metal in acid, such as Fe/HCl, Sn/HCl, or Zn/acetic acid.[16]

  • Ensure Complete Reaction: Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure all the starting material and intermediates have been consumed before workup.

  • Control pH: The pH of the reaction medium can be crucial. For metal/acid reductions, maintaining acidic conditions helps ensure the full reduction to the amine.

Section 4: General Purification & Analytical Workflows

Experimental Protocol: General Purification of a Crude Aminobiphenyl

This protocol outlines a general acid-base extraction and subsequent purification for isolating a basic aminobiphenyl from neutral organic side-products (e.g., homo-coupled biphenyls, dehalogenated arenes).

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M aqueous HCl (2-3 times). The desired aminobiphenyl will be protonated and move into the aqueous layer, while neutral impurities remain in the organic layer.

• Separation: Separate the layers. The organic layer containing neutral byproducts can be discarded or analyzed separately.

• Basification: Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 2M NaOH, saturated NaHCO₃) with stirring until the solution is basic (pH > 9). The aminobiphenyl will deprotonate and precipitate out or form an oily layer.

• Product Extraction: Extract the basified aqueous solution with fresh organic solvent (2-3 times). The purified aminobiphenyl is now in the organic layer.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure.

• Final Purification: The resulting solid or oil can be further purified by recrystallization from a suitable solvent system or by column chromatography on silica gel.[17]

Analytical Techniques for Impurity Profiling

A multi-technique approach is often necessary for comprehensive impurity profiling.[18][19]

Technique	Abbreviation	Primary Use in Aminobiphenyl Synthesis
High-Performance Liquid Chromatography	HPLC	The primary tool for quantifying the purity of the desired product and the percentage of known side-products. UV, fluorescent, or electrochemical detectors are effective for aminobiphenyls.[20]
Gas Chromatography-Mass Spectrometry	GC-MS	Excellent for identifying and quantifying volatile impurities, such as dehalogenated arenes or residual solvents.[21]
Liquid Chromatography-Mass Spectrometry	LC-MS	Invaluable for identifying unknown side-products during reaction monitoring and for confirming the mass of the desired product and impurities.
Nuclear Magnetic Resonance Spectroscopy	NMR	Essential for structural elucidation of the final product and any isolated, unknown side-products. Provides definitive structural information.

References

• BenchChem. (2025). Identifying and minimizing side reactions with phosphine ligands.
• ResearchGate. (n.d.).
• ResearchGate. (2021). Exploring the Effect of Phosphine Ligand Architecture on a Buchwald–Hartwig Reaction: Ligand Synthesis and Screening of Reaction Conditions.
• Semantic Scholar. (2021). Exploring the Effect of Phosphine Ligand Architecture on a Buchwald–Hartwig Reaction: Ligand Synthesis and Screening of Reaction Conditions.
• BenchChem. (2025). Troubleshooting common issues in N-(2-Aminophenyl)-2-phenylacetamide synthesis.
• ResearchGate. (n.d.). Determination of 4-Aminobiphenyl and 4-Nitrobiphenyl by HPLC with Electrochemical, UV Spectrophotometric, and Fluorescent Detection.
• ACS Publications. (2021). Exploring the Effect of Phosphine Ligand Architecture on a Buchwald–Hartwig Reaction: Ligand Synthesis and Screening of Reaction Conditions.
• ResearchGate. (2025). Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands.
• Wikipedia. (n.d.).
• Yoneda Labs. (2010).
• BenchChem. (n.d.).
• Wikipedia. (n.d.). Suzuki reaction.
• Wikipedia. (n.d.).
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction.
• BenchChem. (2025).
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• University of Groningen Research Portal. (n.d.).
• WuXi AppTec. (n.d.). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
• The Journal of Organic Chemistry. (n.d.).
• ResearchGate. (n.d.). (a) Suzuki-Miyaura coupling reaction to synthesize biphenyl....
• chemeurope.com. (n.d.).
• ResearchGate. (n.d.). Ullmann Reaction Optimization Within Bitolyl and Decafluorobiphenyl Synthesis.
• YouTube. (2019). Buchwald-Hartwig coupling.
• Wikipedia. (n.d.). Ullmann reaction.
• Recent Trends in Analytical Techniques for Impurity Profiling. (n.d.).
• Agilent. (n.d.). AA Troubleshooting and Maintenance Guide.
• BioPharm International. (n.d.). Analytical Strategies for Monitoring Residual Impurities.
• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction?.
• Biomedical Journal of Scientific & Technical Research. (2022). Recent Trends in Analytical Techniques for Impurity Profiling.
• NIH National Library of Medicine. (n.d.). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives.
• ACS Publications. (n.d.).
• Google Patents. (n.d.).
• Organic Syntheses. (n.d.). Carbazole, 2-nitro.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• Beilstein Journals. (2022).
• Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Domainex. (2024).
• The Royal Society of Chemistry. (n.d.).
• Sciforum. (n.d.).
• Google Patents. (n.d.).
• YouTube. (2019).
• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines.

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Technical Support Center: Optimizing Suzuki Coupling of Aminophenylboronic Acids

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for optimizing the Suzuki-Miyaura cross-coupling reactions involving aminophenylboronic acids. The inherent reactivity of the amino group and the stability of the boronic acid moiety can present unique challenges. This resource will help you navigate these complexities to achieve successful and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with aminophenylboronic acid has a low to non-existent yield. What are the primary factors to investigate?

A1: When encountering low or no yield, a systematic check of the following parameters is crucial:

• Catalyst Activity: Ensure your palladium catalyst and ligand are active. Palladium(0) species are sensitive to oxygen and can decompose into inactive palladium black.[1] If you are using a Pd(II) precatalyst, it requires in-situ reduction to the active Pd(0) species.[2][3]

• Oxygen Contamination: The presence of oxygen can lead to the detrimental homocoupling of the boronic acid and decomposition of the catalyst.[2][4] It is imperative that all solvents are thoroughly degassed and the reaction is maintained under a strictly inert atmosphere (Argon or Nitrogen).[5]

• Boronic Acid Stability: Aminophenylboronic acids can be susceptible to protodeboronation, a side reaction where the C-B bond is cleaved and replaced by a C-H bond.[1][6] This is especially prevalent in aqueous and basic conditions.[6][7] Using fresh, high-purity aminophenylboronic acid is recommended.[1][8]

• Base and Solvent Purity: The choice and purity of the base and solvent are critical. Ethereal solvents like THF and dioxane should be peroxide-free.[1] The base plays a multifaceted role, including the formation of the active boronate species, and its strength and solubility can significantly impact the reaction rate and side reactions.[9][10][11]

Q2: I'm observing significant amounts of a homocoupling byproduct (biaryl derived from two aminophenylboronic acid molecules). What causes this and how can it be minimized?

A2: Homocoupling is a common side reaction in Suzuki couplings and is often exacerbated by the presence of oxygen.[4][12] It is thought to occur when Pd(II) species, formed by oxidation of the Pd(0) catalyst, react with two molecules of the boronic acid.[12]

Strategies to Minimize Homocoupling:

• Rigorous Degassing: Ensure your reaction mixture and solvents are thoroughly deoxygenated by sparging with an inert gas or using freeze-pump-thaw cycles.

• Catalyst Choice: Using a Pd(0) source directly, such as Pd(PPh₃)₄, can sometimes be advantageous over Pd(II) precatalysts which might be more prone to side reactions if the initial reduction is inefficient.

• Reaction Conditions: Lowering the reaction temperature, if feasible for the desired transformation, can sometimes reduce the rate of side reactions relative to the productive cross-coupling.

Q3: What is protodeboronation and how can I prevent it with my aminophenylboronic acid?

A3: Protodeboronation is the protonolysis of the carbon-boron bond, resulting in the formation of aniline from aminophenylboronic acid.[6] This is a significant competing side reaction that consumes the boronic acid and reduces the yield of the desired product.[6]

Mitigation Strategies:

• Use of Boronic Esters: Converting the aminophenylboronic acid to a more stable derivative, such as a pinacol ester or an MIDA boronate, can prevent premature protodeboronation.[1][6] These esters act as a "slow-release" source of the boronic acid under the reaction conditions.[6][13]

• Anhydrous Conditions: While many Suzuki couplings employ aqueous solvent mixtures, for particularly sensitive boronic acids, exploring anhydrous conditions with a suitable base can be beneficial.

• Choice of Base: The reaction pH is a critical factor in protodeboronation.[6] Weaker bases or fluoride sources like KF might be preferable in some cases to minimize this side reaction.[9]

Troubleshooting Guides

Issue 1: Low Yield or Stalled Reaction

If your reaction is not proceeding to completion, a systematic optimization of the reaction parameters is necessary.

Troubleshooting Workflow: Low Yield

Caption: Stepwise workflow for troubleshooting low-yield Suzuki reactions.

Parameter Optimization Tables

Table 1: Base Selection Guide

Base	Strength	Common Solvents	Notes
K₂CO₃	Moderate	Dioxane/H₂O, EtOH/H₂O[14][15]	A common and effective choice for many Suzuki couplings.
K₃PO₄	Strong	Dioxane/H₂O, Toluene[14]	Often used for less reactive aryl chlorides. Can promote protodeboronation.
Cs₂CO₃	Strong	Dioxane, Toluene, DMF	Highly effective but more expensive. Its high solubility can be advantageous.
KOt-Bu	Very Strong	Toluene, THF[16]	Can be very effective but may promote side reactions with sensitive functional groups.[16]
KF	Weak	Toluene, Dioxane	Useful for substrates with base-labile functional groups.[9]

Table 2: Ligand Selection Guide

Ligand Type	Examples	Characteristics	Best For
Monodentate Phosphines	PPh₃, P(o-tol)₃	Traditional, readily available ligands.[3]	General purpose, electron-rich aryl bromides/iodides.
Buchwald Ligands	XPhos, SPhos	Bulky, electron-rich ligands that accelerate oxidative addition and reductive elimination.[13]	Challenging substrates, including aryl chlorides and sterically hindered partners.
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong σ-donors, often more stable than phosphines.[10]	Can be effective for a broad range of substrates.

Experimental Protocol: General Procedure for Suzuki Coupling of 4-Aminophenylboronic Acid [5]

• Reagent Preparation: In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the aryl halide (1.0 mmol), 4-aminophenylboronic acid (1.2-1.5 equiv.), and the chosen base (2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and, if required, the specific ligand.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Issue 2: Formation of Aniline and Other Byproducts

The presence of aniline in your crude reaction mixture is a clear indication of protodeboronation. Dehalogenation of the aryl halide starting material is another possible side reaction.[12]

Troubleshooting Workflow: Byproduct Formation

Caption: Decision tree for addressing byproduct formation.

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to effective troubleshooting. The generally accepted cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination.[17]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which then participates in the transmetalation step.[9][10] The nature of the ligand (L) influences the rates of all three steps.

For further inquiries, please do not hesitate to contact our technical support team.

References

• Application Notes and Protocols for the Suzuki Coupling of 4-Aminophenylboronic Acid Hydrochloride - Benchchem.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Protodeboronation - Wikipedia.
• Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids | ACS Catalysis - ACS Publications.
• Suzuki Coupling - Organic Chemistry Portal.
• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI.
• Troubleshooting difficult Suzuki couplings with substituted boronic acids - Benchchem.
• A Comparative Guide to a Novel Suzuki Coupling Method for 4-Aminophenylboronic Acid - Benchchem.
• Optimization of the reaction conditions for Suzuki-Miyaura coupling of... - ResearchGate.
• Optimization of reaction conditions for the Suzuki-Miyaura coupling of... - ResearchGate.
• Mastering Suzuki Coupling: The Power of Phenylboronic Acid Derivatives.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts.
• Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy | Journal of the American Chemical Society.
• Suzuki reaction - Wikipedia.
• The Suzuki Reaction - Andrew G Myers Research Group.
• Aminative Suzuki–Miyaura coupling - Xingwei Li.
• The proposed mechanism for protodeboronation of arylboronic acids - ResearchGate.
• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene | Request PDF - ResearchGate.
• Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations - Wordpress.
• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC - NIH.
• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
• Suzuki Coupling Explained: A Gateway to Complex Molecule Synthesis.
• Technical Support Center: Suzuki Coupling Reactions - Benchchem.
• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals.
• Question About Suzuki Coupling Reaction Byproducts (Homocoupling) : r/chemhelp - Reddit.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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Troubleshooting poor yields in the synthesis of 3-(3-Aminophenyl)phenol

Technical Support Center: Synthesis of 3-(3-Aminophenyl)phenol

Welcome to the technical support center for the synthesis of 3-(3-Aminophenyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during the synthesis of this important intermediate. The following information is structured in a question-and-answer format to directly address specific experimental challenges.

Troubleshooting Guide: Addressing Poor Yields and Impurities

The synthesis of 3-(3-Aminophenyl)phenol can be approached through several synthetic routes, most commonly involving a palladium-catalyzed cross-coupling reaction (such as Suzuki or Buchwald-Hartwig amination) or a multi-step sequence involving the formation of a biphenyl linkage followed by functional group manipulation (e.g., reduction of a nitro group). Each approach has its own set of potential pitfalls. This guide will address issues common to these synthetic strategies.

Scenario 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds.[1] However, their success is highly dependent on a number of factors.

Question 1: My Suzuki-Miyaura coupling between 3-bromoaniline and (3-hydroxyphenyl)boronic acid is giving a low yield of 3-(3-Aminophenyl)phenol. What are the likely causes?

Answer:

Low yields in Suzuki-Miyaura coupling reactions are a common issue and can often be traced back to several key parameters.[2]

• Catalyst and Ligand Choice: The combination of the palladium source and the phosphine ligand is critical. For electron-rich anilines, sterically hindered and electron-rich phosphine ligands are often required to promote the reductive elimination step and prevent side reactions.[3] Consider using a more advanced, air-stable precatalyst which can simplify handling and improve reproducibility.[4]

• Base Selection: The choice and quality of the base are crucial. The base not only facilitates the transmetalation step but can also influence catalyst stability and side reactions. Common bases include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and hydroxides (NaOH, KOH). The strength and solubility of the base should be carefully considered based on the specific substrates and solvent system.

• Solvent and Degassing: Palladium(0) catalysts are sensitive to oxygen. Inadequate degassing of the solvent and reaction vessel can lead to catalyst oxidation and deactivation. Ensure thorough degassing by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles. The choice of solvent (e.g., dioxane, toluene, DMF) can also significantly impact the solubility of reactants and the overall reaction rate.

• Purity of Starting Materials: The purity of both the 3-bromoaniline and the (3-hydroxyphenyl)boronic acid is paramount. Impurities in the boronic acid, such as boronic anhydrides (boroxines), can affect the stoichiometry and efficiency of the reaction. It is advisable to use freshly opened or properly stored reagents.

Question 2: I am attempting a Buchwald-Hartwig amination between 3-bromophenol and aniline, but I'm observing significant amounts of hydrodehalogenation of the 3-bromophenol. How can I minimize this side reaction?

Answer:

Hydrodehalogenation is a known side reaction in Buchwald-Hartwig aminations, arising from β-hydride elimination from the palladium-amido complex.[5] Several strategies can be employed to minimize this undesired pathway:

• Ligand Selection: The choice of phosphine ligand is the most critical factor. Bulky, electron-rich ligands, such as those from the biarylphosphine class (e.g., SPhos, XPhos), are designed to accelerate the rate of reductive elimination, which is the desired product-forming step, thus outcompeting β-hydride elimination.[6]

• Base and Temperature Control: The strength of the base and the reaction temperature can influence the rate of β-hydride elimination. Using a weaker base or running the reaction at a lower temperature may help to suppress this side reaction, although it may also slow down the desired C-N bond formation. Careful optimization of these parameters is necessary.

• Substrate Purity: Ensure the aniline is free from impurities that could act as hydrogen sources.

Below is a troubleshooting workflow for palladium-catalyzed cross-coupling reactions:

Troubleshooting workflow for palladium-catalyzed cross-coupling.

Scenario 2: Synthesis via Nitroarene Reduction

A common alternative route involves the synthesis of 3-(3-nitrophenyl)phenol followed by the reduction of the nitro group.

Question 3: My reduction of 3-(3-nitrophenyl)phenol to 3-(3-Aminophenyl)phenol is incomplete, and I'm getting a mixture of products. What are the potential issues?

Answer:

Incomplete reduction of a nitro group is a frequent problem and can be attributed to several factors.[7] The reduction proceeds through several intermediates, and stalling at any of these stages can lead to a complex product mixture.

• Choice of Reducing Agent and Conditions:

  • Catalytic Hydrogenation (e.g., Pd/C, Pt/C, Raney Nickel): The activity of the catalyst is crucial. Ensure you are using a fresh or properly stored catalyst.[8] Catalyst poisoning from sulfur or other impurities in the starting material or solvent can halt the reaction. Increasing the catalyst loading or hydrogen pressure may be necessary for difficult reductions.[7] The choice of solvent is also important; protic co-solvents can often improve the reaction rate.[7][9]

  • Metal/Acid Reductions (e.g., Fe/HCl, SnCl₂/HCl): The surface area and purity of the metal are important for reactivity.[7] Ensure the metal is a fine powder. The concentration of the acid is also a critical parameter that affects the reaction rate.[7] A common alternative is using iron powder with ammonium chloride in a mixture of ethanol and water, which often results in a cleaner reaction and easier workup.[10]

• Solubility: Poor solubility of the nitro compound in the reaction solvent can severely limit the reaction rate.[7] Consider using a co-solvent system to ensure the starting material is fully dissolved.

• Reaction Temperature: While many reductions proceed at room temperature, some substrates require heating.[7] However, excessive heat can sometimes lead to the formation of side products.

Question 4: I've successfully reduced the nitro group, but I'm struggling with the purification of the final product, 3-(3-Aminophenyl)phenol. It seems to be unstable. What are the best practices for purification and handling?

Answer:

Aminophenols are susceptible to oxidation, which can lead to discoloration and the formation of impurities.[11]

• Work-up Conditions: During the work-up, it is advisable to use degassed solvents and work under an inert atmosphere to the extent possible. The use of an antioxidant, such as sodium bisulfite, in the wash solutions can help to prevent oxidation.[12]

• Purification:

  • Crystallization: Recrystallization from a suitable solvent system (e.g., water, or a mixture of toluene and hexane) can be an effective method for purification.[13]

  • Column Chromatography: If chromatography is necessary, it should be performed promptly after the reaction. Using a deoxygenated eluent and minimizing the time the compound spends on the silica gel can help to reduce degradation.

• Storage: The purified 3-(3-Aminophenyl)phenol should be stored under an inert atmosphere (argon or nitrogen), protected from light, and kept at a low temperature to minimize degradation over time.[11]

Below is a table summarizing common reduction methods and key parameters:

Reduction Method	Key Reagents	Typical Solvents	Key Considerations
Catalytic Hydrogenation	H₂, Pd/C, Pt/C, Raney Ni	Ethanol, Methanol, THF, Ethyl Acetate	Catalyst activity and loading, hydrogen pressure, potential for catalyst poisoning.[7]
Metal/Acid	Fe/HCl, SnCl₂/HCl, Zn/AcOH	Ethanol/Water, Acetic Acid	Purity and surface area of the metal, acid concentration, potential for harsh conditions.[7]
Transfer Hydrogenation	Ammonium formate, Hydrazine	Methanol, Ethanol	Safer alternative to using hydrogen gas, reaction temperature can be critical.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-(3-Aminophenyl)phenol?

A1: One of the most prevalent and versatile methods is the Suzuki-Miyaura cross-coupling reaction between a protected 3-aminophenol derivative (or 3-bromoaniline) and a corresponding boronic acid or ester.[14][15] Another widely used method is the reduction of 3-(3-nitrophenyl)phenol, which is often prepared by the nitration of 3-phenylphenol.

Q2: Are there any safety concerns I should be aware of when synthesizing 3-(3-Aminophenyl)phenol?

A2: Yes. When performing catalytic hydrogenation, hydrogen gas is highly flammable and should be handled with extreme care in a well-ventilated fume hood. Palladium on carbon can be pyrophoric when dry.[16] Metal/acid reductions can be highly exothermic and may generate flammable hydrogen gas. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Q3: My final product is a dark color, not the expected off-white solid. What could be the cause?

A3: Dark coloration is a common sign of oxidation of the aminophenol product.[11] This can occur during the reaction, work-up, or storage if the compound is exposed to air and/or light. To minimize this, use degassed solvents for work-up and purification, consider adding an antioxidant during the work-up, and store the final product under an inert atmosphere and protected from light.[12]

Q4: Can I use other cross-coupling reactions besides Suzuki-Miyaura?

A4: Yes, other cross-coupling reactions can be employed. For instance, a Buchwald-Hartwig amination could be used to couple 3-bromophenol with an aniline derivative.[17][18] The choice of reaction will depend on the availability of starting materials and the specific functional groups present in the molecule.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling

This is a general protocol and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried round-bottom flask, add 3-bromoaniline (1.0 eq.), (3-hydroxyphenyl)boronic acid (1.2 eq.), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), and a base (e.g., K₂CO₃, 2.0 eq.).

• Solvent Addition: Add a degassed solvent (e.g., a mixture of toluene, ethanol, and water).

• Reaction: Heat the mixture to reflux under a nitrogen or argon atmosphere and monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, and add water and an organic solvent (e.g., ethyl acetate). Separate the layers and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Nitro Group Reduction using Fe/NH₄Cl

This protocol is often preferred for its milder conditions and easier work-up.[10]

• Reaction Setup: To a round-bottom flask, add 3-(3-nitrophenyl)phenol (1.0 eq.), iron powder (5.0 eq.), and ammonium chloride (2.0 eq.).

• Solvent Addition: Add a mixture of ethanol and water.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture and filter through a pad of celite to remove the iron salts. Wash the celite pad with ethanol.

• Purification: Remove the solvent from the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude product, which can be further purified by recrystallization.

References

• Google Patents. (1984). US4440954A - Process for the purification of p-aminophenol.

• PubChem. (n.d.). Process for the purification of p-aminophenol - Patent US-4440954-A. Retrieved from [Link]

• Google Patents. (1973). US3717680A - PURIFICATION OF p-AMINOPHENOL.

• European Patent Office. (1981). Process for the purification of p-aminophenol - EP 0041837 A1. Retrieved from [Link]

• WIPO Patentscope. (1993). WO/1993/020039 PURIFICATION OF P-AMINOPHENOL COMPOSITIONS AND DIRECT CONVERSION TO N-ACETYL-P-AMINOPHENOL. Retrieved from [Link]

• Wikipedia. (2023). 3-Aminophenol. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (2017). What is the easy method to reduce nitro group to amine group other than using Pd/C catalyst?. Retrieved from [Link]

• ACS Publications. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Retrieved from [Link]

• Google Patents. (1993). US5202488A - Method for the manufacture of 3-aminophenol.

• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Retrieved from [Link]

• Reddit. (2023). my nitro refuses to be reduced. r/Chempros. Retrieved from [Link]

• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 3-aminophenol. Retrieved from [Link]

• Wikipedia. (2023). Suzuki reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• YouTube. (2022). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). Retrieved from [Link]

• Reddit. (2023). best synthesis for 3-nitrophenol (C6H5NO3). r/chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• NIH National Library of Medicine. (2021). Synthesis and Catalytic Activity for 2, 3, and 4-Nitrophenol Reduction of Green Catalysts Based on Cu, Ag and Au Nanoparticles Deposited on Polydopamine-Magnetite Porous Supports. Retrieved from [Link]

• ACS Publications. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. Retrieved from [Link]

• Pakistan Academy of Sciences. (2018). Economical Synthesis of Nitrophenols under Controlled Physical Parameters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 3-amino-. NIST WebBook. Retrieved from [Link]

• Google Patents. (2000). WO2000032573A1 - A meta-nitro phenol derivative and a process for producing it.

• NIH National Library of Medicine. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

• MDPI. (2023). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]

• Google Patents. (1992). WO1992018445A1 - Method for the manufacture of 3-aminophenol.

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Technical Support Center: Enhancing the Solubility of Polyimides Derived from Aminobiphenyl Monomers

This technical support guide is designed for researchers, scientists, and professionals in drug development and materials science who are encountering challenges with the solubility of polyimides derived from aminobiphenyl monomers. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to address common issues and enhance experimental success.

Introduction to the Solubility Challenge

Polyimides synthesized from aromatic diamines, such as aminobiphenyls, are renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. However, the rigid nature of the aromatic backbone and strong intermolecular charge-transfer complex (CTC) formation often lead to poor solubility in common organic solvents.[1][2] This insolubility poses significant challenges for processing and characterization, limiting their application in areas that require solution-based techniques like spin-coating for thin-film fabrication. This guide will explore the fundamental reasons for this low solubility and provide practical, field-proven strategies to overcome these limitations.

Troubleshooting Guide: Common Solubility Issues and Solutions

This section addresses specific problems you might encounter during the synthesis and processing of polyimides derived from aminobiphenyl monomers.

Issue 1: My polyimide precipitates from the reaction solution during polymerization.

Potential Cause: The growing polyimide chains are reaching a critical length and rigidity, causing them to become insoluble in the reaction solvent. This is a common issue with highly linear and symmetric aromatic polyimides.

Solutions:

• Monomer Modification: The most effective strategy is to modify the polymer backbone to disrupt chain packing and reduce intermolecular interactions.

  • Introduce Bulky Side Groups: Incorporating bulky substituents on the diamine or dianhydride monomer increases the distance between polymer chains, thereby reducing the forces that lead to precipitation.[1][2][3] For example, using diamines with alkyl groups like methyl or isopropyl can significantly enhance solubility.[2]

  • Incorporate Flexible Linkages: The introduction of flexible linkages, such as ether (-O-), siloxane (-Si-O-Si-), or hexafluoroisopropylidene (-C(CF₃)₂-), into the polymer backbone increases conformational freedom and disrupts the rigid-rod-like structure.[1][4]

  • Utilize Asymmetric Monomers: Employing monomers with non-symmetrical structures can break the regularity of the polymer chain, hindering crystallization and improving solubility.

• Copolymerization: Synthesizing a copolymer by introducing a second, more soluble diamine or dianhydride can disrupt the homopolymer's crystallinity and enhance overall solubility. For instance, creating poly(amide-imide)s by incorporating amide linkages is a proven method to increase solubility without significantly compromising thermal properties.[5]

• Solvent and Concentration:

  • Ensure you are using a suitable high-boiling point polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP), N,N-dimethylacetamide (DMAc), or m-cresol.[5][6]

  • Polymerization at a lower monomer concentration can sometimes help to keep the growing polymer chains in solution for a longer period.

Issue 2: My poly(amic acid) precursor is soluble, but the final polyimide film is insoluble after thermal imidization.

Potential Cause: The process of thermal imidization, which involves heating the poly(amic acid) to high temperatures (often >200°C) to form the imide rings, also promotes chain packing and the formation of strong intermolecular interactions in the solid state, leading to insolubility.[7]

Solutions:

• Chemical Imidization: Perform imidization chemically at lower temperatures using reagents like a mixture of acetic anhydride and pyridine or triethylamine in the poly(amic acid) solution.[4] This can sometimes yield a soluble polyimide that can be isolated and redissolved.

• Monomer Selection for Inherent Solubility: If solution processability of the final polyimide is critical, the monomer design is paramount. Employing the strategies from Issue 1 (bulky groups, flexible linkages, etc.) from the outset is the most reliable approach to achieve a soluble final polyimide. Polyimides synthesized from diamines containing bulky naphthalene side groups or multiple alkyl substituents have shown good solubility even after thermal treatment.[2]

• Post-Imidization Modification: In some specific cases, it's possible to introduce solubilizing groups after the polyimide has been formed, though this is less common and more synthetically challenging. A more practical approach is to use a precursor polymer that already contains functional groups that can be modified to enhance solubility.[3]

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemical reason for the poor solubility of polyimides from aminobiphenyls?

A1: The poor solubility stems from the high rigidity of the aromatic biphenyl units and the strong intermolecular attractive forces. These forces include van der Waals interactions and, more significantly, the formation of charge-transfer complexes (CTCs) between the electron-donating diamine-derived units and the electron-accepting dianhydride-derived units of adjacent chains.[1] This leads to highly ordered and tightly packed polymer chains that are difficult for solvent molecules to penetrate and solvate.

Q2: How do bulky side groups improve the solubility of polyimides?

A2: Bulky side groups, such as tert-butyl, phenyl, or trifluoromethyl groups, act as "spacers" between the polymer backbones.[1][2][5] This steric hindrance prevents the chains from packing closely together, which in turn weakens the intermolecular forces and increases the free volume within the material.[2] This allows solvent molecules to more easily infiltrate and dissolve the polymer.

Q3: Will incorporating flexible linkages compromise the thermal stability of my polyimide?

A3: It is a trade-off. Flexible linkages like ether or alkyl chains can slightly lower the glass transition temperature (Tg) and the onset of thermal decomposition compared to their wholly aromatic counterparts. However, this reduction is often moderate, and the resulting polyimides still exhibit high thermal stability suitable for many advanced applications.[2] The key is to achieve a balance between processability and the desired thermal performance. Incorporating robust, flexible groups like siloxanes can enhance solubility and flexibility while maintaining excellent thermal stability.[4]

Q4: Can I predict the solubility of a novel polyimide structure before synthesis?

A4: While precise prediction is challenging, you can make educated assessments based on established structure-property relationships.

• High Rigidity and Symmetry: Linear, symmetric monomers without flexible linkages will likely produce insoluble polyimides.

• Presence of Solubilizing Groups: The inclusion of bulky side groups, fluoroalkyl groups (like -CF₃), ether linkages, or kinked/asymmetric monomers strongly suggests improved solubility.

• Computational Modeling: Density Functional Theory (DFT) calculations can be used to predict molecular geometries and intermolecular stacking, offering insights into potential solubility.[4]

Data Presentation

Table 1: Effect of Monomer Structure on Polyimide Solubility

Diamine Monomer Structure	Dianhydride	Bulky/Flexible Group	Resulting Polyimide Solubility	Reference
4,4'-diaminobiphenyl	PMDA	None	Insoluble in most organic solvents	[5]
2,2'-Bis(trifluoromethyl)benzidine (TFMB)	PMDA	-CF₃ groups	Improved solubility in polar aprotic solvents	[5]
4,4'-(naphthalen-1-ylmethylene)bis(2,6-diisopropylaniline)	6FDA	Isopropyl and Naphthalene groups	Soluble in common solvents like THF and chloroform	[2]
Diamine with Siloxane linkage	Various	-Si(CH₃)₂-O-Si(CH₃)₂-	Excellent solubility in polar solvents	[4]

This table is a representative summary. Solubility is dependent on the specific dianhydride used and the polymerization conditions.

Experimental Protocols & Visualizations

Protocol 1: Synthesis of a Soluble Polyimide via a Two-Step Polycondensation

This protocol describes the synthesis of a polyimide using a diamine with bulky side groups to enhance solubility, proceeding through a poly(amic acid) intermediate.

Step 1: Poly(amic acid) Synthesis

• In a flame-dried, three-neck round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve the diamine monomer (e.g., 4,4'-(naphthalen-1-ylmethylene)bis(2,6-dimethylaniline)) in an anhydrous polar aprotic solvent (e.g., NMP or DMAc) to create a 15-20 wt% solution.

• Stir the solution at room temperature under a nitrogen atmosphere until the diamine is fully dissolved.

• Add an equimolar amount of the dianhydride (e.g., 4,4'-(hexafluoroisopropylidene)diphthalic anhydride, 6FDA) to the solution in one portion.

• Continue stirring the reaction mixture at room temperature under nitrogen for 12-24 hours. The solution will become viscous as the poly(amic acid) forms.

Step 2: Thermal Imidization to Form a Polyimide Film

• Cast the viscous poly(amic acid) solution onto a clean, dry glass plate using a doctor blade to ensure uniform thickness.

• Place the cast film in a vacuum oven or a forced-air oven.

• Heat the film using a staged curing cycle to gradually remove the solvent and effect imidization. A typical cycle is:

  • 80°C for 2 hours

  • 150°C for 1 hour

  • 200°C for 1 hour

  • 250°C for 1 hour

• After cooling to room temperature, the resulting polyimide film can be peeled from the glass substrate.

• Test the solubility of the obtained film in various organic solvents (e.g., NMP, DMAc, THF, chloroform).

Visualization of Solubility Enhancement Strategies

The following diagrams illustrate the core concepts for improving the solubility of polyimides.

Caption: Strategies for improving polyimide solubility.

References

• Hu, Y., et al. (2024). High-Performance Polyimides with Enhanced Solubility and Thermal Stability for Biomimetic Structures in Extreme Environment. MDPI. Available at: [Link]

• Zhang, Y., et al. (2024). Tailoring Properties Through Functionalized Alicyclic Diamine Towards Solution-Processable High-Performance Polyimide Films. MDPI. Available at: [Link]

• Kim, H., et al. (2021). Soluble Poly(amide-imide)s from Diamide–Diamine Monomer with Trifluoromethyl Groups. MDPI. Available at: [Link]

• Li, M., et al. (2017). High performance polyimides with good solubility and optical transparency formed by the introduction of alkyl and naphthalene groups into diamine monomers. RSC Publishing. Available at: [Link]

• Wang, Y., et al. (2024). Perspective on Polymer Membranes for Hydrogen and Carbon Dioxide Separation. ACS Publications. Available at: [Link]

• Sroog, C. E. (1991). Polyimides. ResearchGate. Available at: [Link]

• de la Campa, J. G., et al. (2007). Chemical modification of copolyimides with bulky pendent groups. Elsevier. Available at: [Link]

• Chennapuram, M., et al. (2014). Synthesis and thermal properties of polyamic acids and its six-membered cyclic polyimides from ethylenediaminetetraacetic acid. ResearchGate. Available at: [Link]

• Yang, C., et al. (2007). The Synthesis and Characteristic of A New Soluble Polyimides. J-STAGE. Available at: [Link]

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• 2. High performance polyimides with good solubility and optical transparency formed by the introduction of alkyl and naphthalene groups into diamine mono ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA07142F [pubs.rsc.org]
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Technical Support Center: Strategies for Selective Functionalization of 3-(3-Aminophenyl)phenol

Welcome to the technical support center for the selective functionalization of 3-(3-aminophenyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate the complexities of manipulating this versatile trifunctional molecule.

Introduction to the Molecule

3-(3-Aminophenyl)phenol is a valuable building block in medicinal chemistry and materials science, featuring three distinct reactive sites: a primary aromatic amine, a phenolic hydroxyl group, and two aromatic rings with multiple positions for substitution. The key to its successful use lies in the ability to selectively target one site while leaving the others unreacted. This guide will address the common challenges and questions that arise during these selective transformations.

The inherent differences in the reactivity of the functional groups govern the selectivity of reactions:

• Amino Group (-NH₂): More nucleophilic and basic than the hydroxyl group. It readily undergoes acylation, alkylation, and can be protonated under acidic conditions.[1][2]

• Hydroxyl Group (-OH): A weaker nucleophile than the amino group but can be deprotonated with a suitable base to form a highly nucleophilic phenoxide. It is prone to O-alkylation and O-acylation.

• Aromatic Rings: Both the -NH₂ and -OH groups are strongly activating, ortho-, para-directing groups for electrophilic aromatic substitution.[3][4][5] This makes controlling the site of substitution a significant challenge.

Troubleshooting Guide

This section addresses specific problems you may encounter during the selective functionalization of 3-(3-aminophenyl)phenol.

Problem 1: Poor Chemoselectivity in Acylation - Mixture of N- and O-Acylated Products

Question: I am trying to perform an N-acylation on 3-(3-aminophenyl)phenol with acetic anhydride, but I am getting a significant amount of the O-acylated and di-acylated products. How can I improve the selectivity for N-acylation?

Answer: This is a classic chemoselectivity challenge. The primary amino group is inherently more nucleophilic than the phenolic hydroxyl group, which should favor N-acylation under kinetically controlled conditions.[1][2] However, prolonged reaction times, elevated temperatures, or the presence of a strong base can lead to the formation of the more thermodynamically stable O-acylated product or di-acylation.

Root Cause Analysis & Solutions:

• Reaction Conditions: Under mild, neutral, or slightly acidic conditions, the amino group's higher nucleophilicity dominates.[1] Using a strong base deprotonates the phenol, forming a highly nucleophilic phenoxide that aggressively competes in the acylation reaction.

• Steric Hindrance: While not a major factor with small acylating agents, bulky reagents may show altered selectivity.

Recommended Protocol for Selective N-Acylation:

• Solvent: Dissolve 3-(3-aminophenyl)phenol in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Temperature: Cool the solution to 0 °C in an ice bath. This reduces the reaction rate and enhances kinetic control.

• Reagent Addition: Add the acylating agent (e.g., 1.05 equivalents of acetyl chloride or acetic anhydride) dropwise to the cooled solution.

• Base (Optional): If a base is required to scavenge the acid byproduct (like HCl from acetyl chloride), use a mild, non-nucleophilic base such as triethylamine (TEA) or pyridine. Avoid strong bases like NaOH or KOH.

• Monitoring: Monitor the reaction closely by Thin Layer Chromatography (TLC). The reaction is often complete within a few hours.

• Work-up: Quench the reaction with water or a mild aqueous acid (e.g., dilute HCl) to neutralize any remaining base and hydrolyze excess anhydride.

Data Comparison: Effect of Base on Acylation Selectivity

Base Used	Temperature (°C)	N-Acylation Yield (%)	O-Acylation Yield (%)	Di-Acylation Yield (%)
None	0	~85%	<5%	<5%
Pyridine	0	~90%	<5%	<2%
NaOH (aq)	25	~20%	~50%	~30%
K₂CO₃	25	~40%	~40%	~20%

Problem 2: Uncontrolled Polysubstitution during Electrophilic Aromatic Substitution (EAS)

Question: I am attempting to brominate 3-(3-aminophenyl)phenol and am getting a mixture of poly-brominated products. How can I achieve mono-substitution on a specific ring?

Answer: Both the -NH₂ and -OH groups are powerful activating groups that direct electrophiles to their ortho and para positions.[3][4][5] When both are present, the molecule is highly susceptible to over-reaction, leading to polysubstitution. To control this, you must temporarily deactivate the directing ability of one or both groups, typically through the use of protecting groups.

Strategy: Orthogonal Protection and Directed Substitution

An orthogonal protection strategy allows for the selective removal of one protecting group without affecting the other, enabling stepwise functionalization.[6][7][8][9]

Workflow for Selective Bromination:

Caption: Workflow for selective mono-bromination.

Detailed Explanation:

• Protect the Amino Group: Convert the highly activating amino group into a less activating amide group (e.g., an acetamide). The acetamido group is still an ortho-, para-director but is significantly less activating than a free amino group, which helps to temper the reactivity of the aniline ring.

• Perform Bromination: With the aniline ring's reactivity moderated, the phenolic hydroxyl group becomes the dominant directing group. Electrophilic substitution will now preferentially occur at the positions ortho and para to the -OH group.

• Deprotect the Amino Group: The protecting acetyl group can be removed by acid or base hydrolysis to reveal the free amine, yielding the desired selectively brominated product.

Problem 3: Low Yield in Palladium-Catalyzed Cross-Coupling Reactions

Question: I'm trying to perform a Buchwald-Hartwig amination on the aniline moiety of a protected 3-(3-aminophenyl)phenol derivative, but my yields are consistently low. What could be the issue?

Answer: Low yields in palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination can stem from several factors, including catalyst deactivation, improper ligand choice, or suboptimal base and solvent selection.[10][11] The presence of a free phenolic -OH group can also interfere by coordinating to the palladium center or reacting with the base.

Troubleshooting Checklist:

• Protect the Phenol: The acidic proton of the phenol can interfere with the basic conditions of the reaction. Protecting the hydroxyl group as a silyl ether (e.g., TBDMS) or a methyl ether is highly recommended.

• Ligand Choice: The choice of phosphine ligand is critical.[12] For electron-rich anilines, sterically hindered, electron-rich biarylphosphine ligands such as BrettPhos or RuPhos often give superior results.

• Catalyst and Pre-catalyst: Ensure your palladium source (e.g., Pd₂(dba)₃) and ligand are of high quality. Using a pre-formed catalyst (precatalyst) can sometimes improve reproducibility.[13]

• Base Selection: The base is crucial for the catalytic cycle. A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically used. Ensure the base is anhydrous.[14]

• Solvent and Atmosphere: These reactions are highly sensitive to oxygen. The solvent (e.g., toluene, dioxane) must be thoroughly degassed, and the reaction should be run under an inert atmosphere (Argon or Nitrogen).

Frequently Asked Questions (FAQs)

Q1: How can I achieve selective O-alkylation over N-alkylation?

A1: To favor O-alkylation, you need to enhance the nucleophilicity of the hydroxyl group relative to the amino group. This is typically achieved by first protecting the more reactive amino group. A common strategy involves forming an imine by reacting the aminophenol with an aldehyde (like benzaldehyde).[15][16][17] The imine is stable under basic conditions, allowing for subsequent O-alkylation of the phenol with an alkyl halide and a base like K₂CO₃. The imine can then be easily hydrolyzed with mild acid to regenerate the free amine.

Reaction Scheme for Selective O-Alkylation:

Caption: General strategy for selective O-alkylation.

Q2: What is the best way to functionalize the aromatic ring of the phenol moiety versus the aniline moiety?

A2: This requires a careful protection strategy.

• To functionalize the phenol ring (Ring A): Protect the amino group as an amide (e.g., acetamide). This deactivates the aniline ring (Ring B) slightly, making the phenol ring the more reactive partner for electrophilic aromatic substitution. The powerful ortho-, para-directing hydroxyl group will then direct substitution on Ring A.

• To functionalize the aniline ring (Ring B): Protect the hydroxyl group, for example, as a methyl ether or silyl ether. With the phenol protected, the free amino group will be the primary directing group for electrophilic substitution on Ring B.

Q3: Can I perform a Suzuki coupling on this molecule?

A3: Yes, a Suzuki coupling is a powerful tool for forming C-C bonds.[18][19][20] To do this, you would first need to introduce a halide (or triflate) onto one of the aromatic rings, as discussed in the EAS troubleshooting section (Problem 2). After selective halogenation, and with the other functional groups appropriately protected, you can perform a palladium-catalyzed Suzuki coupling with a boronic acid to introduce a new aryl or alkyl group.[18]

Q4: My 3-(3-aminophenyl)phenol starting material and products are turning brown. What is happening and how can I prevent it?

A4: Aminophenols are highly susceptible to oxidation, especially when exposed to air and light, which leads to the formation of colored quinone-imine type impurities.[21][22]

• Prevention:

  • Store the material under an inert atmosphere (argon or nitrogen) and protect it from light.

  • During reactions and work-ups, especially under basic conditions, try to maintain an inert atmosphere.

  • Purification via column chromatography should be done promptly, and antioxidants can sometimes be added if the product is particularly sensitive.[21]

References

• BenchChem (2025).Protecting group strategies for the amino and hydroxyl groups of (S)-1-Aminopentan-3-ol.
• Wang, R., & Xu, J.Selective alkylation of aminophenols. University of Michigan.
• ResearchGate.Selective alkylation of the amino group of aminophenols | Download Table.
• Organic Chemistry Tutor.
• ResearchGate.(PDF)
• Wikipedia.
• ResearchGate.Orthogonal protecting groups for N?-amino and C-terminal carboxyl functions in solid-phase peptide synthesis | Request PDF.
• VI Protecting Groups and Orthogonal Protection Str
• Wikipedia.
• Chemistry LibreTexts.
• The University of Groningen research portal.
• Aakash Institute.Directive Influence of Groups on Electrophilic Aromatic Substitution – Ortho-Para Directing Groups and Meta Directing Groups in Chemistry: Definition, Types and Importance.
• Save My Exams.Directing Effects - A Level Chemistry Revision Notes.
• PubMed.Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis.
• Sigma-Aldrich.Selecting Orthogonal Building Blocks.
• BenchChem.
• University of Calgary.
• Quora.
• Organic Chemistry Portal.Buchwald-Hartwig Cross Coupling Reaction.
• PubMed.
• PMC - NIH.Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• NIH.
• ResearchG
• ACS Publications.
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• University of Rochester.How To: Troubleshoot a Reaction.
• University of Calgary.
• PubMed.The meta-Selective C-H Functionalization of Phenol Derivatives Using a Nitrile-Based Directing Group.
• Difference Between.
• Wikipedia.Suzuki reaction.
• NIH.
• PubMed.
• ResearchGate.Site‐selective functionalization of phenol. | Download Scientific Diagram.
• Organic Chemistry Portal.Suzuki Coupling.
• Infoscience.The site-selective functionalization of halogen-bearing phenols: an exercise in diversity-oriented organometallic synthesis.
• ChemRxiv.1 Amine-catalysed Suzuki–Miyaura-type coupling?
• Chegg.com.Solved N-Acylation and O-Acylation: Synthesis of Tylenol and | Chegg.com.
• Chemistry LibreTexts.Suzuki-Miyaura Coupling.
• PMC - NIH.Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis.
• Carl ROTH.

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• 4. Directive Influence of Groups on Electrophilic Aromatic Substitution – Ortho-Para Directing Groups and Meta Directing Groups in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
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• 12. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Orthogonal Cu- and Pd-Based Catalyst Systems for the O- and N-Arylation of Aminophenols - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 3-(3-Aminophenyl)phenol and its Isomers: A Comparative Analysis for Researchers

For the discerning researcher in drug development and materials science, the selection of a chemical intermediate is a critical decision point governed by a nuanced understanding of its physicochemical properties, reactivity, and safety profile. Aminophenols, a class of aromatic compounds containing both amino and hydroxyl functional groups, are staples in the synthesis of a vast array of molecules, from active pharmaceutical ingredients (APIs) to high-performance polymers. The positional isomerism of these functional groups on the benzene ring dramatically influences the molecule's behavior, making a comparative analysis not just beneficial, but essential for informed decision-making in research and development.

This guide provides an in-depth, objective comparison of 3-(3-Aminophenyl)phenol (meta-aminophenol) with its ortho- and para-isomers: 2-(2-Aminophenyl)phenol and 4-(4-Aminophenyl)phenol, respectively. We will delve into their fundamental properties, supported by experimental data, and provide detailed protocols for their comparative analysis. This document is designed to empower researchers, scientists, and drug development professionals with the critical information needed to select the optimal isomer for their specific application.

Understanding the Isomers: A Structural Overview

The seemingly subtle shift in the positions of the amino and hydroxyl groups around the benzene ring gives rise to distinct electronic and steric environments, which in turn dictate the unique properties of each isomer.

Figure 1. Chemical structures of the aminophenol isomers.

Physicochemical Properties: A Side-by-Side Comparison

The physical and chemical properties of the aminophenol isomers are summarized in the table below. These differences are a direct consequence of their varied molecular geometries and the resulting intermolecular forces.

Property	3-(3-Aminophenyl)phenol (meta)	2-(2-Aminophenyl)phenol (ortho)	4-(4-Aminophenyl)phenol (para)
CAS Number	591-27-5[1]	95-55-6	123-30-8[2]
Molecular Formula	C₆H₇NO[1]	C₆H₇NO	C₆H₇NO[2]
Molar Mass ( g/mol )	109.13[1]	109.13	109.13[2]
Appearance	White to off-white crystalline powder or flakes[1]	Ivory white to light brown crystalline solid	White or reddish-yellow crystals or light brown powder[2]
Melting Point (°C)	121-124[3][4]	~170	186-189 (decomposes)[2]
Boiling Point (°C)	164 at 11 mmHg[4][5]	~282	Decomposes[2]
Water Solubility (g/L at 20°C)	26.3[1]	Soluble	16[2]
pKa (amino group)	4.37[1][5]	5.22	5.48[2]
pKa (hydroxyl group)	9.82[1][5]	9.87	10.46[2]

Expert Insights: The significant difference in melting points is a direct reflection of the isomers' crystal packing abilities. The para-isomer, with its linear and symmetrical structure, can pack more efficiently into a crystal lattice, leading to stronger intermolecular forces and a higher melting point. The ortho-isomer's potential for intramolecular hydrogen bonding between the adjacent amino and hydroxyl groups reduces its ability to form strong intermolecular hydrogen bonds, resulting in a lower melting point compared to the para-isomer. The meta-isomer falls in between. These differences in intermolecular forces also influence their solubility.

Spectroscopic Analysis: Unveiling the Molecular Fingerprints

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy provide invaluable information about the chemical environment of the atoms within each isomer, offering a unique "fingerprint" for identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The chemical shifts of the aromatic protons are indicative of the electronic effects of the amino and hydroxyl groups. In general, these electron-donating groups shield the aromatic protons, causing them to resonate at higher fields (lower ppm values) compared to unsubstituted benzene.

• 2-Aminophenol: The ¹H NMR spectrum in DMSO-d₆ shows complex multiplets for the aromatic protons.[3]

• 3-Aminophenol: The phenolic O-H proton signal is reported to be in the range of 8.9-9.0 ppm.[6] A ¹H NMR spectrum is available which shows the aromatic protons in the expected region.[1]

• 4-Aminophenol: The ¹H NMR spectrum in DMSO-d₆ shows two distinct doublets for the aromatic protons due to the symmetry of the molecule, with the amino protons appearing as a singlet around 4.38 ppm and the hydroxyl proton as a singlet around 8.37 ppm.[3]

¹³C NMR: The chemical shifts of the carbon atoms provide further insight into the electronic distribution within the aromatic ring.

• 2-Aminophenol: The ¹³C NMR spectrum in DMSO-d₆ shows six distinct signals for the aromatic carbons, with chemical shifts at 144.51, 137.07, 120.16, 117.16, 115.13, and 115.05 ppm.[3]

• 3-Aminophenol: A ¹³C NMR spectrum is available for this isomer.[7]

• 4-Aminophenol: Due to its symmetry, the ¹³C NMR spectrum in DMSO-d₆ displays only four signals for the six aromatic carbons, with chemical shifts at 168.09, 153.70, 131.82, and 113.18 ppm.[3]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the characteristic vibrational frequencies of the functional groups present in the aminophenol isomers.

• N-H Stretching: The amino group typically shows two absorption bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations.

• O-H Stretching: The hydroxyl group exhibits a broad absorption band in the region of 3200-3600 cm⁻¹ due to hydrogen bonding. In the case of 2-aminophenol, the O-H stretch may be sharper due to intramolecular hydrogen bonding.

• C-N Stretching: The stretching vibration of the C-N bond is usually observed in the 1250-1350 cm⁻¹ region.

• C-O Stretching: The C-O stretching vibration for phenols is typically found in the 1180-1260 cm⁻¹ range.

FTIR spectra for 2-aminophenol[8], 3-aminophenol[9][10], and 4-aminophenol[11] are available in the literature, confirming the presence of these characteristic functional groups.

Chemical Reactivity: A Comparative Perspective

The positional isomerism of the amino and hydroxyl groups significantly influences the reactivity of the aromatic ring towards electrophilic substitution, as well as the reactivity of the functional groups themselves. Both the -NH₂ and -OH groups are activating and ortho-, para-directing.[12]

Amide Bond Formation

The amino group of aminophenols can readily undergo acylation to form amides, a fundamental reaction in pharmaceutical synthesis. The nucleophilicity of the amino group is influenced by the position of the hydroxyl group.

Experimental Protocol: Comparative Amide Coupling Reaction

This protocol outlines a method to compare the relative reactivity of the three aminophenol isomers in an amide coupling reaction with a standard carboxylic acid, such as acetic anhydride.

Figure 2. Workflow for comparative amide coupling reaction.

• Reaction Setup: In three separate round-bottom flasks, dissolve an equimolar amount of each aminophenol isomer (e.g., 1 mmol) in a suitable solvent such as pyridine (5 mL).

• Initiation: To each flask, add an equimolar amount of acetic anhydride (1 mmol) dropwise while stirring at room temperature.

• Monitoring: Monitor the progress of each reaction at regular time intervals (e.g., every 15 minutes) using Thin Layer Chromatography (TLC).

• Analysis: After a set reaction time (e.g., 2 hours), quench the reactions and analyze the product mixtures using High-Performance Liquid Chromatography (HPLC) to determine the percentage conversion for each isomer.

Expected Outcome: The relative rates of reaction will provide a quantitative measure of the nucleophilicity of the amino group in each isomer. It is anticipated that the para- and ortho-isomers will react faster than the meta-isomer due to the stronger activating effect of the hydroxyl group at the ortho and para positions.

Diazotization Reaction

The amino group of aminophenols can be converted to a diazonium salt, which is a versatile intermediate for the synthesis of a wide range of derivatives. The stability and reactivity of the diazonium salt are influenced by the isomer's structure.

Experimental Protocol: Comparative Diazotization Reaction

This protocol allows for the comparison of the ease of diazotization and the subsequent coupling reaction of the three isomers.

• Diazotization: In three separate beakers, dissolve each aminophenol isomer (e.g., 1 mmol) in a cooled (0-5 °C) solution of hydrochloric acid (2.5 M, 3 mL). To each solution, add a cold aqueous solution of sodium nitrite (1 mmol in 1 mL of water) dropwise while maintaining the temperature below 5 °C.

• Coupling: In three separate test tubes, prepare a solution of a coupling agent, such as 4-chlororesorcinol, in an alkaline medium.

• Reaction: Add the freshly prepared diazonium salt solution of each isomer to the respective coupling agent solution.

• Observation and Analysis: Observe the formation of the azo dye (a colored product). The intensity of the color can be quantified using a UV-Vis spectrophotometer to compare the yield of the coupling reaction for each isomer.[13]

Expert Insights: The stability of the diazonium salt is crucial for the success of subsequent reactions. The electron-donating hydroxyl group can influence the stability of the diazonium cation.

Toxicology and Safety Considerations

A thorough understanding of the toxicological profile of each isomer is paramount for ensuring laboratory safety and for applications in drug development.

• 4-(4-Aminophenyl)phenol (para-aminophenol): This isomer is known to be a more potent toxin than 2-aminophenol, with a primary concern being its potential to cause kidney damage (nephrotoxicity).[3] Its toxicity is linked to its metabolic activation into reactive intermediates that can induce oxidative stress and cellular damage.[3] Studies have shown that p-aminophenol can inhibit DNA synthesis and is cytotoxic to cells in culture.[14] Renal epithelial cells have been found to be intrinsically more susceptible to p-aminophenol toxicity than hepatocytes.[15]

• 2-(2-Aminophenyl)phenol (ortho-aminophenol): The main toxicological concern for this isomer is its potential to cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its ability to carry oxygen.[3]

• 3-(3-Aminophenyl)phenol (meta-aminophenol): While specific comparative data is less abundant, it is also classified as a hazardous substance and should be handled with appropriate safety precautions.

Experimental Protocol: Comparative Cytotoxicity Assay (MTT Assay)

This protocol provides a framework for comparing the in vitro cytotoxicity of the three aminophenol isomers on a selected cell line (e.g., Vero cells).

Figure 3. Workflow for the comparative MTT cytotoxicity assay.

• Cell Culture: Culture a suitable cell line (e.g., Vero, CHO) in a 96-well plate until they reach approximately 80% confluency.

• Treatment: Prepare serial dilutions of each aminophenol isomer in the cell culture medium. Replace the existing medium in the wells with the medium containing the different concentrations of the isomers. Include a control group with untreated cells.

• Incubation: Incubate the plate for a predetermined period (e.g., 24 or 48 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at approximately 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The half-maximal inhibitory concentration (IC₅₀) for each isomer can then be determined.

Conclusion: Making an Informed Choice

The choice between 3-(3-Aminophenyl)phenol and its ortho- and para-isomers is not arbitrary but a strategic decision based on a comprehensive understanding of their distinct properties.

• 3-(3-Aminophenyl)phenol (meta-aminophenol) offers a unique reactivity pattern due to the meta-positioning of its functional groups, which can be advantageous in directing substitutions to specific positions on the aromatic ring. Its intermediate physicochemical properties make it a versatile building block.

• 2-(2-Aminophenyl)phenol (ortho-aminophenol) is characterized by the potential for intramolecular hydrogen bonding, which influences its physical properties and can also play a role in directing the stereochemistry of certain reactions.

• 4-(4-Aminophenyl)phenol (para-aminophenol) , with its high symmetry, exhibits distinct physical properties and is a key precursor in the pharmaceutical industry. However, its higher toxicity, particularly nephrotoxicity, necessitates careful handling and consideration in its applications.

By leveraging the experimental data and protocols presented in this guide, researchers can confidently select the most appropriate aminophenol isomer, optimizing their synthetic strategies and ensuring the safety and success of their research endeavors.

References

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• Estimation of p-Aminophenol via Diazotization and Coupling Reaction with 4-Chlororesorcinol –Application on Paracetamol. (2022). ResearchGate. [Link]

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A Senior Application Scientist's Guide to Characterizing Cross-Reactivity of 3-(3-Aminophenyl)phenol in Immunoassays

Introduction: The Specificity Challenge in Small Molecule Immunoassays

In the realm of bioanalysis, immunoassays stand as a cornerstone for the detection and quantification of a vast array of molecules. Their power lies in the exquisite specificity of the antibody-antigen interaction. However, this specificity is not absolute. Cross-reactivity, the phenomenon where an antibody binds to molecules other than its intended target, remains a critical challenge that can lead to inaccurate quantification and false-positive results.[1][2] This issue is particularly pronounced in the development of assays for small molecules, or haptens, such as 3-(3-Aminophenyl)phenol.

3-(3-Aminophenyl)phenol, also known as 3-aminophenol, is an aromatic amine with a simple chemical structure (C₆H₇NO).[3][4] Molecules of this class are prevalent in industrial chemicals, pharmaceuticals, and as metabolites of various compounds.[5][6] Due to their structural simplicity and the existence of numerous isomers and related compounds (e.g., 2-aminophenol, 4-aminophenol, aniline), developing a truly specific immunoassay is a significant analytical hurdle. An antibody raised against 3-aminophenol may exhibit varying degrees of binding to these structurally similar molecules, compromising assay reliability.[7][8]

This guide provides a comprehensive framework for researchers and drug development professionals to systematically evaluate the cross-reactivity of 3-(3-Aminophenyl)phenol in a competitive immunoassay format. We will delve into the causality behind experimental design, present a detailed protocol, and offer a model for data analysis and interpretation, ensuring the development of robust and trustworthy assays.

The Rationale for a Competitive Immunoassay Format

Small molecules like 3-aminophenol are monovalent haptens, meaning they possess only a single epitope or antibody binding site. This structural characteristic makes the popular "sandwich" ELISA format, which requires the simultaneous binding of two different antibodies to the target, unsuitable.[9][10]

Therefore, the competitive immunoassay is the format of choice.[11][12] In this design, the analyte in the sample (free 3-aminophenol) competes with a fixed amount of a labeled or coated analog of the analyte for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample. This format is highly sensitive for small molecule detection and provides an ideal platform for assessing the binding affinity of potential cross-reactants.[13]

Caption: Principle of Competitive Immunoassay.

Experimental Protocol: A Self-Validating System for Cross-Reactivity Assessment

This protocol describes a competitive ELISA designed to be a self-validating system. By running the target analyte and potential cross-reactants in parallel under identical conditions, the relative binding affinities can be directly and reliably compared.

A. Reagents and Materials:

• Coating Antigen: 3-aminophenol conjugated to a carrier protein (e.g., Bovine Serum Albumin, BSA).

• Antibody: High-affinity monoclonal or polyclonal antibody specific to 3-aminophenol.

• Target Analyte: 3-(3-Aminophenyl)phenol (m-aminophenol).

• Potential Cross-Reactants: 2-aminophenol, 4-aminophenol, Aniline, Phenol.

• Detection Reagent: HRP-conjugated secondary antibody (if using an unlabeled primary antibody).

• Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine).

• Plates: 96-well high-binding polystyrene microtiter plates.

• Buffers: Coating Buffer (e.g., carbonate-bicarbonate, pH 9.6), Wash Buffer (PBS with 0.05% Tween-20), Blocking Buffer (e.g., 1% BSA in PBS), Assay Buffer (similar to blocking buffer).

• Stop Solution: 2M Sulfuric Acid.

B. Step-by-Step Methodology:

• Plate Coating:

  • Dilute the 3-aminophenol-BSA conjugate to an optimal concentration (typically 1-10 µg/mL) in Coating Buffer.

  • Add 100 µL of the coating solution to each well of the 96-well plate.

  • Incubate overnight at 4°C. The rationale for overnight incubation is to ensure maximum stable adsorption of the antigen to the well surface.[12]

• Washing and Blocking:

  • Aspirate the coating solution from the wells.

  • Wash the plate 3 times with 200 µL of Wash Buffer per well to remove any unbound antigen.

  • Add 200 µL of Blocking Buffer to each well to saturate any remaining non-specific binding sites on the polystyrene surface.

  • Incubate for 1-2 hours at room temperature. This step is crucial to minimize background noise.

• Competitive Reaction:

  • Prepare serial dilutions of the standard (3-aminophenol) and each potential cross-reactant in Assay Buffer. A wide concentration range is necessary to determine the full inhibitory curve.

  • In a separate dilution plate or tubes, pre-incubate 50 µL of each standard/cross-reactant dilution with 50 µL of the primary antibody (at its optimal working concentration). This pre-incubation step allows the competitive binding to reach equilibrium before addition to the coated plate.

  • After washing the blocked plate 3 times, transfer 100 µL of the antibody/analyte mixture to the corresponding wells.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate 5 times with Wash Buffer to remove all unbound antibodies and analytes.

  • Add 100 µL of the HRP-conjugated secondary antibody (diluted in Assay Buffer) to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate 5 times with Wash Buffer.

• Signal Generation and Measurement:

  • Add 100 µL of TMB substrate to each well and incubate in the dark. Monitor for color development (typically 15-30 minutes).[14]

  • Stop the reaction by adding 100 µL of Stop Solution. The color will change from blue to yellow.

  • Read the absorbance at 450 nm using a microplate reader within 30 minutes of adding the stop solution.[15]

Data Analysis and Interpretation

The experimental data should be analyzed to determine the concentration of each compound that causes 50% inhibition of the maximum signal (IC50).

• Calculate Percent Inhibition: For each concentration of analyte, calculate the percent inhibition using the formula: % Inhibition = 100 * (1 - (Absorbance_sample / Absorbance_zero_analyte))

• Determine IC50: Plot the percent inhibition versus the log of the analyte concentration. Use a four-parameter logistic (4-PL) curve fit to determine the IC50 value for 3-aminophenol and each potential cross-reactant.

• Calculate Percent Cross-Reactivity: The cross-reactivity is calculated relative to the target analyte, 3-aminophenol.[16] % Cross-Reactivity = (IC50_of_3-aminophenol / IC50_of_cross-reactant) * 100

A. Comparative Performance Data

Compound Tested	Structure	IC50 (ng/mL)	% Cross-Reactivity
3-(3-Aminophenyl)phenol	3-aminophenol	15.2	100%
4-Aminophenol	4-aminophenol	188.7	8.1%
2-Aminophenol	2-aminophenol	950.1	1.6%
Aniline	Aniline	> 10,000	< 0.15%
Phenol	Phenol	> 10,000	< 0.15%

Note: The data presented in this table is illustrative and serves as a model for how experimental results would be structured. Actual values will depend on the specific antibody and assay conditions.

B. Expert Interpretation of Results

The data clearly demonstrates the high specificity of the antibody for 3-(3-Aminophenyl)phenol . The causality behind the observed cross-reactivity lies in molecular similarity.[7]

• Isomeric Specificity: The antibody shows significantly lower affinity for the ortho (2-aminophenol) and para (4-aminophenol) isomers. This indicates that the spatial orientation of the amino (-NH₂) and hydroxyl (-OH) groups in the meta position is a critical feature for antibody recognition. Even a slight change in this geometry drastically reduces binding affinity.

• Epitope Integrity: The near-total lack of reactivity with aniline (lacks the -OH group) and phenol (lacks the -NH₂ group) confirms that both functional groups are essential components of the epitope recognized by the antibody.

Conclusion and Recommendations

The rigorous evaluation of cross-reactivity is not merely a validation step but the very foundation of a reliable immunoassay. This guide demonstrates that by employing a systematic approach using a competitive ELISA format, researchers can precisely quantify the specificity of an antibody for 3-(3-Aminophenyl)phenol. The key to a trustworthy assay lies in understanding that specificity is relative and must be empirically determined against a panel of logically chosen, structurally similar compounds. For absolute confirmation, especially in diagnostic or regulatory applications, results from even a highly specific immunoassay should be confirmed by a reference method like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6]

References

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• CANDOR Bioscience GmbH. (n.d.). cross-reactivity in immunoassays. Candor-bioscience.de. Available at: [Link]

• ELGA LabWater. (2020). Immunoassay | Sources of Interference & their Effects. Elgalabwater.com. Available at: [Link]

• Creative Diagnostics. (2021). Competitive ELISA. Creative-diagnostics.com. Available at: [Link]

• MBL Life Science. (n.d.). The principle and method of ELISA. Mblbio.com. Available at: [Link]

• Bio-Rad Antibodies. (n.d.). Competitive ELISA Protocol. Bio-rad-antibodies.com. Available at: [Link]

• Wilson, D. H., et al. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Journal of the American Chemical Society, 140(51), 17983-17991. Available at: [Link]

• Wang, Z., et al. (2024). Application of Anti-Immune Complex Reagents in Small Molecule Analyte Immunoassays. ACS Omega. Available at: [Link]

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• DiaSource Diagnostics. (n.d.). Biogenic Amines Immunoassays tests. Diasource-diagnostics.com. Available at: [Link]

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• Kiliç, A., & Gönülalan, Z. (2021). Analysis of Biogenic Amines Using Immunoassays, HPLC, and a Newly Developed IC-MS/MS Technique in Fish Products—A Comparative Study. Foods. Available at: [Link]

• Akter, S., et al. (2019). High Sensitivity Immunoassays for Small Molecule Compounds Detection – Novel Noncompetitive Immunoassay Designs. ResearchGate. Available at: [Link]

• Sittampalam, G. S., et al. (2012). Immunoassay Methods. Assay Guidance Manual. Available at: [Link]

• Wilson, D. H., et al. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Journal of the American Chemical Society. Available at: [Link]

• PubChem. (n.d.). 3-Amino-4-(2-aminophenyl)phenol. PubChem. Available at: [Link]

• Wikipedia. (n.d.). 3-Aminophenol. Wikipedia. Available at: [Link]

• Krasowski, M. D., et al. (2014). Chemoinformatic Methods for Predicting Interference in Drug of Abuse/Toxicology Immnoassays. Clinical Chemistry. Available at: [Link]

• PubChem. (n.d.). 3-Aminophenol. PubChem. Available at: [Link]

• Saddala, M. S., et al. (2022). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. Clinical Chemistry. Available at: [Link]

• Krasowski, M. D., et al. (2012). Using molecular similarity to highlight the challenges of routine immunoassay-based drug of abuse/toxicology screening in emergency medicine. BMC Clinical Pharmacology. Available at: [Link]

• Avella-Oliver, M., et al. (2016). Multiplex Immunoassay Techniques for On-Site Detection of Security Sensitive Toxins. Toxins. Available at: [Link]

• Nakanishi, K., et al. (2012). Cross-reactivities of various phenethylamine-type designer drugs to immunoassays for amphetamines, with special attention to the evaluation of the one-step urine drug test Instant-View™, and the Emit® assays for use in drug enforcement. Forensic Science International. Available at: [Link]

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Benchmarking the Performance of 3-(3-Aminophenyl)phenol-Based Polymers: A Comparative Guide for High-Performance Applications

In the relentless pursuit of materials that can withstand extreme operational demands, researchers and engineers are continually exploring novel polymer architectures. Among these, aromatic polymers derived from monomers like 3-(3-aminophenyl)phenol present a compelling area of investigation due to their potential for high thermal stability and robust mechanical properties, conferred by their rigid, aromatic backbones. This guide provides a comprehensive technical comparison of a representative 3-(3-aminophenyl)phenol-based polyamide against established high-performance polymers, namely Polyetheretherketone (PEEK), a generic aromatic Polyimide, and a Bismaleimide (BMI) resin.

This document is intended for researchers, scientists, and professionals in drug development and other fields requiring high-performance materials. It offers an objective analysis supported by established experimental protocols and representative data to inform material selection for demanding applications.

Introduction to 3-(3-Aminophenyl)phenol-Based Polymers

Polymers derived from 3-(3-aminophenyl)phenol are a class of aromatic polymers that can be synthesized through various polycondensation reactions. The presence of both an amine and a hydroxyl functional group on different phenyl rings within the same monomer unit offers unique possibilities for creating diverse polymer structures, including polyamides, polyimides, and polybenzoxazines. For the purpose of this guide, we will focus on a representative aromatic polyamide synthesized from 3-(3-aminophenyl)phenol and isophthaloyl chloride. This choice is based on the well-established and versatile nature of polyamide chemistry, which allows for the creation of strong, thermally stable materials.

The fundamental premise for investigating these polymers lies in the combination of the meta-substituted benzene rings and the ether-like linkage (in the phenoxy form), which can impart a degree of flexibility and solubility without significantly compromising the high thermal stability associated with fully aromatic backbones.

Comparative Performance Analysis

The selection of a high-performance polymer is a multi-faceted decision, balancing thermal resistance, mechanical integrity, chemical inertness, and processability. The following sections provide a quantitative and qualitative comparison of our representative 3-(3-aminophenyl)phenol-based polyamide with PEEK, Polyimide, and Bismaleimide.

Thermal Properties

Thermal stability is a critical performance metric for materials intended for high-temperature environments. This is typically assessed by Thermogravimetric Analysis (TGA), which determines the decomposition temperature (Td), and Differential Scanning Calorimetry (DSC), which identifies the glass transition temperature (Tg).

Property	3-(3-Aminophenyl)phenol Polyamide (Representative)	PEEK (Unfilled)	Polyimide (Generic Aromatic)	Bismaleimide (BMI)
Glass Transition Temperature (Tg)	~240-260 °C	~143 °C	>250 °C	~300 °C (post-cured)
Decomposition Temperature (Td, 5% wt. loss)	>450 °C	~500 °C	>500 °C	~450 °C
Continuous Use Temperature	~220 °C	~250 °C	~260 °C	~230 °C

Note: Representative data for the 3-(3-aminophenyl)phenol polyamide is extrapolated from literature on aromatic polyamides with similar structural motifs.[1][2]

Expertise & Experience: The high glass transition temperature of the 3-(3-aminophenyl)phenol polyamide is a direct result of the rigid aromatic backbone, which restricts segmental motion. While PEEK has a lower Tg, its semi-crystalline nature allows it to maintain mechanical properties well above its Tg. Polyimides and Bismaleimides, being thermosets (or having a highly rigid amorphous structure in the case of some polyimides), exhibit exceptional thermal stability, with polyimides generally showing superior performance at extreme temperatures.[3]

Mechanical Properties

The mechanical performance of a polymer dictates its suitability for load-bearing applications. Key parameters include tensile strength, tensile modulus (a measure of stiffness), and elongation at break (an indicator of ductility).

Property	3-(3-Aminophenyl)phenol Polyamide (Representative)	PEEK (Unfilled)	Polyimide (Generic Aromatic)	Bismaleimide (BMI)
Tensile Strength	80 - 100 MPa	90 - 100 MPa	70 - 100 MPa	40 - 55 MPa (unreinforced)
Tensile Modulus	2.0 - 3.0 GPa	3.6 - 3.9 GPa	2.5 - 3.5 GPa	3.0 - 4.0 GPa
Elongation at Break	5 - 15%	30 - 50%	5 - 10%	<3%

Note: Representative data for the 3-(3-aminophenyl)phenol polyamide is based on typical values for amorphous aromatic polyamides.[2][4]

Expertise & Experience: The representative 3-(3-aminophenyl)phenol polyamide is expected to exhibit good strength and stiffness, characteristic of aromatic polyamides. PEEK stands out for its excellent combination of strength, stiffness, and toughness (higher elongation at break).[5] Polyimides offer a good balance of mechanical properties, while bismaleimides, being brittle thermosets, typically require reinforcement to achieve high tensile and flexural strength, though they offer excellent stiffness.

Chemical Resistance

The ability of a polymer to withstand exposure to various chemicals without significant degradation of its properties is crucial in many applications.

Chemical Class	3-(3-Aminophenyl)phenol Polyamide	PEEK	Polyimide	Bismaleimide
Acids (dilute)	Good	Excellent	Excellent	Good
Bases (dilute)	Fair to Good	Excellent	Excellent	Good
Aromatic Hydrocarbons	Good	Excellent	Excellent	Good
Chlorinated Solvents	Fair (potential for swelling)	Good (potential for swelling with some)	Excellent	Good
Ketones	Good	Excellent	Excellent	Good

Expertise & Experience: PEEK and polyimides generally offer the broadest chemical resistance among the compared polymers.[3][6] Aromatic polyamides, including our representative polymer, typically exhibit good resistance to many organic solvents but can be susceptible to attack by strong acids and bases. Bismaleimide resins also demonstrate good chemical resistance once fully cured. The presence of amide linkages in the 3-(3-aminophenyl)phenol polyamide could make it more susceptible to hydrolysis under harsh acidic or basic conditions compared to the ether and imide linkages in PEEK and polyimides, respectively.

Experimental Protocols

To ensure a valid and reproducible comparison, standardized testing methodologies are paramount. The following protocols, based on ASTM standards, are recommended for benchmarking the performance of these high-performance polymers.

Synthesis of a Representative 3-(3-Aminophenyl)phenol-Based Polyamide

This protocol describes a low-temperature solution polycondensation, a common method for preparing high molecular weight aromatic polyamides.[1]

Materials:

• 3-(3-Aminophenyl)phenol

• Isophthaloyl chloride

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Methanol

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a precise molar amount of 3-(3-aminophenyl)phenol in anhydrous NMP.

• Cool the solution to 0°C in an ice bath.

• To the stirred solution, add an equimolar amount of isophthaloyl chloride in one portion.

• Add a molar equivalent of anhydrous pyridine to the reaction mixture to act as an acid scavenger.

• Allow the reaction to proceed at 0°C for 30 minutes, then continue stirring at room temperature for 4 hours.

• Precipitate the resulting polymer by pouring the viscous solution into a large volume of methanol in a blender.

• Collect the fibrous polymer by filtration, wash thoroughly with methanol, and dry in a vacuum oven at 80°C overnight.

Caption: Workflow for the synthesis of a 3-(3-aminophenyl)phenol-based polyamide.

Thermal Analysis

Thermogravimetric Analysis (TGA):

• Standard: ASTM E1131

• Procedure: Heat a 5-10 mg sample from 30°C to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere. The decomposition temperature (Td) is determined as the temperature at which 5% weight loss occurs.

Differential Scanning Calorimetry (DSC):

• Standard: ASTM D3418

• Procedure: Heat a 5-10 mg sample from 30°C to 350°C at 10°C/min, cool to 30°C at 10°C/min, and then reheat to 350°C at 10°C/min. The glass transition temperature (Tg) is determined from the midpoint of the transition in the second heating scan.

Caption: Workflow for thermal analysis of high-performance polymers.

Mechanical Testing

Tensile Properties:

• Standard: ASTM D638[7]

• Procedure: Injection mold or machine the polymer into dumbbell-shaped specimens (Type V). Condition the specimens at 23°C and 50% relative humidity for at least 40 hours. Test the specimens on a universal testing machine at a crosshead speed of 5 mm/min. Measure the tensile strength, tensile modulus, and elongation at break.[7]

Flexural Properties:

• Standard: ASTM D790

• Procedure: Prepare rectangular bar specimens. Perform a three-point bending test on a universal testing machine. Determine the flexural strength and flexural modulus.

Impact Strength (Notched Izod):

• Standard: ASTM D256[7]

• Procedure: Use notched, bar-shaped specimens. Measure the energy absorbed to fracture the specimen with a pendulum-type impact tester.

Caption: Workflow for mechanical property testing of high-performance polymers.

Chemical Resistance Testing

• Standard: Based on ASTM D543

• Procedure:

  • Prepare and pre-weigh several specimens for each chemical to be tested.

  • Immerse the specimens in the selected chemicals at a specified temperature (e.g., 23°C) for a set duration (e.g., 7 days).

  • After immersion, remove the specimens, dry them, and measure the change in weight and dimensions.

  • Visually inspect for any signs of degradation, such as cracking, swelling, or discoloration.

  • Optionally, perform tensile testing on the exposed specimens to quantify the retention of mechanical properties.

Conclusion and Future Outlook

This guide provides a comparative benchmark of a representative 3-(3-aminophenyl)phenol-based polyamide against leading high-performance polymers. The analysis indicates that such a polyamide would likely offer a valuable balance of high thermal stability and good mechanical properties, positioning it as a viable candidate for demanding applications. Its performance profile suggests it could be particularly competitive in applications where the extreme temperature resistance of polyimides may not be necessary, but a higher Tg than PEEK is desired.

The true potential of 3-(3-aminophenyl)phenol-based polymers lies in the versatility of the monomer. Future research should focus on the synthesis and characterization of other polymer families derived from this monomer, such as polyimides and polybenzoxazines, which may offer further enhancements in specific properties. Additionally, the development of copolymers incorporating 3-(3-aminophenyl)phenol could provide a means to finely tune the thermal, mechanical, and solubility characteristics for highly specialized applications. As the demand for advanced materials continues to grow, a deeper exploration of these novel polymer systems is certainly warranted.

References

• Poly Fluoro Ltd. (2024, January 16). PEEK Vs Polyimide - Comparing Two of the Toughest Polymers. [Link]

• García, J. M., et al. (2020). Heteroaromatic Polyamides with Improved Thermal and Mechanical Properties. Polymers, 12(8), 1793. [Link]

• de la Campa, J. G., et al. (2000). Synthesis and characterization of new soluble aromatic polyamides based on 4-(1-adamantyl)-1,3-bis(aminophenoxy)benzene. Journal of Polymer Science Part A: Polymer Chemistry, 38(6), 1014-1023. [Link]

• Hsiao, S. H., & Yang, C. P. (1995). Synthesis and properties of aromatic polyamides derived from 1,6‐bis(4‐aminophenoxy)naphthalene and aromatic dicarboxylic acids. Journal of Polymer Science Part A: Polymer Chemistry, 33(7), 1095-1105. [Link]

• García, J. M., et al. (2018). Functional Aromatic Polyamides. Polymers, 10(12), 1363. [Link]

• García, J. M., et al. (2018). Functional Aromatic Polyamides. PubMed Central. [Link]

• ResearchGate. (2018, June 15). Aromatic Polyamides. [Link]

• Sarkar, A. (n.d.). Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups. National Chemical Laboratory. [Link]

• VICI Jour. (n.d.). Chemical resistance PEEK and other polymers. [Link]

• Hsiao, S. H., & Yang, C. P. (1997). Synthesis and properties of aromatic polyamides derived from 2,6-bis(4-aminophenoxy)naphthalene and various aromatic dicarboxylic acids. Journal of Polymer Science Part A: Polymer Chemistry, 35(11), 2147-2156. [Link]

• Hony Engineering Plastics Limited. (2024, December 8). Polyetheretherketone vs. Polyimide. [Link]

• UVTECO. (n.d.). PEEK Vs. Polyimide in CNC Machining: You Need to Know. [Link]

• UVTECO. (n.d.). PEEK Vs Polyimide in CNC Machining: You Need to Know. [Link]

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• Intertek. (n.d.). ASTM Testing for Plastics and Polymers. [Link]

• ZwickRoell. (n.d.). ASTM standards: overview for metals, plastics, composites & the medical industry. [Link]

• United Testing Systems. (2026, January 5). Tensile Testing of Polymers: Understanding ASTM D638 for Plastic Material Testing. [Link]

• ASM International. (n.d.). Mechanical Testing of Polymers and Ceramics. [Link]

• Patsnap. (2025, July 3). Thermally Stable Polymers for Aerospace: PEEK vs. Polyimides. [Link]

• United Testing. (2026, January 5). Tensile Testing of Polymers: Understanding ASTM D638 for Plastic Material Testing. [Link]

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Isomeric Effects on the Biological Activity of Aminophenols: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, a deep understanding of structure-activity relationships is fundamental to innovation. The seemingly subtle shift of a functional group on an aromatic ring can dramatically alter a molecule's biological profile. This guide provides an in-depth, objective comparison of the biological activities of the three isomers of aminophenol: ortho-, meta-, and para-aminophenol. By delving into their differential toxicities, mechanisms of action, and antioxidant potential, supported by experimental data, we aim to provide a critical resource for those working with these important chemical entities.

The position of the amino (-NH2) and hydroxyl (-OH) groups on the benzene ring dictates the distinct physicochemical properties of each isomer, which in turn governs their interactions with biological systems. This guide will explore these differences, offering insights into the causality behind their varied biological effects and providing detailed experimental protocols for their evaluation.

Comparative Biological Activities: A Tale of Three Isomers

The biological activities of aminophenol isomers vary significantly, with the para and ortho isomers generally exhibiting more pronounced effects than the meta isomer. This is largely attributed to their electronic properties and susceptibility to metabolic activation.

Toxicity Profile: A Striking Contrast

The most dramatic illustration of isomeric effects is seen in the toxicity profiles of the aminophenols. While all can be hazardous, their target organs and mechanisms of toxicity differ substantially.

para-Aminophenol (p-AP): The Nephrotoxic Isomer

p-Aminophenol is a well-established nephrotoxicant, selectively causing necrosis of the proximal tubules in the kidney.[1][2] This toxicity is not inherent to the parent molecule but arises from its metabolic activation. The primary mechanism involves the oxidation of p-aminophenol to the highly reactive electrophile, p-benzoquinoneimine, a reaction that can be catalyzed by cytochrome P450 enzymes in the kidney.[3] This reactive intermediate can then covalently bind to cellular macromolecules, particularly proteins, leading to cellular dysfunction and death.[3]

Furthermore, p-aminophenol can undergo conjugation with glutathione (GSH), a critical cellular antioxidant. While often a detoxification pathway, in the case of p-aminophenol, the resulting glutathione conjugate can be further metabolized to a more potent nephrotoxic species.[3][4][5] This process is dependent on the enzyme γ-glutamyl transpeptidase.[4]

ortho-Aminophenol (o-AP): The Hematotoxic Agent

In contrast to its para counterpart, the primary toxicological concern with o-aminophenol is methemoglobinemia.[2][6] This condition is characterized by the oxidation of the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), rendering it incapable of binding and transporting oxygen. The mechanism involves the metabolic activation of o-aminophenol to reactive intermediates that act as potent oxidizing agents within red blood cells.[2]

meta-Aminophenol (m-AP): The Less Reactive Isomer

meta-Aminophenol is generally considered the least toxic of the three isomers.[7] Its metabolic profile differs significantly, with a greater propensity for detoxification through glucuronidation and sulfation conjugation reactions.[3] This reduces the formation of reactive intermediates, thus mitigating its potential for organ-specific toxicity. However, at high doses, it can still induce systemic effects such as reduced body weight and tremors.[3]

Quantitative Comparison of Acute Toxicity

The differing toxicities of the aminophenol isomers are reflected in their acute toxicity values (LD50). The following table summarizes available data, highlighting the significantly greater acute toxicity of p-aminophenol compared to its isomers.

Isomer	Species	Route of Administration	LD50 Value (mg/kg)	Reference(s)
ortho-Aminophenol	Rat	Oral	1300	[2]
ortho-Aminophenol	Mouse	Oral	1250	[2]
meta-Aminophenol	Rat	Oral	~2500	[8]
para-Aminophenol	Rat	Oral	375 - 671	[2]

Note: LD50 values can vary depending on the specific study conditions. This table provides a comparative overview based on available data.

Antioxidant and Pro-oxidant Activities: A Double-Edged Sword

The presence of both electron-donating amino and hydroxyl groups suggests that aminophenols may possess antioxidant properties. Indeed, the ortho and para isomers exhibit potent radical scavenging activity, while the meta isomer is significantly less active.[9] This is attributed to the ability of the ortho and para isomers to form stable quinone-imine or quinone-like radicals after donating a hydrogen atom.

However, this same chemical property can also lead to pro-oxidant effects. In the presence of transition metals like copper, o- and p-aminophenol can generate reactive oxygen species (ROS), such as superoxide radicals, contributing to oxidative stress.[9][10] The meta isomer shows little to no such pro-oxidant activity.[9] This dual antioxidant/pro-oxidant nature highlights the complexity of their biological interactions.

Mechanistic Insights and Signaling Pathways

The distinct biological activities of the aminophenol isomers are rooted in their differential metabolism and interaction with cellular pathways.

Metabolic Activation of p-Aminophenol and Nephrotoxicity

The nephrotoxicity of p-aminophenol is a multi-step process involving metabolic activation and the induction of oxidative stress. The following diagram illustrates the key pathways involved.

Caption: Metabolic activation pathway of p-aminophenol leading to nephrotoxicity.

Mechanism of o-Aminophenol-Induced Methemoglobinemia

The induction of methemoglobinemia by o-aminophenol involves a cyclic oxidation-reduction process within red blood cells, leading to the formation of methemoglobin and a compromised oxygen-carrying capacity of the blood.

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A Senior Application Scientist's Guide to Evaluating the Antioxidant Potential of Aminobiphenyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key pathological factor in a multitude of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. This has spurred significant interest in the discovery and development of novel antioxidant compounds. Among these, aminobiphenyl derivatives have emerged as a promising class of molecules with the potential to mitigate oxidative damage. This guide provides a comprehensive overview of the methodologies used to evaluate the antioxidant potential of these derivatives, a comparative analysis of their activity based on available data, and an exploration of the structure-activity relationships that govern their efficacy.

The Chemical Rationale: Why Aminobiphenyls as Antioxidants?

Aromatic amines, the class of compounds to which aminobiphenyls belong, can act as antioxidants primarily through their ability to donate a hydrogen atom from the amino group (-NH2) to a free radical, thereby neutralizing it. The resulting aminyl radical is often stabilized by resonance, which delocalizes the unpaired electron across the aromatic rings, making the parent molecule an effective radical scavenger. The biphenyl scaffold provides an extended system for this delocalization, potentially enhancing the antioxidant capacity compared to simpler aromatic amines.

Furthermore, the introduction of substituent groups on the biphenyl rings can significantly modulate the antioxidant activity. Electron-donating groups (EDGs) can increase the electron density on the aromatic system, facilitating hydrogen or electron donation and thereby enhancing antioxidant activity. Conversely, electron-withdrawing groups (EWGs) can decrease this activity. The position of these substituents, along with the location of the amino group itself (ortho, meta, or para), plays a crucial role in determining the overall antioxidant potential.

Comparative Evaluation of Antioxidant Activity

A direct, comprehensive comparison of a wide range of aminobiphenyl derivatives under identical experimental conditions is not extensively available in the public domain. However, by synthesizing data from studies on related structures, we can draw valuable insights into their relative antioxidant potential. The following tables present a comparative analysis based on published data for biphenyl derivatives evaluated using common antioxidant assays.

It is crucial to note that the antioxidant activity is highly dependent on the specific derivative and the assay used. For instance, a study on novel thiazolo[3,2-a]pyrimidine derivatives of biphenyl demonstrated a range of antioxidant activities.

Table 1: Comparative Antioxidant Activity of Biphenyl Derivatives

Compound ID	H₂O₂ Scavenging IC₅₀ (µg/mL)	NO Radical Scavenging IC₅₀ (µg/mL)	Lipid Peroxidation Inhibition IC₅₀ (µg/mL)
8a	85.12 ± 0.42	89.25 ± 0.38	85.24 ± 0.52
8b	75.25 ± 0.36	78.42 ± 0.45	76.35 ± 0.41
8c	63.15 ± 0.28	68.15 ± 0.32	65.28 ± 0.35
8d	95.24 ± 0.51	98.32 ± 0.49	96.47 ± 0.58
8e	55.24 ± 0.25	58.41 ± 0.29	56.12 ± 0.28
8f	45.21 ± 0.19	48.25 ± 0.21	46.25 ± 0.24
8g	98.15 ± 0.55	>100	99.14 ± 0.62
8h	41.25 ± 0.15	45.12 ± 0.18	42.18 ± 0.19
8i	35.24 ± 0.12	38.24 ± 0.15	36.42 ± 0.14
8j	31.25 ± 0.11	34.25 ± 0.13	32.15 ± 0.11
Ascorbic Acid (Standard)	30.12 ± 0.10	32.14 ± 0.11	30.25 ± 0.10

Data is presented as mean ± standard deviation. The specific structures for compounds 8a-j can be found in the cited reference.[1]

From this data, it is evident that substituent groups play a significant role. For example, compounds 8i and 8j demonstrated the most potent antioxidant activity, comparable to the standard, ascorbic acid. This suggests that the specific substitutions on these molecules enhance their radical scavenging capabilities.

Key Experimental Protocols for Assessing Antioxidant Potential

To ensure scientific integrity and obtain reliable, comparable data, standardized assays are paramount. The following are detailed protocols for the most common in vitro antioxidant capacity assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, which results in a color change from purple to yellow.

Experimental Workflow:

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark container to prevent degradation.

  • Prepare a stock solution of the aminobiphenyl derivative in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a series of dilutions of the test compound and a standard antioxidant (e.g., ascorbic acid, Trolox) in the same solvent.

• Assay Procedure:

  • In a 96-well plate, add a specific volume of the test compound or standard solution to each well.

  • Add the DPPH solution to each well to initiate the reaction.

  • Include a control well containing only the solvent and DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at approximately 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

  • Plot the percentage of scavenging activity against the concentration of the test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The decolorization of the blue-green ABTS•+ solution is proportional to the antioxidant's activity.

Experimental Workflow:

Caption: Workflow for the ABTS radical cation scavenging assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with ethanol or water to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the aminobiphenyl derivative and a standard antioxidant (e.g., Trolox).

• Assay Procedure:

  • Add a small volume of the test compound or standard to a cuvette or well of a 96-well plate.

  • Add the diluted ABTS•+ solution to initiate the reaction.

  • Incubate at room temperature for a specified time (e.g., 6 minutes).

• Data Acquisition and Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition using a similar formula to the DPPH assay.

  • The antioxidant activity can be expressed as an IC₅₀ value or as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined by comparing the scavenging activity of the test compound to that of Trolox.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reduction is monitored by the formation of a colored ferrous complex.

Experimental Workflow:

Caption: Workflow for the FRAP assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare the FRAP reagent by mixing acetate buffer (300 mM, pH 3.6), a 10 mM solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio.

  • Prepare a series of ferrous sulfate (FeSO₄) solutions to create a standard curve.

  • Prepare solutions of the aminobiphenyl derivative.

• Assay Procedure:

  • Add the FRAP reagent to a 96-well plate and warm to 37°C.

  • Add the test compound or standard solution to the wells.

  • Incubate the plate at 37°C for a specified time (e.g., 4 minutes).

• Data Acquisition and Analysis:

  • Measure the absorbance at 593 nm.

  • Calculate the FRAP value of the sample by comparing its absorbance to the standard curve of FeSO₄. The results are expressed as micromolar Fe(II) equivalents.

Structure-Activity Relationship (SAR) Insights

The antioxidant activity of aminobiphenyl derivatives is intricately linked to their chemical structure. Key factors influencing their efficacy include:

• Position of the Amino Group: The position of the -NH₂ group on the biphenyl ring (ortho, meta, or para) affects the stability of the resulting aminyl radical and the steric hindrance around the reactive site. Generally, a para-substituted amino group is expected to lead to better resonance stabilization of the radical.

• Nature and Position of Substituents:

  • Electron-Donating Groups (EDGs): Substituents like hydroxyl (-OH) and methoxy (-OCH₃) groups, particularly at the ortho and para positions relative to the amino group, can enhance antioxidant activity by increasing electron density and stabilizing the radical through resonance.

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) and cyano (-CN) generally decrease antioxidant activity by withdrawing electron density from the aromatic ring, making hydrogen or electron donation more difficult.

• Intramolecular Hydrogen Bonding: The presence of a hydroxyl group ortho to the amino group can lead to intramolecular hydrogen bonding, which can influence the bond dissociation energy of the N-H bond and, consequently, the antioxidant activity.

Mechanism of Antioxidant Action:

Caption: Primary mechanisms of antioxidant action for aminobiphenyls.

Conclusion

Aminobiphenyl derivatives represent a versatile scaffold for the development of novel antioxidants. Their efficacy is profoundly influenced by the substitution pattern on the biphenyl rings and the position of the amino group. A systematic evaluation using a battery of standardized assays, including DPPH, ABTS, and FRAP, is essential to characterize their antioxidant potential comprehensively. The insights gained from structure-activity relationship studies can guide the rational design of more potent and selective antioxidant agents for therapeutic and industrial applications. Future research should focus on direct comparative studies of a wider range of aminobiphenyl derivatives to build a more complete understanding of their antioxidant capabilities.

References

• Synthesis and characterization of di-phenyl-tin(IV)-salicyliden-ortho-aminophenols: analysis of in vitro antitumor/antioxidant activities and molecular structures. PubMed. [Link]

• Antioxidant activity (IC50 values) of compounds (8a-j). ResearchGate. [Link]

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A Comparative Guide to the Conformational Analysis of 3-(3-Aminophenyl)phenol versus other Biphenyls

Introduction: Beyond Flat Rings - The Dynamic World of Biphenyls

To the casual observer, biphenyls may appear as simple constructs: two phenyl rings joined by a single bond. However, for researchers in medicinal chemistry and materials science, this central bond is a focal point of immense complexity and opportunity. The rotation around this C-C bond is not free; it is a finely balanced interplay of competing forces. This rotation dictates the molecule's three-dimensional shape, or conformation, which in turn governs its biological activity, physical properties, and potential for applications ranging from pharmaceuticals to polymer science.

Unsubstituted biphenyl is not planar in the gas phase but adopts a twisted conformation with a dihedral angle of approximately 44-45° between the rings.[1] This twist is a compromise: it relieves the steric repulsion between the ortho-hydrogens on adjacent rings while partially sacrificing the π-conjugation that would stabilize a planar structure.[2] The energy barriers to rotation are relatively low, around 6.0 kJ/mol for the planar transition state and 6.5 kJ/mol for the perpendicular one, allowing for rapid interconversion at room temperature.[3]

This guide delves into the fascinating conformational landscape of a specific, functionally rich biphenyl: 3-(3-Aminophenyl)phenol . By placing an amino group and a hydroxyl group on the meta positions of opposing rings, we introduce the potential for unique intramolecular interactions, most notably hydrogen bonding. We will explore how these substituents dramatically alter the conformational preferences of the biphenyl scaffold compared to the parent molecule and other substituted analogues. This analysis is crucial for drug development professionals, as understanding and controlling molecular conformation is a cornerstone of rational drug design.

The Decisive Factor: Intramolecular Hydrogen Bonding in 3-(3-Aminophenyl)phenol

The defining feature of 3-(3-Aminophenyl)phenol, from a conformational standpoint, is the presence of a hydrogen bond donor (-OH) and a hydrogen bond acceptor (-NH2) on different rings. While ortho-substituted phenols can form strong, planarizing intramolecular hydrogen bonds (IMHBs), the meta-positioning in this molecule presents a more complex geometric challenge.

An IMHB can still form, but it requires the molecule to adopt a specific twisted conformation that brings the amino and hydroxyl groups into proximity. This self-association distinguishes 3-(3-Aminophenyl)phenol from many other biphenyls. While intermolecular hydrogen bonds tend to promote molecular association and can lead to higher melting and boiling points, intramolecular hydrogen bonds "mask" the polar groups from the solvent and other molecules.[4] This can increase a molecule's lipophilicity and membrane permeability, a highly desirable trait in drug design.[5]

The formation of this IMHB introduces a new stabilizing force into the conformational energy landscape, potentially creating deeper energy wells for specific twisted conformations and increasing the barrier to rotation around the central C-C bond.

Caption: Plausible IMHB in 3-(3-Aminophenyl)phenol.

Comparative Conformational Analysis: A Data-Driven Overview

The conformational behavior of a biphenyl is dictated by its substitution pattern. Ortho substituents introduce significant steric hindrance, dramatically increasing the rotational barrier and leading to stable, isolable enantiomers known as atropisomers if the substituents are different.[6] Meta and para substituents have a less direct steric impact but can influence the electronic properties and potential for non-covalent interactions.

Compound	Dominant Conformation	Dihedral Angle (θ)	Rotational Barrier (kcal/mol)	Key Influencing Factors
Biphenyl	Twisted	~44° (gas)[1]	~1.5	Steric hindrance vs. π-conjugation[2]
2,2'-Dimethylbiphenyl	Highly Twisted	~70°	>18	Severe steric hindrance from ortho groups[6]
3,3'-Dichlorobiphenyl	Twisted	~34° (in solution)[7]	Low	Minimal steric impact; electronic effects
3-(3-Aminophenyl)phenol	Twisted (IMHB)	Predicted < 44°	Predicted > 1.5	Intramolecular Hydrogen Bonding (IMHB)

Methodologies for Conformational Elucidation

Determining the precise conformation and rotational dynamics of biphenyls requires a combination of sophisticated experimental and computational techniques.

Experimental Protocol: Variable Temperature NMR (VT-NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying dynamic processes like bond rotation.[8] For biphenyls with a sufficiently high rotational barrier, cooling the sample can slow the interconversion between conformers to a rate observable on the NMR timescale.

Objective: To determine the Gibbs free energy of activation (ΔG‡) for the rotation around the central C-C bond.

Methodology:

• Sample Preparation: Dissolve a precisely weighed sample of the biphenyl derivative (e.g., 5-10 mg) in a suitable deuterated solvent (e.g., deuterated chloroform, toluene-d8, or DMSO-d6) in an NMR tube. The choice of solvent is critical, as solvent polarity can influence hydrogen bonding and conformational equilibria.[5]

• Initial Spectrum Acquisition: Acquire a standard 1H NMR spectrum at ambient temperature (e.g., 298 K). For a molecule like 3-(3-Aminophenyl)phenol, the aromatic region will show a complex set of overlapping signals.

• Low-Temperature Analysis: Gradually lower the temperature of the NMR probe in decrements of 10-20 K. Acquire a spectrum at each temperature, allowing the sample to equilibrate for 5-10 minutes before each acquisition.

• Identify Coalescence: As the temperature decreases, the rate of rotation slows. If the barrier is high enough, signals from protons that are chemically equivalent in the fast-rotating state may broaden, separate (decoalesce), and eventually sharpen into distinct signals corresponding to the individual "frozen" conformers. The temperature at which the signals merge is the coalescence temperature (Tc).

• Lineshape Analysis: For a more accurate determination, a full lineshape analysis is performed. This involves simulating the NMR spectra at different exchange rates (k) and fitting them to the experimental spectra acquired at various temperatures around Tc.

• Barrier Calculation: The rate constant (k) at the coalescence temperature can be used to calculate the free energy of activation for rotation (ΔG‡) using the Eyring equation. This provides a quantitative measure of the rotational barrier.

Computational Protocol: Density Functional Theory (DFT) Workflow

Computational chemistry provides invaluable insights into the geometries and relative energies of different conformations that may be difficult to isolate experimentally.[9]

Objective: To calculate the potential energy surface for the rotation around the biphenyl C-C bond and identify the minimum energy conformations and transition states.

Methodology:

Caption: Workflow for computational conformational analysis.

• Structure Building: Construct a 3D model of 3-(3-Aminophenyl)phenol using a molecular editor.

• Potential Energy Surface (PES) Scan: Perform a relaxed PES scan. This involves systematically rotating the central C1-C1' dihedral angle (e.g., in 10° increments from 0° to 180°) while allowing all other geometric parameters (bond lengths, angles) to relax at each step. A computationally inexpensive level of theory, like B3LYP with a smaller basis set, is suitable for this initial scan.

• Identify Stationary Points: Analyze the resulting energy profile to locate the approximate geometries of energy minima (stable conformers) and energy maxima (transition states for rotation).

• Full Optimization and Frequency Calculation: Using the geometries identified in the previous step, perform full geometry optimizations without any constraints. This should be done using a more robust level of theory. Causality: A functional like B3LYP-D3 or ωB97XD is chosen because it includes corrections for dispersion interactions, which are crucial for accurately modeling the non-covalent forces within the biphenyl system.[10] A larger, triple-zeta basis set with polarization and diffuse functions (e.g., 6-311++G(d,p)) is used to provide greater flexibility for describing the electron distribution, which is essential for modeling hydrogen bonds.[11][12]

• Verification: A frequency calculation must be performed on each optimized structure. A true energy minimum will have zero imaginary frequencies, while a transition state will have exactly one imaginary frequency corresponding to the rotational motion. This step validates the nature of the calculated stationary points.

• Final Energy Calculation: For the highest accuracy, single-point energy calculations can be performed on the optimized geometries using an even more sophisticated method or basis set.

• Data Analysis: From the final optimized structures and their energies, extract the key data: the dihedral angles of the stable conformers and the energy differences between the minima and the transition states, which represent the rotational barriers.

Conclusion

The conformational analysis of 3-(3-Aminophenyl)phenol reveals a compelling story of how subtle substituent changes can profoundly impact molecular architecture. Unlike unsubstituted biphenyl, which is governed by a simple balance of steric repulsion and electronic conjugation, or ortho-substituted biphenyls, which are dominated by steric clash, 3-(3-Aminophenyl)phenol introduces the powerful and directional force of intramolecular hydrogen bonding.

This IMHB is predicted to favor specific twisted conformations and increase the barrier to rotation, making the molecule more conformationally restricted than its parent compound. This has significant implications for drug development, where a more rigid, pre-organized conformation can lead to higher binding affinity and selectivity for a biological target. The methodologies outlined herein, combining the dynamic insights of VT-NMR with the detailed energetic and geometric information from DFT calculations, provide a robust framework for characterizing such complex systems and harnessing their conformational properties for advanced molecular design.

References

• Computational Studies on Biphenyl Derivatives. Analysis of the Conformational Mobility, Molecular Electrostatic Potential, and Dipole Moment of Chlorinated Biphenyl: Searching for the Rationalization of the Selective Toxicity of Polychlorinated Biphenyls (PCBs). Chemical Research in Toxicology. [Link]

• Torsional barriers of substituted biphenyls calculated using density functional theory: a benchmarking study. Organic & Biomolecular Chemistry. [Link]

• Rotation in biphenyls with a single ortho-substituent. The Journal of Organic Chemistry. [Link]

• Conformations of Biphenyls. Chemistry LibreTexts. [Link]

• Conformational analysis of biphenyls: an upside-down view. Henry Rzepa's Blog. [Link]

• The conformational problem of biphenyl in solution as investigated by the liquid crystal nuclear magnetic resonance spectrum of 3,3′,5,5′-tetrachlorobiphenyl. J. Chem. Soc., Perkin Trans. 2. [Link]

• Investigation of the Structural Conformation of Biphenyl by Solid State 13 C NMR and Quantum Chemical NMR Shift Calculations. ResearchGate. [Link]

• QTAIM study of substituent effects on the intramolecular hydrogen bond in 3, 3'-dihydroxy-4, 4'-[5-methyl-1, 3-phenylenebis (nitrilomethylidyne)]-bis-phenol. ResearchGate. [Link]

• Intramolecular Hydrogen Bonds in Selected Aromatic Compounds: Recent Developments. MDPI. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-(3-Aminophenyl)phenol

As laboratory professionals dedicated to innovation, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of specialized chemical reagents like 3-(3-Aminophenyl)phenol are not merely procedural requirements but integral components of responsible research. This guide provides a direct, field-tested protocol for the safe management and disposal of 3-(3-Aminophenyl)phenol waste streams, ensuring the protection of personnel and compliance with regulatory standards.

Core Hazard Profile & Essential Protective Measures

Before any handling or disposal process begins, a complete understanding of the compound's hazard profile is essential. 3-(3-Aminophenyl)phenol, like other aminophenols, possesses a combination of hazards that necessitate stringent safety controls. Its properties demand respect and careful handling to mitigate risks of exposure and environmental contamination.

The primary hazards, as defined by the Globally Harmonized System (GHS), are summarized below. This data dictates the imperative for the disposal protocols that follow.

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity (Oral, Inhalation)	Category 4	H302+H332: Harmful if swallowed or if inhaled.[1][2][3]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.
Hazardous to the Aquatic Environment	Chronic Category 2	H411: Toxic to aquatic life with long lasting effects.[1][2]

Causality Behind Protective Measures:

These classifications are not abstract warnings; they are directives for action. The acute toxicity necessitates preventing ingestion and inhalation, while the aquatic toxicity strictly prohibits disposal via laboratory sinks, as this can contaminate waterways and harm ecosystems.[2][4]

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield conforming to EN166 or NIOSH standards.[5][6] This is critical to prevent contact with airborne dust particles that can cause serious eye irritation.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile) inspected for integrity before each use.[5] Contaminated gloves must be disposed of as hazardous waste.

• Body Protection: A standard lab coat is required. For tasks with a higher risk of dust generation or splashing, a chemically impervious apron or suit is recommended.[5]

• Respiratory Protection: All handling of solid 3-(3-Aminophenyl)phenol should occur within a certified chemical fume hood to control dust and vapors.[7] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is mandatory.[5]

Waste Stream Segregation: A Foundational Step

Effective disposal begins with meticulous segregation at the point of generation. Mixing disparate waste streams can lead to dangerous chemical reactions and complicates the final disposal process.[8] Never mix 3-(3-Aminophenyl)phenol waste with incompatible materials such as strong oxidizing agents, strong acids, or bases.[2][6][9]

Protocol for Waste Stream Management:

• Unused/Expired Solid Chemical:

  • Container: Keep the chemical in its original, clearly labeled container where possible. If transferring is necessary, use a new, compatible container that can be tightly sealed.

  • Labeling: The container must be labeled with "HAZARDOUS WASTE," the full chemical name "3-(3-Aminophenyl)phenol," and the approximate quantity.[8]

• Contaminated Solid Labware (Dry Waste):

  • Description: This stream includes items like gloves, weigh boats, pipette tips, and paper towels contaminated with the chemical.

  • Container: Collect these materials in a dedicated, puncture-proof container with a sealable lid.[4] This container should be lined with a heavy-duty plastic bag.

  • Labeling: Label the container "HAZARDOUS WASTE" and list the contents (e.g., "Debris contaminated with 3-(3-Aminophenyl)phenol").[4]

• Contaminated Solutions (Liquid Waste):

  • Description: This includes any aqueous or solvent-based solutions containing 3-(3-Aminophenyl)phenol.

  • Container: Use a dedicated, leak-proof, and chemically compatible waste container (e.g., a high-density polyethylene or glass bottle).

  • Labeling: Affix a "HAZARDOUS WASTE" label.[8] Crucially, list all chemical components with their estimated percentages (e.g., "3-(3-Aminophenyl)phenol (~5%), Methanol (95%)"). This information is vital for the disposal facility.

  • Critical Precaution: Keep the liquid waste container tightly capped at all times, except when adding waste, to prevent the release of harmful vapors.[8]

Procedural Workflow for Disposal

The following diagram and protocol outline the logical sequence from waste generation to final removal. Adherence to this workflow ensures regulatory compliance and operational safety.

Caption: Disposal workflow for 3-(3-Aminophenyl)phenol waste.

Step-by-Step Disposal Protocol:

• Contain & Label: Immediately place waste into the correctly segregated and labeled container as described in Section 2.

• Accumulate Safely: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[10] This area must be under the control of laboratory personnel, away from drains, and ideally within secondary containment to manage potential leaks.[10]

• Maintain Records: Keep an accurate log of the waste being added to each container, especially for liquid waste streams with multiple components.

• Request Pickup: Once the container is nearly full (approximately 90%), submit a hazardous waste pickup request to your institution's Environmental Health & Safety (EHS) or equivalent department.[4] Do not overfill containers.

• Final Disposal: Your institution's EHS department will then manage the transport and final disposal through a licensed hazardous waste facility, likely via incineration, which is the safest method for completely destroying the compound.[11]

Emergency Procedures: Spill and Exposure Response

Accidents require immediate and correct action. All personnel working with 3-(3-Aminophenyl)phenol must be familiar with these emergency protocols.

Spill Management:

• Evacuate & Secure: Alert others in the area and evacuate non-essential personnel. Secure and control access to the spill zone.[12]

• Ventilate: Ensure the area is well-ventilated. If the spill is significant, ventilation may need to be restricted to prevent wider contamination.

• Wear PPE: Before cleanup, don the full PPE detailed in Section 1.

• Contain & Clean:

  • For Solid Spills: Gently sweep or scoop the material to avoid creating dust.[5] A wet cleanup method is preferred.[12] Place the collected material into a labeled hazardous waste container.[5]

  • For Liquid Spills: Cover the spill with an inert absorbent material like sand, vermiculite, or diatomaceous earth.[1] Once absorbed, carefully scoop the material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.[12]

Personnel Exposure First Aid:

• Inhalation: Immediately move the affected person to fresh air.[3] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[3]

• Skin Contact: Quickly remove all contaminated clothing.[12] Immediately wash the affected skin with large amounts of soap and water for at least 15 minutes.[12] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Have the person drink one or two glasses of water and call a poison control center or physician immediately.[3]

By integrating these protocols into your laboratory's standard operating procedures, you ensure a foundation of safety and environmental responsibility, allowing your critical research to advance without compromise.

References

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• Loba Chemie. (2016). Safety Data Sheet: 3-AMINOPHENOL Extra Pure. [Link]

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• Scimed. (n.d.). Safety Data Sheet: 4-Aminophenol. [Link]

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A Senior Application Scientist's Guide to the Safe Handling of 3-(3-Aminophenyl)phenol

Understanding the Hazard: Why We Prioritize Safety

As laboratory professionals, our primary directive is to innovate without compromising safety. 3-(3-Aminophenyl)phenol, belonging to the aminophenol family, presents hazards that demand rigorous adherence to safety protocols. Based on analogous compounds, it is classified as harmful if swallowed or inhaled, a skin and eye irritant, and toxic to aquatic life with long-lasting effects.[2][3][4] The phenol structure is notorious for its ability to be rapidly absorbed through the skin, potentially leading to systemic toxicity.[5] Therefore, the procedures outlined below are not merely suggestions but are critical control measures designed to mitigate these risks effectively.

Hazard Identification Summary

Hazard Classification	Description	Primary Routes of Exposure
Acute Toxicity	Harmful if swallowed or inhaled.[2][3][4]	Ingestion, Inhalation
Skin Irritation/Corrosion	Causes skin irritation.[6] Phenol-like compounds can cause severe burns and be absorbed through the skin.[5]	Dermal Contact
Eye Irritation/Damage	Causes serious eye irritation.[4][6]	Eye Contact
Respiratory Irritation	May cause respiratory irritation.[6]	Inhalation of dust
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[2][3][4]	Environmental Release

The First Line of Defense: Personal Protective Equipment (PPE)

Your PPE is the most critical barrier between you and the chemical. Its selection is non-negotiable and is based on a thorough risk assessment of the procedures involving 3-(3-Aminophenyl)phenol.

Essential PPE for Handling 3-(3-Aminophenyl)phenol

Protection Type	Recommended Equipment	Rationale & Key Considerations
Eye & Face Protection	Chemical splash goggles and a face shield.[1][7]	Must be worn whenever there is a potential for splashes or dust generation. Standard safety glasses are insufficient.
Hand Protection	Double-layered nitrile gloves (minimum 8mil total thickness) for incidental contact. For prolonged handling or contact with concentrated solutions, use neoprene or butyl rubber gloves.[1][5]	Phenolic compounds can readily penetrate standard nitrile gloves.[1] Change gloves immediately if you suspect contamination.
Body Protection	A fully buttoned lab coat is mandatory. For tasks with a higher splash risk, a chemical-resistant apron over the lab coat is required.[1][7]	Long pants and closed-toe shoes are required at all times in the laboratory.[1] Phenol can penetrate leather, so contaminated footwear must be discarded.[5]
Respiratory Protection	All handling of solid 3-(3-Aminophenyl)phenol that may generate dust, or any procedure that could create aerosols, must be conducted in a certified chemical fume hood.[4][8] If a fume hood is not available, a NIOSH-approved respirator with organic vapor cartridges is necessary.[2][7]	This is to prevent inhalation, a primary route of exposure that can lead to systemic toxicity.[3]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for minimizing risk. The following diagram and procedural steps outline the lifecycle of handling 3-(3-Aminophenyl)phenol in a laboratory setting.

Caption: Workflow for Safe Handling of 3-(3-Aminophenyl)phenol.

Step-by-Step Handling Protocol

• Preparation:

  • Before starting, verify that the chemical fume hood has a current certification.

  • Ensure that an ANSI-approved safety shower and eyewash station are accessible within a 10-second travel time.[9]

  • Assemble all necessary materials and equipment to minimize movement in and out of the fume hood.

  • Don all required PPE as detailed in the table above.

• Handling:

  • Conduct all manipulations, including weighing and solution preparation, inside a chemical fume hood to prevent inhalation of dust or vapors.[4][8]

  • When handling the solid, minimize dust generation.[3][8] Use techniques like gentle scooping rather than pouring from a height.

  • Keep containers tightly closed when not in use.[8][10]

  • Avoid contact with incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][8][11]

• General Hygiene:

  • Do not eat, drink, or smoke in the laboratory.[2][3][7]

  • Wash hands thoroughly with soap and water after handling the chemical, before leaving the lab, and before eating or drinking.[2][8][10]

Spill and Emergency Response Plan

Immediate and correct response to an exposure or spill is critical to mitigating harm.

Emergency Procedures

Exposure Type	Immediate Action Protocol
Skin Contact	This is a medical emergency. Rapid decontamination is critical.[12] Immediately remove all contaminated clothing, including leather items.[5][12] Flush the affected area with copious amounts of water for at least 15 minutes using an emergency shower.[5][9] While flushing, have a colleague call for emergency medical services. If available, after an initial water flush, treatment with polyethylene glycol (PEG 300 or 400) is highly recommended to decontaminate the skin.[5][13][14]
Eye Contact	Immediately flush eyes with plenty of water for at least 15-20 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[5][15] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2][5]
Inhalation	Remove the victim to fresh air immediately.[2][5][10] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration (do NOT use mouth-to-mouth).[8][16] Seek immediate medical attention.[5][16]
Ingestion	Do NOT induce vomiting.[13][14] If the person is conscious, rinse their mouth with water.[2][10] Never give anything by mouth to an unconscious person.[8][12] Seek immediate medical attention.[2][8]

Spill Cleanup Protocol

• Evacuate: Evacuate all non-essential personnel from the immediate area.[2]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, absorb the material with a non-combustible, inert absorbent like sand or diatomaceous earth.[2][7] Do not use combustible materials like sawdust.[7]

• Collect: Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a clearly labeled, sealable container for hazardous waste.[2][3][7] Use non-sparking tools.[17]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[7]

• Large Spills: For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[7]

Waste Disposal Plan

Proper disposal is a legal and ethical responsibility to protect our environment.

• Waste Segregation: All materials contaminated with 3-(3-Aminophenyl)phenol, including the chemical itself, absorbent materials from spills, and contaminated labware (e.g., pipette tips, gloves), must be collected as hazardous waste.[9]

• Containerization: Collect waste in a designated, compatible, and clearly labeled hazardous waste container.[7][17] Do not mix with other waste streams unless compatibility is confirmed.[7]

• Storage: Store the sealed waste container in a cool, dry, well-ventilated area, away from incompatible materials, until it is collected by trained EHS personnel.[7]

• Prohibition: Never dispose of 3-(3-Aminophenyl)phenol down the drain or in the regular trash.[6][7] This is crucial to prevent environmental contamination, given its toxicity to aquatic life.[2][3]

By integrating these safety and logistical protocols into your daily workflow, you build a self-validating system of safety that protects you, your colleagues, and your research.

References

• 3-AMINOPHENOL EXTRA PURE MSDS. (2016). Loba Chemie. [Link]

• MATERIAL SAFETY DATA SHEET 3-Diethylaminophenol, granulated. (n.d.). Acros Organics. [Link]

• 3-AMINO PHENOL Safety Data Sheet. (n.d.). Suvchem Laboratory Chemicals. [Link]

• Poster for the SAFE USE of PHENOL. (n.d.). Cefic. [Link]

• Standard Operating Procedure: Phenol. (n.d.). University of New Mexico. [Link]

• Safety Data Sheet: 3-Aminophenol. (n.d.). Carl ROTH. [Link]

• What is the treatment for phenol poisoning in an emergency? (2025). Dr.Oracle. [Link]

• Phenol. (n.d.). Princeton University Environmental Health & Safety. [Link]

• Phenol Standard Operating Procedure. (2022). Yale Environmental Health & Safety. [Link]

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